Estriol-d3

Core Science & Biosynthesis

Synthesis and Isotopic Labeling of Estriol-d3: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical synthesis and isotopic labeling of Estriol-d3, a deuterated form of the estrogenic hormone estriol (B74026). This document details the synthetic pathway from estrone (B1671321), methods for deuterium (B1214612) incorporation, and relevant quantitative data. Furthermore, it includes a visualization of the synthetic and biosynthetic pathways of estriol.

Introduction

Estriol (E3) is one of the three major endogenous estrogens, playing a significant role during pregnancy where it is produced in large quantities by the placenta.[1] Chemically, it is estra-1,3,5(10)-triene-3,16α,17β-triol. Isotopically labeled estrogens, such as Estriol-d3, are invaluable tools in biomedical research, particularly in metabolic studies, as internal standards for quantitative analysis by mass spectrometry, and in pharmacokinetic studies of estrogen-related therapies. The introduction of deuterium atoms allows for the differentiation of the labeled compound from its endogenous counterpart.

Chemical Synthesis of Estriol

A common and effective method for the synthesis of estriol is a five-step process starting from estrone. This pathway involves the formation of key intermediates, including 16α-hydroxyestrone, followed by a stereoselective reduction to yield the final product.

Synthetic Pathway

The synthesis of estriol from estrone can be summarized in the following five steps:

• Enol Acetate (B1210297) Formation: Estrone is reacted with isopropenyl acetate in the presence of an acid catalyst, such as p-toluenesulfonic acid, to form the enol diacetate derivative.

• Bromination: The enol diacetate is then brominated at the C16 position using a brominating agent like N-bromosuccinimide (NBS).

• Formation of a Methoxy (B1213986) Intermediate: The resulting 16-bromo derivative is treated with sodium hydroxide (B78521) in methanol (B129727) to yield a 17,17-dimethoxy-estradiol intermediate.

• Hydrolysis to 16α-Hydroxyestrone: Acid hydrolysis of the methoxy intermediate cleaves the methoxy groups and introduces a hydroxyl group at the C16α position, forming 16α-hydroxyestrone.[2]

• Reduction to Estriol: The final step is the reduction of the 17-keto group of 16α-hydroxyestrone to a hydroxyl group, yielding estriol. This reduction is stereoselective, leading to the desired 17β-hydroxyl configuration.

Experimental Workflow for the Synthesis of Estriol

Caption: A five-step chemical synthesis of Estriol starting from Estrone.

Isotopic Labeling: Synthesis of Estriol-d3

The synthesis of Estriol-d3 involves the introduction of three deuterium atoms into the estriol molecule. A common strategy is to introduce deuterium at the C17 position during the final reduction step and at the C2 and C4 positions of the aromatic A-ring via a hydrogen-deuterium exchange reaction.

Deuterium Labeling Strategy

• Synthesis of 16α-Hydroxyestrone: The non-deuterated intermediate, 16α-hydroxyestrone, is synthesized as described in steps 1-4 of the estriol synthesis pathway.

• Deuterated Reduction: The 17-keto group of 16α-hydroxyestrone is stereoselectively reduced using a deuterated reducing agent, such as sodium borodeuteride (NaBD₄). This introduces one deuterium atom at the 17α position, yielding 17-d₁-estriol. The use of specific yeast strains or enzymes like 17β-hydroxysteroid dehydrogenase can also achieve this stereoselective reduction.[3]

• Hydrogen-Deuterium Exchange: The remaining two deuterium atoms are introduced onto the aromatic A-ring at the C2 and C4 positions. This is achieved through a hydrogen-deuterium exchange reaction. The phenolic hydroxyl group at C3 activates the ortho positions (C2 and C4) for electrophilic substitution. The reaction is typically carried out using deuterium oxide (D₂O) under acidic or basic conditions, or with the aid of a metal catalyst.[4]

Experimental Protocols

Step 5 (modified for deuteration): Reduction of 16α-Hydroxyestrone to 17-d₁-Estriol

To a solution of 16α-hydroxyestrone in a suitable solvent (e.g., methanol/dioxane mixture), sodium borodeuteride (NaBD₄) is added portion-wise at a controlled temperature (e.g., 0-5 °C). The reaction is stirred for several hours at room temperature. After completion, the reaction is quenched, and the product is extracted, purified, and characterized.

Hydrogen-Deuterium Exchange for C2 and C4 Labeling

The 17-d₁-estriol is dissolved in a deuterated solvent system, such as D₂O with a catalytic amount of a deuterated acid (e.g., DCl) or base (e.g., NaOD). The mixture is heated to facilitate the exchange of the aromatic protons at the C2 and C4 positions with deuterium. The reaction progress is monitored by NMR spectroscopy. Upon completion, the product, Estriol-d3, is isolated and purified.

Quantitative Data

The following table summarizes the typical quantitative data associated with the synthesis of estriol. Data for the deuterated synthesis may vary depending on the specific conditions and the efficiency of the deuterium incorporation.

Parameter	Value	Reference
Non-Deuterated Synthesis
Yield (Reduction of 16α-hydroxyestrone)	94%	CN105111266A
HPLC Purity (Estriol)	99.53%	CN105111266A
Deuterated Synthesis
Isotopic Purity (Estriol-d3)	>98%	Typical for commercially available standards
Chemical Purity (Estriol-d3)	>95%	Typical for commercially available standards

Note: Isotopic purity is typically determined by mass spectrometry (MS) by analyzing the relative abundance of the different isotopologues (d0, d1, d2, d3, etc.).[5] The position of deuterium incorporation is confirmed by Nuclear Magnetic Resonance (NMR) spectroscopy.[6]

Biosynthesis of Estriol

During pregnancy, estriol is synthesized in the placenta through a complex pathway involving both fetal and maternal precursors. The primary precursor is dehydroepiandrosterone (B1670201) sulfate (B86663) (DHEA-S), which is produced by the fetal adrenal glands.

Biosynthetic Pathway of Estriol during Pregnancy

Caption: The biosynthetic pathway of estriol in the placenta from fetal cholesterol.

This pathway highlights the intricate interplay between the fetus and the placenta in producing the high levels of estriol characteristic of pregnancy.[7]

Conclusion

The synthesis of Estriol-d3 is a multi-step process that can be reliably achieved from estrone. The key steps for isotopic labeling involve the stereoselective reduction of an intermediate with a deuterated reagent and subsequent hydrogen-deuterium exchange. The resulting Estriol-d3 is a crucial tool for researchers in various fields, enabling precise and sensitive studies of estrogen metabolism and action. This guide provides the foundational knowledge for the synthesis and understanding of this important isotopically labeled steroid.

References

• 1. Estriol - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Regio- and stereoselective reduction of 17-oxosteroids to 17β-hydroxysteroids by a yeast strain Zygowilliopsis sp. WY7905 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. Description of Chemical Synthesis, Nuclear Magnetic Resonance Characterization and Biological Activity of Estrane-Based Inhibitors/Activators of Steroidogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Physical and Chemical Properties of Estriol-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

Estriol-d3 is the deuterated form of Estriol, an estrogenic metabolite. Its primary application in research and drug development is as an internal standard for the quantification of Estriol in biological samples using mass spectrometry-based methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS).[1][2] The incorporation of deuterium (B1214612) atoms provides a distinct mass difference from the endogenous analyte, allowing for accurate and precise measurement. This technical guide provides a comprehensive overview of the physical and chemical properties of Estriol-d3, detailed experimental protocols for its characterization, and a review of its relevant biological signaling pathways.

Chemical and Physical Data

The fundamental chemical and physical properties of Estriol-d3 are summarized in the tables below. This data is essential for its proper handling, storage, and application in experimental settings.

Table 1: General and Chemical Properties of Estriol-d3

Property	Value	Reference(s)
IUPAC Name	(8R,9S,13S,14S,16R,17R)-2,4,17-trideuterio-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,16,17-triol	[3]
Synonyms	(16α,17β)-Estra-1,3,5[4]-triene-3,16,17-triol-d3; Acifemine-d3	[5]
CAS Number	79037-36-8	[5]
Molecular Formula	C₁₈H₂₁D₃O₃	[5]
Molecular Weight	291.40 g/mol	[5]
Exact Mass	291.19137486 Da	[3]
Appearance	White to off-white solid
Purity	Typically ≥98%

Table 2: Physicochemical Properties of Estriol-d3

Property	Value	Reference(s)
Melting Point	284-286 °C (for non-deuterated Estriol)
Boiling Point	469.02 °C at 760 mmHg (Predicted)
Solubility	DMSO: 250 mg/mL (857.93 mM) (with sonication) Ethanol: Soluble Water: < 0.1 mg/mL (insoluble)
LogP (Computed)	2.5	[3][6]
pKa (Predicted)	10.3 (Phenolic Hydroxyl)
Storage	Powder: -20°C for 3 years; In solvent: -80°C for 6 months	[7]

Experimental Protocols

Detailed methodologies are crucial for the accurate characterization and application of Estriol-d3. The following sections outline protocols for key experiments.

Determination of Melting Point

The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range typically signifies a high degree of purity.

Methodology:

• Sample Preparation: A small amount of finely powdered Estriol-d3 is packed into a capillary tube to a height of 2-3 mm.[8][9]

• Instrumentation: A calibrated melting point apparatus (e.g., Mel-Temp or similar digital instrument) is used.[8][10]

• Measurement:

  • The capillary tube is placed in the heating block of the apparatus.

  • The sample is heated at a rapid rate to approximately 20°C below the expected melting point.

  • The heating rate is then reduced to 1-2°C per minute to allow for accurate observation.[10]

  • The temperature at which the first liquid droplet appears is recorded as the onset of melting.

  • The temperature at which the entire sample becomes a clear liquid is recorded as the completion of melting. The range between these two temperatures is the melting range.[8]

Solubility Assessment

Determining the solubility of Estriol-d3 in various solvents is essential for preparing stock solutions and for its use in different analytical and biological assays.

Methodology:

• Solvent Selection: A range of solvents, including dimethyl sulfoxide (B87167) (DMSO), ethanol, and water, are used for testing.

• Sample Preparation: A known mass of Estriol-d3 is added to a specific volume of the solvent in a vial.

• Equilibration: The mixture is agitated (e.g., using a vortex mixer or sonicator) at a controlled temperature until equilibrium is reached.[11]

• Observation and Quantification:

  • Visual inspection is performed to determine if the solid has completely dissolved.

  • For quantitative analysis, any undissolved solid is removed by centrifugation or filtration.

  • The concentration of Estriol-d3 in the supernatant is determined using a suitable analytical technique, such as UV-Vis spectrophotometry or LC-MS/MS, by comparing the response to a calibration curve.

LC-MS/MS Analysis for Quantification

Estriol-d3 is primarily used as an internal standard for the accurate quantification of endogenous Estriol. The following provides a general workflow for such an analysis.

Methodology:

• Sample Preparation (e.g., from serum):

  • A known volume of serum is spiked with a known amount of Estriol-d3 internal standard.

  • Proteins are precipitated by adding a suitable organic solvent (e.g., acetonitrile (B52724) or methanol).

  • The sample is centrifuged, and the supernatant is collected.

  • A liquid-liquid extraction (e.g., with methyl tert-butyl ether) or solid-phase extraction is performed to further purify the sample and concentrate the analytes.[12][13]

• Chromatographic Separation (UPLC/HPLC):

  • An aliquot of the extracted sample is injected onto a reverse-phase C18 column.[12][14]

  • A gradient elution with a mobile phase consisting of water and an organic solvent (e.g., methanol (B129727) or acetonitrile), often with additives like formic acid or ammonium (B1175870) formate, is used to separate Estriol from other matrix components.[14]

• Mass Spectrometric Detection (MS/MS):

  • The eluent from the chromatography system is introduced into the mass spectrometer, typically using an electrospray ionization (ESI) source in negative ion mode.

  • The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions are monitored for both Estriol and Estriol-d3. For Estriol, a common transition is m/z 287.0 -> 170.9.[14]

  • The peak area ratio of the analyte to the internal standard is used for quantification against a calibration curve prepared in a similar matrix.

Synthesis Workflow

The synthesis of deuterated steroids like Estriol-d3 generally involves the introduction of deuterium atoms at specific positions of the molecule, often through isotopic exchange reactions or by using deuterated reagents.

Caption: A plausible synthetic route for Estriol-d3.

Biological Signaling Pathways

While Estriol-d3 itself is not intended for therapeutic use, it is a labeled version of Estriol, which interacts with estrogen receptors. Understanding these pathways is crucial for researchers studying estrogen signaling. Estriol acts as an agonist for nuclear estrogen receptors (ERα and ERβ) and as an antagonist for the G-protein coupled estrogen receptor (GPER).[7][15]

Nuclear Estrogen Receptor Signaling

The classical pathway of estrogen action is mediated by nuclear receptors that function as ligand-activated transcription factors.

Caption: Estriol-mediated nuclear estrogen receptor signaling.

G-Protein Coupled Estrogen Receptor (GPER) Signaling

Estriol can also modulate rapid, non-genomic signaling pathways through its interaction with GPER, a membrane-bound receptor.

Caption: Antagonistic effect of Estriol on GPER signaling.

Conclusion

Estriol-d3 is an indispensable tool for the accurate quantification of Estriol in various research and clinical settings. A thorough understanding of its physical and chemical properties, as outlined in this guide, is paramount for its effective application. The provided experimental protocols offer a framework for the characterization and use of Estriol-d3, while the signaling pathway diagrams provide context for the biological relevance of its non-deuterated counterpart. This technical guide serves as a valuable resource for researchers, scientists, and drug development professionals working with Estriol and its deuterated analog.

References

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Estriol-d3 | C18H24O3 | CID 46781512 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Mechanism of Formation of the Major Estradiol Product Ions Following Collisional Activation of the Molecular Anion in a Tandem Quadrupole Mass Spectrometer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scbt.com [scbt.com]
• 6. Estriol-d3 (estriol d3) | Endogenous Metabolite | 79037-36-8 | Invivochem [invivochem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. ursinus.edu [ursinus.edu]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. chem.ucalgary.ca [chem.ucalgary.ca]
• 11. researchgate.net [researchgate.net]
• 12. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 13. Development and validation of a LC-MS/MS assay for quantification of serum estradiol using calibrators with values assigned by the CDC reference measurement procedure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mednexus.org [mednexus.org]
• 15. Estrogen - Wikipedia [en.wikipedia.org]

Estriol-d3: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Estriol-d3, a deuterated form of the estrogenic hormone estriol (B74026). It covers its fundamental properties, its primary application as an internal standard in quantitative analysis, and the associated biological pathways of its non-deuterated counterpart, estriol.

Core Properties of Estriol-d3

Estriol-d3 is a synthetically modified version of estriol where three hydrogen atoms have been replaced by deuterium. This isotopic labeling makes it an invaluable tool in mass spectrometry-based quantification methods.

Property	Value	Source
Molecular Formula	C₁₈H₂₁D₃O₃	[1][2][3]
Molecular Weight	291.40 g/mol	[1]
Synonyms	(16α,17β)-Estra-1,3,5[4]-triene-3,16,17-triol-d3, Acifemine-d3	[1][2][3]

Application in Quantitative Analysis: Isotope Dilution Mass Spectrometry

Estriol-d3 is predominantly used as an internal standard in isotope dilution mass spectrometry (ID-MS) for the precise quantification of endogenous estriol in biological samples.[1][5] The principle of this method lies in the addition of a known amount of the deuterated standard to a sample. Since Estriol-d3 is chemically identical to estriol, it co-elutes during chromatography and co-ionizes in the mass spectrometer. However, due to its higher mass, it can be distinguished from the endogenous, non-labeled estriol. This allows for accurate correction of any sample loss during preparation and variations in instrument response, leading to highly accurate and precise measurements.[6][7]

Experimental Protocol: Quantification of Estriol in Human Serum by LC-MS/MS

The following is a generalized protocol synthesized from established methodologies for the quantification of estriol using a deuterated internal standard.[1][5][8][9]

1. Sample Preparation:

• Internal Standard Spiking: A known concentration of Estriol-d3 solution is added to the serum sample.

• Protein Precipitation: Proteins in the serum are precipitated, typically by adding a solvent like methanol (B129727), and then removed by centrifugation.

• Extraction:

  • Liquid-Liquid Extraction (LLE): The supernatant is subjected to LLE using an organic solvent (e.g., a mixture of hexane (B92381) and ethyl acetate) to extract the steroids. The organic layer is then evaporated to dryness.

  • Solid-Phase Extraction (SPE): Alternatively, the sample can be passed through an SPE cartridge that selectively retains the steroids, which are then eluted with a suitable solvent.

• Reconstitution: The dried extract is reconstituted in a solvent compatible with the liquid chromatography mobile phase.

2. Chromatographic Separation:

• Technique: Ultra-high-performance liquid chromatography (UPLC) or high-performance liquid chromatography (HPLC) is used to separate estriol from other components in the sample.[9][10]

• Column: A C18 reversed-phase column is commonly employed.[1]

• Mobile Phase: A gradient of aqueous and organic solvents (e.g., water with a modifier like formic acid and methanol or acetonitrile) is used for elution.

3. Mass Spectrometric Detection:

• Technique: Tandem mass spectrometry (MS/MS) is used for detection and quantification.[1][8][9]

• Ionization: Electrospray ionization (ESI) in negative ion mode is a common method for analyzing estrogens.[9]

• Detection Mode: Multiple Reaction Monitoring (MRM) is used to selectively monitor the precursor-to-product ion transitions for both estriol and Estriol-d3. This provides high specificity and sensitivity.

Quantitative Performance Data

The following table summarizes typical performance characteristics for the quantification of estriol using isotope dilution LC-MS/MS.

Parameter	Typical Value
Limit of Detection (LOD)	0.05 - 2.0 pg/mL
Limit of Quantification (LOQ)	0.2 - 10 pg/mL
Linearity Range	up to 32,000 pg/mL
Analytical Recovery	88% - 108%
Inter-assay Precision (%CV)	4.5% - 9.5%

Source: Data compiled from multiple sources.[1][8][9]

Experimental Workflow for Estriol Quantification

Caption: Workflow for estriol quantification using Estriol-d3.

Biological Context: The Estrogen Signaling Pathway

Estriol, the analyte measured using Estriol-d3, is an estrogen and therefore exerts its biological effects through the estrogen signaling pathway. Estrogens play a crucial role in the development and regulation of the female reproductive system and affect other tissues as well.[4] The actions of estrogens are primarily mediated by two types of estrogen receptors (ER): ERα and ERβ.[11][12]

The signaling can occur through two main pathways:

• Nuclear-Initiated Signaling (Genomic): This is the classical pathway. Estrogen diffuses into the cell and binds to ER in the cytoplasm or nucleus. This binding triggers a conformational change in the receptor, leading to its dimerization and translocation into the nucleus. The estrogen-ER complex then binds to specific DNA sequences known as Estrogen Response Elements (EREs) in the promoter regions of target genes, thereby regulating their transcription.[12][13]

• Membrane-Initiated Signaling (Non-Genomic): A subpopulation of ERs is located at the plasma membrane. Binding of estrogen to these membrane-associated ERs can rapidly activate various intracellular signaling cascades, such as those involving protein kinases. These pathways can, in turn, influence downstream cellular processes, including the modulation of nuclear transcription factors.[4][13]

Estrogen Signaling Pathway Diagram

Caption: Overview of estrogen signaling pathways.

References

• 1. Simultaneous quantitation of endogenous estrone, 17β-estradiol, and estriol in human serum by isotope-dilution liquid chromatography-tandem mass spectrometry for clinical laboratory applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. oatext.com [oatext.com]
• 3. Estriol | Estrogen Receptor/ERR | TargetMol [targetmol.com]
• 4. cusabio.com [cusabio.com]
• 5. Measurement of estradiol, estrone, and testosterone in postmenopausal human serum by isotope dilution liquid chromatography tandem mass spectrometry without derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. researchgate.net [researchgate.net]
• 8. Measurement of unconjugated estriol in serum by liquid chromatography-tandem mass spectrometry and assessment of the accuracy of chemiluminescent immunoassays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Rapid measurement of estrogens and their metabolites in human serum by liquid chromatography-tandem mass spectrometry without derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mednexus.org [mednexus.org]
• 11. Estriol - Wikipedia [en.wikipedia.org]
• 12. creative-diagnostics.com [creative-diagnostics.com]
• 13. The many faces of estrogen signaling - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Core Mechanism of Action for Estriol-d3 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed exploration of the principles and practical application of Estriol-d3 as an internal standard in quantitative analysis, primarily focusing on liquid chromatography-tandem mass spectrometry (LC-MS/MS).

The Foundational Principle: Isotope Dilution Mass Spectrometry

The core mechanism behind the use of Estriol-d3 as an internal standard is isotope dilution mass spectrometry (IDMS). This is a highly accurate method for the quantification of substances. The fundamental concept involves the addition of a known amount of an isotopically labeled version of the analyte (in this case, Estriol-d3) to the sample at the beginning of the analytical process. This "isotope-labeled standard" is chemically identical to the analyte of interest (Estriol) but has a different mass due to the presence of heavy isotopes (deuterium).

By measuring the ratio of the signal from the native analyte to that of the isotopically labeled standard in the mass spectrometer, the concentration of the native analyte in the original sample can be determined with high precision and accuracy.

Why Deuterated Standards are Superior

Deuterated standards, like Estriol-d3, are considered the gold standard for internal standards in mass spectrometry for several key reasons:

• Co-elution with the Analyte: Because the physical and chemical properties of Estriol-d3 are nearly identical to those of native Estriol, they behave similarly during sample extraction, cleanup, and chromatographic separation. This ensures that both compounds elute from the liquid chromatography (LC) column at virtually the same time, a critical factor for accurate quantification.

• Correction for Matrix Effects: Biological samples (e.g., plasma, urine) are complex matrices that can interfere with the ionization of the analyte in the mass spectrometer's source. This interference, known as the matrix effect, can either suppress or enhance the analyte signal, leading to inaccurate results. Since the internal standard co-elutes with the analyte, it experiences the same matrix effects. The ratio of the analyte to the internal standard remains constant, thus effectively canceling out the impact of these effects.

• Compensation for Analyte Loss: During the multi-step process of sample preparation (e.g., extraction, evaporation, reconstitution), some of the analyte may be lost. As the deuterated internal standard is added at the very beginning, it is subject to the same procedural losses as the native analyte. By using the ratio of the two compounds, any losses are accounted for, leading to a more accurate final concentration.

The Role of Mass Spectrometry in Differentiating Estriol and Estriol-d3

While Estriol and Estriol-d3 behave almost identically during chromatography, they are readily distinguished by the mass spectrometer. The mass spectrometer separates ions based on their mass-to-charge ratio (m/z). Since Estriol-d3 contains three deuterium (B1214612) atoms in place of three hydrogen atoms, it has a mass that is three Daltons higher than native Estriol. This mass difference allows the mass spectrometer to detect and quantify both compounds independently, even though they elute from the LC column simultaneously.

Experimental Protocol: Quantification of Estriol in Human Serum using Estriol-d3

The following is a representative experimental protocol for the analysis of Estriol in human serum using Estriol-d3 as an internal standard with LC-MS/MS.

Materials and Reagents

• Estriol certified reference standard

• Estriol-d3 certified reference standard

• LC-MS grade methanol, acetonitrile (B52724), and water

• Formic acid

• Human serum (analyte-free for calibration standards)

Sample Preparation

• Spiking with Internal Standard: To 200 µL of serum sample, calibration standard, or quality control sample, add a known amount of Estriol-d3 internal standard solution.

• Protein Precipitation: Add 400 µL of ice-cold acetonitrile to the serum sample to precipitate proteins.

• Vortex and Centrifuge: Vortex the mixture for 1 minute, followed by centrifugation at 10,000 x g for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 50:50 water:methanol).

• Injection: Inject a portion of the reconstituted sample into the LC-MS/MS system.

LC-MS/MS Conditions

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient Elution: A linear gradient from a lower to a higher percentage of mobile phase B over several minutes.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Estriol: Precursor ion (m/z) -> Product ion (m/z)

  • Estriol-d3: Precursor ion (m/z) -> Product ion (m/z)

Quantitative Data Summary

The following table summarizes typical validation parameters for an LC-MS/MS method for the quantification of Estriol using a deuterated internal standard.

Parameter	Result
Linearity Range	1.0 - 200.0 ng/mL
Correlation Coefficient (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	1.0 ng/mL
Within-day Precision (CV%)	< 7.5%
Between-day Precision (CV%)	< 9.5%
Accuracy (RE%)	-9.4% to 9.4%
Recovery	88% - 108%
Matrix Effect	Minimal (compensated by IS)

Visualizations

Caption: Chemical structures of Estriol and its deuterated internal standard, Estriol-d3.

Caption: A typical workflow for quantitative analysis using an internal standard.

Caption: Illustration of co-elution in LC and subsequent differentiation by MS.

A Technical Guide to the Commercial Availability and Application of Estriol-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial landscape for Estriol-d3, a deuterated analog of the estrogenic metabolite Estriol. This document is intended for researchers, scientists, and professionals in drug development who require a reliable source of this stable isotope-labeled internal standard for quantitative analysis.

Introduction to Estriol-d3

Estriol-d3, with the CAS number 79037-36-8, is an isotopically labeled form of Estriol where three hydrogen atoms have been replaced by deuterium.[1][2][3] This labeling results in a molecule with a higher molecular weight (approximately 291.40 g/mol ) compared to endogenous Estriol, while maintaining nearly identical chemical and physical properties.[1][2][3] Its primary application in a research and drug development setting is as an internal standard for the accurate quantification of Estriol in biological matrices using mass spectrometry-based techniques, such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS).[4][5][6] The use of a stable isotope-labeled internal standard is crucial for correcting for matrix effects and variations in sample preparation and instrument response, thereby ensuring the precision and accuracy of the analytical method.[4][6]

Commercial Suppliers and Availability

A number of reputable chemical suppliers offer Estriol-d3 for research purposes. The compound is typically supplied as a neat solid and its availability, purity, and offered quantities can vary between suppliers. It is important to note that Estriol-d3 is intended for research use only and not for diagnostic or therapeutic applications.[3]

Supplier	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Purity	Available Quantities
LGC Standards	79037-36-8	C₁₈H₂₁D₃O₃	291.40	>95% (HPLC)	1 mg, 10 mg
Santa Cruz Biotechnology	79037-36-8	C₁₈H₂₁D₃O₃	291.40	Not specified	Contact for details
Invivochem	79037-36-8	C₁₈H₂₁D₃O₃	Not specified	≥98%	Contact for details
VIVAN Life Sciences	79037-36-8	C₁₈H₂₁D₃O₃	291.4	Not specified	Contact for details
Pharmaffiliates	79037-36-8	C₁₈H₂₁D₃O₃	291.4	Not specified	Contact for details
MedchemExpress	Not specified	Not specified	Not specified	Not specified	10 mg

Note: This table is based on publicly available information and may not be exhaustive. Researchers are advised to contact the suppliers directly for the most current product specifications, availability, and pricing.

Experimental Protocol: Quantification of Estriol in Human Serum using LC-MS/MS with Estriol-d3 as an Internal Standard

The following is a representative experimental protocol for the quantification of Estriol in human serum. This protocol is for illustrative purposes and should be optimized for specific laboratory conditions and instrumentation.

1. Materials and Reagents:

• Estriol standard

• Estriol-d3 (internal standard)

• Human serum samples

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid

• Solid-phase extraction (SPE) cartridges

2. Sample Preparation:

• Thaw human serum samples at room temperature.

• Spike a known amount of Estriol-d3 internal standard solution into each serum sample, calibration standard, and quality control sample.

• Vortex mix the samples thoroughly.

• Perform a protein precipitation step by adding cold methanol.

• Centrifuge the samples to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube.

• Perform solid-phase extraction (SPE) to further clean up the sample and concentrate the analytes.

• Elute the analytes from the SPE cartridge.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: A suitable C18 reversed-phase column.

  • Mobile Phase: A gradient of water with 0.1% formic acid and methanol with 0.1% formic acid.

  • Flow Rate: Optimized for the specific column and system.

  • Injection Volume: Typically 5-10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray ionization (ESI) in negative or positive ion mode, depending on the specific method.

  • Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion transitions for both Estriol and Estriol-d3.

  • Data Analysis: Quantify the amount of Estriol in the samples by calculating the peak area ratio of the analyte to the internal standard and comparing it to a calibration curve.

Logical Relationship in Quantitative Analysis

The following diagram illustrates the fundamental principle of using a stable isotope-labeled internal standard like Estriol-d3 in quantitative mass spectrometry.

Caption: Role of Estriol-d3 in Quantitative Analysis.

Experimental Workflow Diagram

The diagram below outlines the key steps involved in a typical experimental workflow for the quantification of Estriol using Estriol-d3.

Caption: LC-MS/MS Quantification Workflow.

References

• 1. Estriol-d3 | CAS 79037-36-8 | LGC Standards [accstorefront.ce9ripimyl-lgcltdazu3-p1-public.model-t.cc.commerce.ondemand.com]
• 2. vivanls.com [vivanls.com]
• 3. scbt.com [scbt.com]
• 4. Estradiol, Estrone and Ethinyl Estradiol Metabolism Studied by High Resolution LC-MS/MS Using Stable Isotope Labeling and Trapping of Reactive Metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. lumiprobe.com [lumiprobe.com]
• 6. mdpi.com [mdpi.com]

Estriol-d3 (CAS: 79037-36-8): A Technical Guide for Analytical Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Estriol-d3 (CAS: 79037-36-8), a deuterated analog of the estrogenic metabolite estriol (B74026). Primarily utilized as an internal standard in analytical chemistry, Estriol-d3 is crucial for the accurate quantification of estriol in various biological matrices. This document outlines its chemical and physical properties, provides a detailed experimental protocol for its application in liquid chromatography-tandem mass spectrometry (LC-MS/MS), and illustrates the typical analytical workflow.

Core Compound Properties

Estriol-d3 is a synthetic, stable isotope-labeled version of estriol, where three hydrogen atoms have been replaced by deuterium. This isotopic labeling results in a molecule with a higher mass-to-charge ratio (m/z) than its endogenous counterpart, while maintaining nearly identical chemical and physical properties. This characteristic is paramount for its use as an internal standard in mass spectrometry-based assays, as it behaves similarly to the analyte during sample preparation and chromatographic separation, but is distinguishable by the mass spectrometer.

Physicochemical and Safety Data

The following tables summarize the key quantitative data for Estriol-d3.

Identifier	Value	Source
CAS Number	79037-36-8	[1][2][3][4]
Molecular Formula	C₁₈H₂₁D₃O₃	[1][2][4]
Molecular Weight	291.40 g/mol	[1][2][4]
IUPAC Name	(8R,9S,13S,14S,16R,17R)-2,4,17-trideuterio-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,16,17-triol	[1]
Synonyms	(16α,17β)-Estra-1,3,5[5]-triene-3,16,17-triol-d3, Acifemine-d3, Ovestin-d3	[2][3][4]
Unlabeled CAS	50-27-1	[1]

Property	Value	Source
Physical State	Solid
Color	White to off-white
Melting Point	280 - 282 °C (536 - 540 °F)
Purity	>95% (HPLC)	[1]
Storage Temperature	+4°C	[1]
log Pow (Octanol/Water)	2.45

Safety Information: Estriol-d3 should be handled with care in a laboratory setting. It is suspected of causing cancer and may damage fertility or the unborn child.[6] Appropriate personal protective equipment, including gloves, lab coat, and eye protection, should be worn. Work should be conducted in a well-ventilated area or under a fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS).[5][6][7][8]

Application in Bioanalytical Methods

The primary application of Estriol-d3 is as an internal standard for the quantitative analysis of estriol in biological samples, such as plasma and serum, using LC-MS/MS.[9] The use of a stable isotope-labeled internal standard is considered the gold standard in quantitative mass spectrometry as it effectively compensates for variations in sample extraction, matrix effects, and instrument response, leading to high accuracy and precision.[10]

Experimental Protocol: Quantification of Estriol in Human Plasma using Estriol-d3 Internal Standard by LC-MS/MS

This protocol is a generalized methodology based on established procedures for the analysis of estrogens in biological fluids.[9][11][12]

1. Materials and Reagents:

• Estriol (analyte) and Estriol-d3 (internal standard) reference materials[11]

• HPLC-grade methanol (B129727), acetonitrile (B52724), and water[12]

• Formic acid (LC-MS grade)[9]

• Drug-free human plasma (for calibration standards and quality controls)[10]

• Solid-phase extraction (SPE) cartridges or liquid-liquid extraction solvents (e.g., diethyl ether/hexane)[9]

2. Preparation of Standard and Quality Control (QC) Samples:

• Stock Solutions: Prepare individual stock solutions of Estriol and Estriol-d3 in methanol at a concentration of 1 mg/mL.[12]

• Working Solutions: Prepare serial dilutions of the Estriol stock solution with a suitable solvent (e.g., methanol/water) to create working solutions for calibration standards.[12] Prepare separate working solutions for QC samples at low, medium, and high concentrations.[12]

• Internal Standard Spiking Solution: Prepare a working solution of Estriol-d3 at a fixed concentration. The optimal concentration should be determined during method development.[10]

3. Sample Preparation:

• To a 100 µL aliquot of plasma sample (calibration standard, QC, or unknown), add a fixed volume (e.g., 25 µL) of the Estriol-d3 internal standard working solution.[10]

• Protein Precipitation (alternative to LLE/SPE): Add 300 µL of cold acetonitrile to precipitate plasma proteins. Vortex the mixture vigorously and then centrifuge at high speed (e.g., 10,000 rpm) for 10 minutes to pellet the proteins.[10]

• Liquid-Liquid Extraction (LLE): Perform extraction with a mixture of diethyl ether/hexane (70/30, v/v).[9]

• Transfer the supernatant (from protein precipitation) or the organic layer (from LLE) to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the dried residue in a specific volume (e.g., 100 µL) of the mobile phase.[10]

4. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 150 x 4.6 mm) is typically used for separation.[9]

  • Mobile Phase: A gradient elution with a mixture of water and an organic solvent (e.g., acetonitrile or methanol) containing a small amount of an additive like formic acid (e.g., 0.1%) to improve ionization.[9]

  • Flow Rate: A typical flow rate is around 1.2 mL/min.[9]

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Source: Electrospray ionization (ESI) is commonly used.[11]

  • Polarity: Analysis is often performed in negative ion mode.[11]

  • Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for both Estriol and Estriol-d3 are monitored.[11]

5. Data Analysis and Quantification:

• A calibration curve is constructed by plotting the ratio of the peak area of the analyte (Estriol) to the peak area of the internal standard (Estriol-d3) against the nominal concentration of the calibration standards.

• The concentration of Estriol in the unknown samples is then determined by interpolating their peak area ratios onto the calibration curve.

Visualizing the Analytical Workflow

The following diagrams illustrate the key processes involved in the use of Estriol-d3 for bioanalytical quantification.

Figure 1: Decision pathway for internal standard selection.

Figure 2: Workflow for estriol quantification using Estriol-d3.

References

• 1. Estriol-d3 | CAS 79037-36-8 | LGC Standards [lgcstandards.com]
• 2. vivanls.com [vivanls.com]
• 3. BioOrganics [bioorganics.biz]
• 4. scbt.com [scbt.com]
• 5. szabo-scandic.com [szabo-scandic.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. chemos.de [chemos.de]
• 9. Pharmacokinetics and pharmacodynamics of three dosages of oestriol after continuous vaginal ring administration for 21 days in healthy, postmenopausal women - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Rapid measurement of estrogens and their metabolites in human serum by liquid chromatography-tandem mass spectrometry without derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mednexus.org [mednexus.org]

A Comprehensive Technical Guide to Deuterium-Labeled Estriol for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of deuterium-labeled estriol (B74026), a critical tool in biomedical and pharmaceutical research. This document covers the synthesis, characterization, and application of this stable isotope-labeled compound, with a focus on its use as an internal standard in quantitative mass spectrometry. Detailed experimental protocols and data are presented to assist researchers in implementing its use in their own laboratories.

Introduction to Deuterium-Labeled Estriol

Estriol (E3) is one of the three major endogenous estrogens, playing a significant role in female reproductive health.[1] In research, particularly in pharmacokinetics, metabolism, and clinical diagnostics, accurate quantification of estriol in biological matrices is crucial. Deuterium-labeled estriol serves as an ideal internal standard for mass spectrometry-based quantification.[2][] Its chemical properties are nearly identical to the endogenous analyte, but its increased mass allows for clear differentiation by a mass spectrometer.[4] This co-eluting, chemically analogous standard corrects for variations in sample preparation and instrument response, ensuring high accuracy and precision in analytical measurements.[2]

Physicochemical Properties

Deuterium-labeled estriol shares the same fundamental physicochemical properties as its unlabeled counterpart, with a slight increase in molecular weight due to the incorporated deuterium (B1214612) atoms.

Property	Value
Chemical Formula (unlabeled)	C₁₈H₂₄O₃[5]
Molar Mass (unlabeled)	288.38 g/mol [5]
Molecular Weight (example D₃-Estriol)	~291.40 g/mol
Appearance	White crystalline solid[5]
Solubility	Very soluble in acetone (B3395972) and ethanol; sparingly soluble in vegetable oils; slightly soluble in water.[6]

Synthesis and Characterization

The synthesis of deuterium-labeled estriol involves the introduction of deuterium atoms at specific, stable positions within the molecule. It is crucial that the deuterium labels are not placed on exchangeable positions, such as hydroxyl groups, to prevent back-exchange with protons from the solvent.[7]

General Synthesis Approach

While specific, detailed protocols for the synthesis of deuterium-labeled estriol are often proprietary, a general approach can be adapted from established methods for deuterating steroids.[8][9] A common strategy involves the use of deuterated reagents in key synthetic steps. For example, reduction of a ketone precursor with a deuterium source like sodium borodeuteride (NaBD₄) can introduce deuterium at a specific carbon. Another method is through hydrogen-deuterium exchange reactions catalyzed by acids or metals.[10][11]

A plausible synthetic route could involve:

• Protection of hydroxyl groups: The existing hydroxyl groups on the estriol precursor are protected to prevent unwanted side reactions.

• Introduction of a ketone function: A hydroxyl group at a desired labeling position is oxidized to a ketone.

• Reductive deuteration: The ketone is then reduced using a deuterium-donating reagent, such as sodium borodeuteride, to introduce the deuterium label.

• Deprotection: The protecting groups are removed to yield the final deuterium-labeled estriol.

Characterization and Quality Control

The quality of deuterium-labeled estriol is paramount for its use as an internal standard. Key quality control parameters include chemical purity, isotopic purity, and structural integrity.

• Chemical Purity: Assessed by standard analytical techniques such as High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy.

• Isotopic Purity and Enrichment: Determined using high-resolution mass spectrometry (HRMS) and NMR.[12][13] HRMS can distinguish between molecules with different numbers of deuterium atoms, allowing for the calculation of isotopic enrichment.[12] NMR can confirm the position of the deuterium labels.[13]

• Structural Integrity: Confirmed by comparing the NMR and mass spectra of the labeled compound to its unlabeled counterpart.

Parameter	Typical Specification	Analytical Method
Chemical Purity	>98%	HPLC, NMR
Isotopic Purity	>98%	HRMS, NMR
Isotopic Enrichment	Typically expressed as %D	HRMS
Number of Deuterium Labels	Varies (e.g., D₂, D₃, D₄)	HRMS

Applications in Research

The primary application of deuterium-labeled estriol is as an internal standard in isotope dilution mass spectrometry (IDMS) for the accurate quantification of endogenous estriol in various biological matrices.[2] This technique is widely used in:

• Pharmacokinetic and Pharmacodynamic (PK/PD) Studies: To track the absorption, distribution, metabolism, and excretion of administered estriol.

• Metabolic Profiling: To study the metabolic pathways of estrogens.

• Clinical Diagnostics: For monitoring hormone levels in various physiological and pathological conditions.[14]

• Endocrinology Research: To investigate the role of estriol in health and disease.

Experimental Protocols

Quantification of Estriol in Human Serum using LC-MS/MS

This section provides a representative protocol for the quantification of estriol in human serum using a deuterium-labeled internal standard. This protocol is a composite of best practices described in the literature and should be optimized for specific instrumentation and laboratory conditions.[15][16][17][18]

4.1.1 Materials and Reagents

• Estriol certified reference material

• Deuterium-labeled estriol (e.g., Estriol-d₃) internal standard (IS)

• HPLC-grade methanol, acetonitrile, and water

• Formic acid (or ammonium (B1175870) hydroxide (B78521) for negative ion mode)

• Hexane and ethyl acetate (B1210297) for liquid-liquid extraction

• Human serum (calibrators, quality controls, and unknown samples)

4.1.2 Sample Preparation: Liquid-Liquid Extraction (LLE)

• Aliquoting: To 100 µL of serum sample, calibrator, or quality control, add a known amount of deuterium-labeled estriol internal standard solution (e.g., 10 µL of a 100 ng/mL solution).

• Extraction: Add 1 mL of an extraction solvent mixture (e.g., hexane:ethyl acetate, 80:20 v/v).

• Vortexing: Vortex the samples for 1 minute to ensure thorough mixing.

• Centrifugation: Centrifuge at 3000 x g for 5 minutes to separate the organic and aqueous layers.

• Transfer: Carefully transfer the upper organic layer to a clean tube.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase composition (e.g., 50:50 methanol:water with 0.1% formic acid).

4.1.3 LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Methanol with 0.1% formic acid.

• Gradient Elution: A typical gradient would start at a lower percentage of organic phase, ramp up to a high percentage to elute the analytes, and then return to the initial conditions for re-equilibration.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 10 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray ionization (ESI), often in negative ion mode for estrogens.

• Ionization Mode: Multiple Reaction Monitoring (MRM).

4.1.4 MRM Transitions

The specific MRM transitions (precursor ion -> product ion) for estriol and its deuterated internal standard need to be determined by infusing the pure compounds into the mass spectrometer. The most abundant and specific transitions are chosen for quantification (quantifier) and confirmation (qualifier).

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
Estriol (E3)	287.2 [M-H]⁻	171.1	145.1
Estriol-d₃ (IS)	290.2 [M-H]⁻	174.1	148.1

Note: The exact m/z values may vary slightly depending on the specific deuterated standard used and instrument calibration. The fragmentation of estrogens in negative ion mode has been studied, with major fragments corresponding to specific cleavages of the steroid core.[19][20]

4.1.5 Data Analysis and Quantification

• Peak Integration: Integrate the chromatographic peaks for the quantifier and qualifier ions for both estriol and the internal standard.

• Calibration Curve: Construct a calibration curve by plotting the peak area ratio (analyte/internal standard) against the known concentrations of the calibrators. A linear regression with a weighting factor (e.g., 1/x) is typically used.

• Quantification: Determine the concentration of estriol in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations of Key Concepts

Workflow for Quantitative Analysis

Caption: Workflow for estriol quantification using a deuterium-labeled internal standard.

Estrogen Signaling Pathway

Estriol, like other estrogens, exerts its biological effects primarily through estrogen receptors (ERs), which are located in the nucleus (ERα and ERβ) and on the cell membrane.[21]

Caption: Simplified overview of estrogen (estriol) signaling pathways.

Conclusion

Deuterium-labeled estriol is an indispensable tool for researchers requiring accurate and precise quantification of this important estrogen. Its use as an internal standard in isotope dilution mass spectrometry minimizes analytical variability, leading to high-quality, reliable data. This guide provides the foundational knowledge and practical protocols to facilitate the successful implementation of deuterium-labeled estriol in a research setting. As with any analytical method, proper validation and optimization are crucial for achieving the best results.

References

• 1. benchchem.com [benchchem.com]
• 2. discovery.researcher.life [discovery.researcher.life]
• 4. Estriol | C18H24O3 | CID 5756 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Estradiol | C18H24O2 | CID 5757 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Synthetic procedures for the preparation of deuterium-labeled analogs of naturally occurring steroids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis of deuterium labeled cholesterol and steroids and their use for metabolic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 13. Deuterium-labeled steroids for study in humans. II. Preliminary studies on estrogen production rates in pre- and post-menopausal women - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. A Liquid Chromatography-Mass Spectrometry Method for the Simultaneous Measurement of Fifteen Urinary Estrogens and Estrogen Metabolites: Assay Reproducibility and Inter-individual Variability - PMC [pmc.ncbi.nlm.nih.gov]
• 15. msacl.org [msacl.org]
• 16. Current strategies for quantification of estrogens in clinical research - PMC [pmc.ncbi.nlm.nih.gov]
• 17. An Ultrasensitive Routine LC-MS/MS Method for Estradiol and Estrone in the Clinically Relevant Sub-Picomolar Range - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Mechanism of Formation of the Major Estradiol Product Ions Following Collisional Activation of the Molecular Anion in a Tandem Quadrupole Mass Spectrometer - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Ultrafiltration Tandem Mass Spectrometry of Estrogens for Characterization of Structure and Affinity for Human Estrogen Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Estrogen synthesis and signaling pathways during ageing: from periphery to brain - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Estrogen receptor signaling mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Estriol-d3 and Non-Labeled Estriol: A Technical Guide

This technical guide provides an in-depth comparison of the properties, biological activities, and analytical applications of deuterated estriol (B74026) (Estriol-d3) versus its non-labeled counterpart. This document is intended for researchers, scientists, and drug development professionals who utilize these compounds in their experimental work.

Introduction to Estriol and Deuterium (B1214612) Labeling

Estriol (E3) is one of the three major endogenous estrogens, alongside estradiol (B170435) (E2) and estrone (B1671321) (E1).[1] It is considered a weak estrogen and is produced in significant quantities only during pregnancy, where it plays a crucial role in maintaining uterine health and fetal development.[2][3] In non-pregnant individuals, estriol levels are typically very low.[1]

Deuterium labeling involves the substitution of hydrogen atoms (¹H) with their heavier isotope, deuterium (²H or D). Estriol-d3 (B12413343) is a form of estriol that has been synthetically modified to contain three deuterium atoms. This isotopic labeling is a powerful tool in analytical chemistry, particularly in mass spectrometry-based quantification, as it provides a stable internal standard with chemical behavior nearly identical to the endogenous analyte.[4][5][6]

Core Properties: A Comparative Overview

The primary physical difference between estriol and estriol-d3 is their molecular weight, a direct result of the deuterium substitution. Other physicochemical properties remain largely unchanged, allowing estriol-d3 to serve as an excellent tracer and internal standard in experimental settings.

Table 1: Comparison of Chemical and Physical Properties

Property	Non-Labeled Estriol	Estriol-d3	Data Source(s)
IUPAC Name	(1R,2R,3aS,3bR,9bS,11aS)-11a-Methyl-2,3,3a,3b,4,5,9b,10,11,11a-decahydro-1H-cyclopenta[a]phenanthrene-1,2,7-triol	(8R,13S,17R)-2,4,17-trideuterio-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,16,17-triol	[1][7]
Molecular Formula	C₁₈H₂₄O₃	C₁₈H₂₁D₃O₃	[1][7]
Molar Mass	288.387 g/mol	291.4 g/mol	[1][7]
Appearance	Odorless white crystals	Not specified, assumed to be similar	[8]
Primary Use	Hormone therapy (off-label in US), research	Internal standard for quantitative analysis (e.g., LC-MS), metabolic tracer	[3][5][6][9]

Biological Activity and Signaling Pathways

Estriol exerts its biological effects primarily by binding to estrogen receptors (ERs), specifically ERα and ERβ.[1][10] It is a much weaker estrogen than estradiol.[1][9][11] The binding of estriol to these receptors initiates a signaling cascade that modulates the expression of target genes.[12][13][14]

The deuteration in estriol-d3 is not expected to significantly alter its fundamental biological activity, such as receptor binding affinity or downstream signaling, because the substitution of hydrogen with deuterium does not typically change the molecule's shape or its ability to interact with biological receptors. The primary utility of estriol-d3 lies in its use as a tracer for studying the pharmacokinetics and metabolism of estriol in vivo and as a precise internal standard for analytical quantification.[5][6][15]

Estrogen Signaling Pathway

The classical mechanism of estrogen action involves the binding of the hormone to estrogen receptors in the cytoplasm. This binding event triggers the dimerization of the receptors, which then translocate to the nucleus. Inside the nucleus, the receptor-ligand complex binds to specific DNA sequences known as Estrogen Response Elements (EREs) on the promoters of target genes, thereby regulating their transcription.[12][14][16]

References

• 1. Estriol - Wikipedia [en.wikipedia.org]
• 2. shop.miracare.com [shop.miracare.com]
• 3. my.clevelandclinic.org [my.clevelandclinic.org]
• 4. Estriol-d3 (estriol d3) | Endogenous Metabolite | 79037-36-8 | Invivochem [invivochem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Estriol-d3 | C18H24O3 | CID 46781512 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Estriol | C18H24O3 | CID 5756 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Estriol vs. estradiol: Differences, similarities, and which is better for you [singlecare.com]
• 10. What is the mechanism of Estriol? [synapse.patsnap.com]
• 11. Estriol vs. Estradiol: What’s the Difference, and Why It Matters - CleopatraRX [cleopatrarx.com]
• 12. google.com [google.com]
• 13. cusabio.com [cusabio.com]
• 14. The many faces of estrogen signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Deuterium-labeled steroids for study in humans. II. Preliminary studies on estrogen production rates in pre- and post-menopausal women - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. creative-diagnostics.com [creative-diagnostics.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Quantification of Estriol using Estriol-d3 as an Internal Standard by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of estriol (B74026) in biological matrices, such as serum and plasma, using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The method employs Estriol-d3 as an internal standard to ensure high accuracy and precision.

Introduction

Estriol (E3) is a one of the three main estrogens produced by the human body and is primarily produced in significant amounts during pregnancy by the placenta.[1] Accurate and reliable quantification of estriol is crucial in various research and clinical settings, including fetal health monitoring and studies related to hormone-dependent cancers. LC-MS/MS has emerged as the gold standard for steroid hormone analysis due to its superior sensitivity and specificity compared to traditional immunoassays.[2][3][4] The use of a stable isotope-labeled internal standard, such as Estriol-d3, is essential to correct for matrix effects and variations in sample preparation and instrument response, thereby ensuring the robustness of the analytical method.

Experimental Workflow

The overall experimental workflow for the quantification of estriol using Estriol-d3 as an internal standard is depicted in the following diagram.

Caption: A schematic of the LC-MS/MS workflow for estriol quantification.

Detailed Experimental Protocols

Sample Preparation

The following protocols describe two common methods for extracting estriol and Estriol-d3 from serum or plasma samples.

Protocol 3.1.1: Liquid-Liquid Extraction (LLE)

• To 200 µL of serum or plasma in a clean glass tube, add 50 µL of the Estriol-d3 internal standard working solution.

• Vortex mix for 10 seconds.

• Add 1 mL of methyl tert-butyl ether (MTBE), vortex for 1 minute, and then centrifuge at 4000 rpm for 5 minutes.

• Freeze the aqueous (lower) layer by placing the tubes in a freezer at -80°C for 15 minutes.

• Decant the organic (upper) layer into a new clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 50:50 methanol (B129727):water) and vortex for 30 seconds.

• Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Protocol 3.1.2: Solid-Phase Extraction (SPE)

• To 100 µL of serum or plasma, add 100 µL of 4% phosphoric acid and 100 µL of the Estriol-d3 internal standard working solution.

• Condition an Oasis HLB 96-well µElution plate with 100 µL of methanol followed by 100 µL of water.

• Load the pre-treated sample onto the SPE plate and apply a gentle vacuum.

• Wash the plate with 100 µL of water.

• Elute the analytes with 100 µL of methanol.

• The eluate is then ready for LC-MS/MS analysis.[5]

LC-MS/MS Conditions

The following are typical LC-MS/MS parameters for the analysis of estriol. Optimization may be required depending on the specific instrumentation used.

Table 1: Chromatographic Conditions

Parameter	Recommended Condition
LC System	Waters Acquity UPLC or equivalent
Column	Waters BEH Phenyl (100 mm x 2.1 mm, 1.7 µm) or equivalent C18 column
Mobile Phase A	0.02% Ammonium fluoride (B91410) in water
Mobile Phase B	0.02% Ammonium fluoride in methanol
Gradient	0-0.5 min, 35% B; 0.5-1.0 min, 35%-90% B; 1.0-2.7 min, 90% B; 2.7-4.0 min, 90%-35% B
Flow Rate	0.3 mL/min
Injection Volume	2 µL
Column Temp.	40°C

Table 2: Mass Spectrometric Conditions

Parameter	Recommended Condition
Mass Spectrometer	Waters Xevo TQ-S or equivalent triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
Capillary Voltage	3 kV
Source Temp.	150°C
Desolvation Temp.	600°C
Cone Gas Flow	150 L/h
Desolvation Gas Flow	700 L/h
Collision Gas	Argon

Table 3: MRM Transitions for Estriol and Estriol-d3

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Estriol (E3)	287.0	171.0	40
Estriol-d3 (IS)	290.1	171.0	40

Note: The precursor ion for Estriol-d3 is predicted based on the addition of three deuterium (B1214612) atoms to the estriol molecule. The product ion is expected to be the same as for unlabeled estriol as the fragmentation is unlikely to involve the deuterated positions. These transitions should be optimized on the specific instrument being used.

Method Validation Data

The following tables summarize typical quantitative data for an LC-MS/MS method for estriol, based on a validated assay using a deuterated internal standard.[5]

Table 4: Linearity and Lower Limit of Quantification (LLOQ)

Analyte	Linear Range (ng/mL)	Correlation Coefficient (r²)	LLOQ (ng/mL)
Estriol	1.00 - 200.0	> 0.99	1.00

Table 5: Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Intra-day Accuracy (%RE)	Inter-day Accuracy (%RE)
LLOQ	1.00	7.5	9.5	9.4	8.8
Low	2.50	5.8	6.2	4.5	5.1
Medium	40.0	2.6	3.3	1.6	2.4
High	160.0	3.1	4.7	2.9	3.8

Table 6: Recovery

QC Level	Concentration (ng/mL)	Recovery (%)
Low	2.50	95.2
Medium	40.0	98.7
High	160.0	101.5

Estriol Signaling Pathway

Estriol exerts its biological effects primarily through binding to estrogen receptors (ERs), which are located in the nucleus of target cells. The binding of estriol to its receptor initiates a cascade of events leading to the regulation of gene expression.

Caption: A simplified diagram of the estriol signaling pathway.

Conclusion

The LC-MS/MS method detailed in these application notes, utilizing Estriol-d3 as an internal standard, provides a robust, sensitive, and specific approach for the quantification of estriol in biological matrices. Adherence to the outlined protocols and validation procedures will ensure the generation of high-quality, reliable data for researchers, scientists, and drug development professionals.

References

• 1. mednexus.org [mednexus.org]
• 2. Rapid measurement of estrogens and their metabolites in human serum by liquid chromatography-tandem mass spectrometry without derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Measurement of unconjugated estriol in serum by liquid chromatography-tandem mass spectrometry and assessment of the accuracy of chemiluminescent immunoassays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mednexus.org [mednexus.org]

Application Note: Quantitative Analysis of Estriol in Human Serum and Urine using Isotope Dilution LC-MS/MS with Estriol-d3

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of estriol (B74026) (E3) in human serum and urine. The method utilizes a stable isotope-labeled internal standard, Estriol-d3, for accurate and precise quantification. Sample preparation protocols involving liquid-liquid extraction (LLE) for serum and solid-phase extraction (SPE) for urine are provided. The method is highly selective and suitable for researchers, scientists, and drug development professionals requiring reliable estriol quantification in biological matrices.

Introduction

Estriol (E3) is one of the three major endogenous estrogens and its levels are particularly significant during pregnancy, serving as a biomarker for fetal well-being.[1] Accurate quantification of estriol is crucial in various research areas, including endocrinology, clinical chemistry, and pharmaceutical development. While immunoassays are widely used, they can suffer from a lack of specificity.[2] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for steroid hormone analysis due to its superior sensitivity and specificity.[2] The use of a stable isotope-labeled internal standard, such as Estriol-d3, is essential to compensate for matrix effects and variations during sample preparation and analysis, ensuring the highest level of accuracy.[2] This document provides detailed protocols for the extraction and quantification of estriol from human serum and urine.

Experimental Protocols

Sample Preparation

Two distinct protocols are provided for serum and urine matrices.

1.1. Serum: Liquid-Liquid Extraction (LLE)

This protocol is adapted for the extraction of estriol from a serum matrix.

• Sample Pre-treatment:

  • Allow serum samples to thaw at room temperature.

  • Vortex samples to ensure homogeneity.

  • Pipette 200 µL of serum into a clean microcentrifuge tube.

• Internal Standard Spiking:

  • Add 10 µL of Estriol-d3 internal standard (IS) working solution (concentration to be optimized based on expected analyte levels) to each serum sample.

  • Vortex briefly to mix.

• Extraction:

  • Add 1 mL of a hexane:ethyl acetate (B1210297) (90:10, v/v) solution to the tube.

  • Vortex vigorously for 5 minutes to ensure thorough mixing and extraction.

  • Centrifuge at 10,000 x g for 10 minutes to separate the organic and aqueous layers.

• Solvent Evaporation:

  • Carefully transfer the upper organic layer to a new clean tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution:

  • Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 50:50 methanol (B129727):water).

  • Vortex for 30 seconds to ensure the residue is fully dissolved.

  • Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

1.2. Urine: Solid-Phase Extraction (SPE)

This protocol is designed for the cleanup and concentration of estriol from a urine matrix.

• Sample Pre-treatment:

  • Thaw urine samples and centrifuge at 2,000 x g for 10 minutes to remove any particulate matter.

  • Take 1 mL of the supernatant.

  • Add 10 µL of Estriol-d3 internal standard (IS) working solution.

  • Dilute the sample 1:1 with a 10mM ammonium (B1175870) acetate buffer. Adjust pH to ~7.0 if necessary.[3]

• SPE Cartridge Conditioning:

  • Use a polymeric SPE cartridge (e.g., Strata-X).

  • Condition the cartridge by passing 1-2 column volumes of methanol, followed by 1-2 column volumes of deionized water.[3] Do not allow the cartridge to go dry.

• Sample Loading:

  • Load the pre-treated urine sample onto the conditioned SPE cartridge at a slow, consistent flow rate (e.g., 1-2 drops per second).[3]

• Washing:

  • Wash the cartridge with 1-2 column volumes of 5-20% methanol in water to remove polar interferences.[3]

• Elution:

  • Elute the estriol and internal standard from the cartridge using 1-2 column volumes of methanol into a clean collection tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase and transfer to an autosampler vial.

LC-MS/MS Method

The following parameters provide a starting point for method development and should be optimized for the specific instrumentation used.

2.1. Liquid Chromatography (LC) Conditions

Parameter	Condition
HPLC System	A UPLC/UHPLC system is recommended for optimal resolution.
Column	Reversed-phase C18 column (e.g., 50 x 2.1 mm, 2.6 µm)[4]
Column Temperature	50°C[4]
Mobile Phase A	0.2 mM Ammonium Fluoride in Water[4]
Mobile Phase B	Methanol[4]
Flow Rate	0.5 mL/min[4]
Injection Volume	20 µL[4]
Gradient	Time (min)

2.2. Mass Spectrometry (MS) Conditions

Parameter	Condition
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative Mode[5]
Capillary Voltage	3 kV[5]
Source Temperature	150°C[5]
Desolvation Temperature	600°C[5]
Desolvation Gas Flow	700 L/h[5]
Acquisition Mode	Multiple Reaction Monitoring (MRM)

2.3. MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Estriol (E3)	287.0[5]	171.0[5]	~40[6]
Estriol-d3 (IS)	290.0	Optimize	Optimize

Note: The product ion for Estriol-d3 should be determined by infusing a standard solution and optimizing the collision energy to achieve the most stable and abundant fragment. A common product ion may result from the loss of water or other neutral fragments, similar to the unlabeled compound.

Quantitative Data

The following tables summarize the expected performance characteristics of the method.

Table 1: Calibration Curve Parameters

Analyte	Matrix	Calibration Range (ng/mL)	R² Value
Estriol	Serum/Plasma	1.00 - 200.0	> 0.99
Estriol	Urine	0.2 - 32.0	> 0.99

Table 2: Precision and Accuracy

Matrix	Analyte	Spiked Conc. (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (% Recovery)
Plasma	Estriol	2.50	< 7.5%	< 9.5%	90.6 - 109.4%[6]
Plasma	Estriol	40.0	< 7.5%	< 9.5%	90.6 - 109.4%[6]
Plasma	Estriol	160.0	< 7.5%	< 9.5%	90.6 - 109.4%[6]
Serum	Estriol	1.10	< 16.2%	< 16.2%	95.9 - 104.2%
Serum	Estriol	8.32	< 8.2%	< 8.2%	95.9 - 104.2%

Table 3: Method Validation Parameters

Parameter	Result
Lower Limit of Quantification (LLOQ)	1.00 ng/mL (in plasma)
Extraction Recovery	86 - 111%

Visualizations

Experimental Workflow

Caption: Workflow for estriol quantification in serum and urine.

Estrogen Signaling Pathway

Caption: Simplified classical estrogen (estriol) signaling pathway.

Conclusion

The LC-MS/MS method described provides a reliable and sensitive approach for the quantification of estriol in human serum and urine. The use of Estriol-d3 as an internal standard ensures high accuracy and precision, making this method a valuable tool for researchers in various scientific disciplines. The detailed protocols for sample preparation and instrumental analysis can be readily adapted and validated in any laboratory equipped with modern LC-MS/MS instrumentation.

References

• 1. Mechanism of Formation of the Major Estradiol Product Ions Following Collisional Activation of the Molecular Anion in a Tandem Quadrupole Mass Spectrometer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ultrasensitive Serum Estradiol Measurement by Liquid Chromatography-Mass Spectrometry in Postmenopausal Women and Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanism of formation of the major estradiol product ions following collisional activation of the molecular anion in a tandem quadrupole mass spectrometer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mednexus.org [mednexus.org]
• 6. Measurement of unconjugated estriol in serum by liquid chromatography-tandem mass spectrometry and assessment of the accuracy of chemiluminescent immunoassays - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Throughput Analysis of Estriol in Human Serum Using Isotope Dilution Mass Spectrometry with Estriol-d3

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive method for the quantitative analysis of estriol (B74026) (E3) in human serum samples. The protocol employs a stable isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS) approach, utilizing Estriol-d3 as an internal standard to ensure high accuracy and precision. The simple sample preparation, involving protein precipitation, allows for high-throughput analysis. This method is suitable for clinical research applications requiring reliable measurement of low physiological concentrations of estriol.

Introduction

Estriol (E3) is an estrogenic hormone that is present in significant amounts during pregnancy, but also circulates at lower levels in non-pregnant women and men. Accurate measurement of estriol is crucial for various research areas, including hormonal carcinogenesis and metabolic studies. While immunoassays have been traditionally used for hormone quantification, they can suffer from a lack of specificity due to cross-reactivity with other steroids.[1][2] Isotope dilution mass spectrometry has emerged as the gold standard for steroid hormone analysis, offering superior specificity and sensitivity.[3][4][5] The use of a deuterated internal standard, such as Estriol-d3, which co-elutes with the analyte, effectively compensates for matrix effects and variations during sample preparation and injection, leading to highly reliable quantification.[6][7]

This protocol provides a detailed procedure for the extraction and analysis of estriol from human serum using an LC-MS/MS system.

Experimental Workflow

Figure 1. Experimental workflow for the analysis of Estriol using Estriol-d3 internal standard.

Materials and Reagents

• Estriol (E3) standard

• Estriol-d3 (d3-E3) internal standard[5]

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Deionized water

• Human serum (charcoal-stripped serum for calibration standards)

Equipment

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source[1]

• High-performance liquid chromatography (HPLC) or Ultra-high-performance liquid chromatography (UPLC) system[1][8]

• Analytical column (e.g., C18 or Phenyl column)[5][8]

• Microcentrifuge

• Autosampler vials

Experimental Protocols

Preparation of Standards and Internal Standard Solution

• Stock Solutions: Prepare individual stock solutions of Estriol and Estriol-d3 in methanol at a concentration of 1 mg/mL.

• Working Standard Solutions: Serially dilute the Estriol stock solution with a suitable solvent (e.g., 50% methanol) to prepare a series of working standard solutions for the calibration curve.

• Internal Standard Spiking Solution: Prepare a working solution of Estriol-d3 in acetonitrile at a concentration of 1 ng/mL.[1]

Sample Preparation

• Pipette 200 µL of serum sample, calibration standard, or quality control sample into a 1.7 mL microcentrifuge tube.[1]

• Add 300 µL of the Estriol-d3 internal standard spiking solution (1 ng/mL in acetonitrile) to each tube.[1]

• Vortex the tubes vigorously for 30 seconds.[1]

• Centrifuge the tubes at 13,000 rpm for 10 minutes.[1]

• Carefully transfer 350 µL of the supernatant to an autosampler vial.[1]

• Dilute the supernatant with 1400 µL of deionized water.[1]

LC-MS/MS Analysis

Liquid Chromatography Conditions

• Column: A suitable reversed-phase column, such as a C18 or Phenyl column, should be used for chromatographic separation.[5][8]

• Mobile Phase A: 0.1% Formic acid in water or 0.02% ammonium (B1175870) fluoride (B91410) in water.[5][8]

• Mobile Phase B: Methanol or Acetonitrile.[5][8]

• Flow Rate: 200-600 µL/min.[1][5]

• Injection Volume: 2-600 µL (dependent on system sensitivity).[1][8]

• Gradient: A linear gradient should be optimized to ensure baseline separation of estriol from other matrix components. An example gradient could be:

  • Initial: 72% A

  • Linear ramp to 85% B over 7.5 minutes

  • Hold at 85% B for 1 minute

  • Return to initial conditions and re-equilibrate for 2 minutes[5]

Mass Spectrometry Conditions

• Ionization Mode: Electrospray Ionization (ESI) in negative ion mode is commonly used for estrogens.[1]

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions: The specific precursor and product ions for Estriol and Estriol-d3 should be optimized on the mass spectrometer being used. Based on available literature, d3-E3 is used as an internal standard for E3.[5]

Quantitative Data Summary

The following table summarizes typical performance characteristics for the analysis of estriol using LC-MS/MS. The exact values may vary depending on the specific instrumentation and laboratory conditions.

Parameter	Value	Reference
Limit of Detection (LOD)	2.0 pg/mL	[1]
Lower Limit of Quantification (LLOQ)	1.00 ng/mL	[8]
Calibration Curve Range	1.00 - 200.0 ng/mL	[8]
Within-day Precision (CV%)	< 6.5%	[1]
Between-day Precision (CV%)	4.5% - 9.5%	[1]
Recovery	88% - 108%	[1]

Logical Relationship of Isotope Dilution

Figure 2. Principle of isotope dilution mass spectrometry for estriol quantification.

Conclusion

The protocol described in this application note provides a reliable and high-throughput method for the quantification of estriol in human serum. The use of Estriol-d3 as an internal standard in an isotope dilution LC-MS/MS workflow ensures accuracy and precision, making it a valuable tool for researchers in various fields of drug development and clinical science.

References

• 1. Rapid measurement of estrogens and their metabolites in human serum by liquid chromatography-tandem mass spectrometry without derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Current strategies for quantification of estrogens in clinical research - PMC [pmc.ncbi.nlm.nih.gov]
• 3. library.dphen1.com [library.dphen1.com]
• 4. [PDF] Serum estradiol quantified by isotope dilution-gas chromatography/mass spectrometry. | Semantic Scholar [semanticscholar.org]
• 5. A Liquid Chromatography-Mass Spectrometry Method for the Simultaneous Measurement of Fifteen Urinary Estrogens and Estrogen Metabolites: Assay Reproducibility and Inter-individual Variability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. texilajournal.com [texilajournal.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. mednexus.org [mednexus.org]

Application Notes and Protocols for Estriol-d3 Spiking and Sample Preparation

Introduction

Estriol-d3 (E3-d3) serves as a critical internal standard (IS) for the quantitative analysis of Estriol (E3), a key estrogen metabolite, in various biological matrices. The accuracy and reliability of analytical methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), are heavily dependent on the efficacy of the sample preparation technique.[1] The primary goal of sample preparation is to extract Estriol and Estriol-d3 from complex matrices like serum, plasma, or urine, while simultaneously removing interfering substances such as proteins, salts, and phospholipids (B1166683).[1][2] This document provides detailed protocols and comparative data for three common sample preparation techniques: Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and Protein Precipitation (PP).

Solid-Phase Extraction (SPE)

Application Notes

Solid-Phase Extraction (SPE) is a highly selective and efficient technique for isolating analytes from a complex matrix.[1] The method relies on the partitioning of analytes between a liquid sample and a solid sorbent. By selecting an appropriate sorbent (e.g., C18 for nonpolar compounds like steroids or polymeric sorbents), high recovery and very clean extracts can be achieved, minimizing matrix effects in subsequent LC-MS/MS analysis.[1][3] This makes SPE a preferred method for applications requiring low limits of quantification.[1]

General workflow for Solid-Phase Extraction (SPE).

Experimental Protocol: SPE using a Polymeric Cartridge (e.g., Oasis HLB)

This protocol is adapted for the extraction of estrogens from serum.[1]

• Sample Pre-treatment :

  • Pipette 200 µL of serum or plasma into a microcentrifuge tube.

  • Add the appropriate volume of Estriol-d3 internal standard solution.

  • Add 200 µL of acetonitrile (B52724) to precipitate proteins.

  • Vortex the mixture for 1 minute.

  • Centrifuge at 4000 rpm for 10 minutes to pellet the precipitated proteins.[4]

  • Carefully transfer the supernatant to a clean tube.

• SPE Cartridge Conditioning :

  • Condition a C18 or polymeric SPE cartridge by passing 3 mL of methanol through it.[4]

  • Equilibrate the cartridge by passing 3 mL of deionized water. Do not allow the cartridge sorbent to dry.[4]

• Sample Loading :

  • Load the supernatant from the pre-treatment step onto the conditioned SPE cartridge.

• Washing :

  • Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.[1][3]

• Elution :

  • Elute the Estriol and Estriol-d3 from the cartridge using 1 mL of methanol or an appropriate solvent mixture.[1]

• Dry-down and Reconstitution :

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.[4]

  • Reconstitute the dried residue in 100-200 µL of the initial mobile phase for LC-MS/MS analysis.[4][5]

Quantitative Data Summary (SPE)

Analyte/Matrix	Sorbent Type	Recovery (%)	RSD (%)	Notes
Estrogen Hormones in Water	Chemically Modified Carbon Cryogel	82 - 95%	N/A	High recovery achieved with an optimized, novel SPE sorbent.[6]
25-Hydroxyvitamin D3 in Plasma	Hydrophobic Reversed-Phase	96.3%	< 4.2%	Demonstrates high recovery and excellent reproducibility for a steroid-like molecule.[7]
Estrogen Metabolites in Urine	Strata C18-E	N/A	N/A	Method optimized by adjusting wash/elution solvent concentrations and pH.[3]

Liquid-Liquid Extraction (LLE)

Application Notes

Liquid-Liquid Extraction (LLE) is a classic sample preparation technique that separates compounds based on their differential solubilities in two immiscible liquid phases, typically an aqueous sample and an organic solvent.[2] For estrogens, non-polar solvents like ethyl acetate (B1210297) or methyl tert-butyl ether (MTBE) are commonly used. LLE is effective at removing non-lipid interferences but can be less selective than SPE and may require more manual effort. The final step of evaporating the organic solvent allows for the concentration of the analyte, enhancing sensitivity.[4]

General workflow for Liquid-Liquid Extraction (LLE).

Experimental Protocol: LLE

This protocol is a general procedure adaptable for estrogens in plasma or serum.[4][8]

• Sample Preparation :

  • Pipette 200 µL of plasma into a centrifuge tube.

  • Add the Estriol-d3 internal standard.

  • Add 200 µL of a buffer solution (e.g., pH 9 buffer) to optimize partitioning.[4]

  • Vortex briefly to mix.

• Extraction :

  • Add 1 mL of ethyl acetate (or another suitable water-immiscible solvent) to the tube.[4]

  • Cap the tube and vortex vigorously for 2 minutes to ensure thorough extraction.[4]

• Phase Separation :

  • Centrifuge the sample at 4000 rpm for 10 minutes to achieve a clear separation between the aqueous and organic layers.[4]

• Collection and Evaporation :

  • Carefully transfer the upper organic layer to a clean tube, avoiding the aqueous layer and any protein interface.[4]

  • Evaporate the organic solvent to complete dryness under a gentle stream of nitrogen at approximately 40°C.[4]

• Reconstitution :

  • Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis and vortex to dissolve.[4]

Quantitative Data Summary (LLE)

Analyte/Matrix	Extraction Solvent	Recovery (%)	RSD (%)	Notes
Estradiol (B170435) in Urine	Tetrachloromethane/Ethanol	98%	N/A	A dispersive liquid-liquid microextraction (DLLME) method showing high extraction recovery.[9]
Vitamin D3 in Milk	Acetonitrile (Salting-Out Assisted)	94.4 - 113.5%	N/A	A salting-out assisted LLE method demonstrating excellent recovery.[10]
Vitamin D Metabolites in Serum	Heptane	66 - 89%	< 10%	Shows good recovery for steroid-like molecules from a complex matrix.[11]

Protein Precipitation (PP)

Application Notes

Protein Precipitation (PP) is the simplest and fastest sample preparation method. It involves adding a water-miscible organic solvent (e.g., acetonitrile, methanol) or an acid (e.g., trichloroacetic acid) to the biological sample.[4] This denatures and precipitates the proteins, which are then removed by centrifugation. The resulting supernatant, containing the analyte and internal standard, can often be directly injected for analysis or subjected to further cleanup. While fast, PP is the least selective method and may result in significant matrix effects due to the co-extraction of phospholipids and other endogenous components.

General workflow for Protein Precipitation (PP).

Experimental Protocol: PP using Acetonitrile

This protocol is a rapid procedure for removing proteins from serum or plasma.[4]

• Sample Preparation :

  • Aliquot 200 µL of serum or plasma into a microcentrifuge tube.

  • Add the Estriol-d3 internal standard solution.

• Precipitation :

  • Add 600 µL (3 volumes) of ice-cold acetonitrile to the sample.

  • Cap the tube and vortex vigorously for 1 minute to ensure complete protein precipitation.

• Separation :

  • Centrifuge the sample at high speed (e.g., 10,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Final Preparation :

  • Carefully collect the supernatant.

  • The sample can be injected directly into the LC-MS/MS system. Alternatively, for increased sensitivity, the supernatant can be evaporated and reconstituted in a smaller volume of the mobile phase.[4]

Quantitative Data Summary (PP)

Quantitative data for protein precipitation often focuses on the resulting matrix effect rather than recovery, as recovery is typically assumed to be high for the supernatant transfer. The key challenge is the removal of interferences.

Method	Precipitating Agent	Key Advantage	Key Disadvantage
Acetonitrile Precipitation	Acetonitrile	Efficient protein removal, compatible with reversed-phase LC.	Co-precipitation of some analytes, potential for significant matrix effects.
Acetone Precipitation	Acetone	Many organic-soluble contaminants remain in the solvent.	Incomplete recovery of all proteins is possible.
Trichloroacetic Acid (TCA)	TCA	Very effective protein precipitant.	Residual acid must be thoroughly removed; proteins can be difficult to resolubilize.

Summary and Method Comparison

Choosing the appropriate sample preparation technique depends on the specific requirements of the assay, such as required sensitivity, sample throughput, and the complexity of the biological matrix.

Parameter	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)	Protein Precipitation (PP)
Selectivity	High	Moderate	Low
Extract Cleanliness	Very High	Moderate	Low
Recovery	High to Very High	High	High (analyte dependent)
Throughput	Moderate (can be automated)	Low to Moderate	High
Manual Labor	Moderate	High	Low
Cost per Sample	High	Low to Moderate	Low
Matrix Effect	Low	Moderate	High
Best For	Low-level quantification, complex matrices, high sensitivity assays.	General purpose, removal of non-lipid interferences.	High-throughput screening, simple matrices, rapid analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Sample treatment based on extraction techniques in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Data on the optimisation of a solid phase extraction method for fractionating estrogen metabolites from small urine volumes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. agilent.com [agilent.com]
• 6. Secure Verification [cer.ihtm.bg.ac.rs]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. An Ultrasensitive Routine LC-MS/MS Method for Estradiol and Estrone in the Clinically Relevant Sub-Picomolar Range - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Dispersive liquid-liquid microextraction as an effective preanalytical step for the determination of estradiol in human urine [pubmed.ncbi.nlm.nih.gov]
• 10. Salting-out assisted liquid–liquid extraction coupled with high-performance liquid chromatography for the determination of vitamin D3 in milk samples - PMC [pmc.ncbi.nlm.nih.gov]
• 11. data.biotage.co.jp [data.biotage.co.jp]

Application of Estriol-d3 in Clinical Chemistry Assays: A Detailed Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive application notes and protocols for the utilization of Estriol-d3 as an internal standard in the quantitative analysis of estriol (B74026) in clinical chemistry assays. The focus is on leveraging liquid chromatography-tandem mass spectrometry (LC-MS/MS), a highly accurate and sensitive method that has become the gold standard for steroid hormone analysis.

Introduction to Estriol and the Role of Estriol-d3

Estriol (E3) is one of the three major endogenous estrogens, with its levels being particularly significant during pregnancy as an indicator of fetal well-being and placental function.[1][2] Accurate measurement of unconjugated estriol (uE3) in maternal serum is a key component of prenatal screening for congenital anomalies such as Down syndrome and Edward's syndrome.[2][3]

While traditional immunoassays have been widely used for estriol quantification, they can suffer from cross-reactivity and a lack of accuracy, especially at low concentrations.[3][4] LC-MS/MS offers superior specificity and sensitivity. In this context, a stable isotope-labeled internal standard is crucial for reliable quantification, as it compensates for variations during sample preparation and analysis. Estriol-d3, a deuterated analog of estriol, serves as an ideal internal standard due to its chemical and physical similarity to the analyte, ensuring accurate and precise measurement.[5]

Core Applications

The primary application of Estriol-d3 in clinical chemistry is as an internal standard for the quantitative determination of estriol in biological matrices, most commonly serum and plasma. This is essential for:

• Prenatal Screening: Assessing the risk of chromosomal abnormalities in the fetus.[2][3]

• Monitoring High-Risk Pregnancies: Evaluating placental and feto-placental function.[1]

• Hormone Replacement Therapy Research: Studying the metabolism and pharmacokinetics of estriol.

• Clinical Research: Investigating the role of estriol in various physiological and pathological conditions.

Experimental Protocols

The following is a representative LC-MS/MS protocol for the quantification of estriol in human serum using Estriol-d3 as an internal standard. This protocol is a synthesis of methodologies reported in the scientific literature.

Sample Preparation (Liquid-Liquid Extraction)

• Aliquoting: Transfer 200 µL of serum sample, calibrator, or quality control (QC) into a clean glass tube.

• Internal Standard Spiking: Add a specific volume (e.g., 50 µL) of Estriol-d3 internal standard working solution (concentration will depend on the assay's linear range) to each tube.

• Equilibration: Vortex-mix the tubes and allow them to equilibrate for approximately 15 minutes at 4°C.

• Extraction: Add 1 mL of methyl tert-butyl ether (MTBE), vortex-mix vigorously for 1 minute, and allow the phases to separate at 4°C for 1 hour. To enhance separation, the lower aqueous layer can be frozen at -80°C for 30 minutes.[6]

• Solvent Transfer: Decant the upper organic layer into a new set of clean glass tubes.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at a controlled temperature (e.g., 50°C).

• Reconstitution: Reconstitute the dried extract in a specific volume (e.g., 75 µL) of the reconstitution solvent (e.g., 20% methanol (B129727) in water).[6]

• Injection: Inject a portion of the reconstituted sample (e.g., 50 µL) into the LC-MS/MS system.[6]

Liquid Chromatography Conditions

• System: An ultra-high-performance liquid chromatography (UHPLC) system.[6]

• Column: A C18 reversed-phase column (e.g., Phenomenex Kinetex C18, 5 cm x 2.1 mm, 1.7 µm).[6]

• Mobile Phase A: Water.

• Mobile Phase B: Methanol.[6]

• Flow Rate: 0.5 mL/min.[6]

• Gradient Elution: A typical gradient would start with a low percentage of Mobile Phase B, ramp up to a high percentage to elute the analytes, hold for a short period, and then return to the initial conditions for column re-equilibration.[6]

• Column Temperature: 40°C.[6]

• Autosampler Temperature: 4°C.[6]

Tandem Mass Spectrometry Conditions

• System: A triple quadrupole tandem mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in negative ion mode.[7]

• Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion transitions for estriol and Estriol-d3.

  • Estriol Transition (Example): m/z 287.0 -> 171.0

  • Estriol-d3 Transition (Example): The exact m/z will depend on the position of the deuterium (B1214612) labels.

• Optimization: Ion source parameters such as capillary voltage, source temperature, desolvation gas flow, and collision energy should be optimized for maximum signal intensity for both estriol and Estriol-d3.[7]

Data Presentation: Assay Validation Summary

The following tables summarize typical validation parameters for an LC-MS/MS assay for estriol using Estriol-d3 as an internal standard, based on data reported in the literature.[3][7]

Table 1: Linearity and Sensitivity

Parameter	Typical Value
Linear Range	1.00 - 200.0 ng/mL
Correlation Coefficient (r²)	> 0.99
Limit of Detection (LOD)	0.05 ng/mL
Limit of Quantification (LOQ)	0.2 ng/mL

Table 2: Precision and Accuracy

Analyte Concentration (ng/mL)	Within-Run Precision (%CV)	Between-Run Precision (%CV)	Accuracy (RE%)
Low QC	< 15%	< 15%	± 15%
Medium QC	< 15%	< 15%	± 15%
High QC	< 15%	< 15%	± 15%

Table 3: Recovery

Parameter	Typical Range
Analytical Recovery	95.9% - 104.2%

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the quantification of estriol using LC-MS/MS with Estriol-d3 as an internal standard.

Caption: LC-MS/MS workflow for estriol quantification.

Biosynthesis of Estriol

This diagram outlines the primary pathway for the synthesis of estriol during pregnancy.

Caption: Biosynthesis pathway of estriol during pregnancy.

Conclusion

The use of Estriol-d3 as an internal standard in LC-MS/MS-based clinical chemistry assays provides a robust, accurate, and precise method for the quantification of estriol. This approach overcomes the limitations of traditional immunoassays and is suitable for a wide range of clinical and research applications, from prenatal screening to endocrinological studies. The detailed protocols and validation data presented here serve as a valuable resource for laboratories aiming to implement or optimize estriol analysis.

References

• 1. oatext.com [oatext.com]
• 2. Estriol - Wikipedia [en.wikipedia.org]
• 3. Measurement of unconjugated estriol in serum by liquid chromatography-tandem mass spectrometry and assessment of the accuracy of chemiluminescent immunoassays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. myadlm.org [myadlm.org]
• 5. Current strategies for quantification of estrogens in clinical research - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 7. mednexus.org [mednexus.org]

Application Notes and Protocols: Use of Estriol-d3 in Urine Hormone Profiling

For Researchers, Scientists, and Drug Development Professionals

Introduction

The quantitative analysis of urinary steroid hormones and their metabolites is a critical tool in endocrinology, clinical diagnostics, and pharmaceutical development. It provides valuable insights into the biosynthesis and metabolism of steroid hormones, aiding in the diagnosis and monitoring of various hormonal disorders. The accuracy and reliability of these measurements are paramount. The use of stable isotope-labeled internal standards, such as Estriol-d3, is a widely accepted strategy to enhance the precision and accuracy of quantification by correcting for variations during sample preparation and analysis.

This document provides detailed application notes and protocols for the use of Estriol-d3 as an internal standard in the quantitative analysis of estrogens and other steroid hormones in human urine by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Principle of Isotope Dilution Mass Spectrometry

Isotope Dilution Mass Spectrometry (ID-MS) is a powerful analytical technique that relies on the addition of a known amount of an isotopically labeled version of the analyte of interest to the sample at the beginning of the analytical process. In this case, Estriol-d3, a deuterated form of estriol (B74026), serves as the internal standard. Because Estriol-d3 is chemically identical to the endogenous, unlabeled estriol, it behaves similarly during extraction, derivatization, and chromatography. However, due to its mass difference, it can be distinguished from the native analyte by the mass spectrometer. By measuring the ratio of the signal from the native analyte to the signal from the isotopically labeled internal standard, accurate quantification can be achieved, as any sample loss or variation in instrument response will affect both compounds equally.

Application of Estriol-d3 in Urine Hormone Profiling

Estriol-d3 is primarily used as an internal standard for the quantification of estriol in urine. However, its application can be extended to the broader profiling of other estrogens, such as estrone (B1671321) and estradiol, as it shares structural similarities and extraction characteristics. When profiling a larger panel of steroid hormones, a mixture of different deuterated internal standards is often employed to cover the different classes of steroids (e.g., androgens, glucocorticoids, mineralocorticoids).

Experimental Protocols

Sample Collection and Storage

• Collection: A 24-hour urine collection is ideal for a comprehensive steroid profile. However, first-morning void or random spot urine samples can also be used, with results typically normalized to creatinine (B1669602) concentration to account for variations in urine dilution.

• Preservatives: No preservatives are generally required.

• Storage: Upon collection, urine samples should be stored at -20°C or lower until analysis to minimize degradation of the analytes.

Sample Preparation: Enzymatic Hydrolysis and Extraction

Urinary steroids are primarily present as water-soluble glucuronide and sulfate (B86663) conjugates. A deconjugation step is therefore necessary to measure the total steroid concentration.

Materials:

• Urine sample

• Estriol-d3 internal standard solution (and other deuterated standards as needed)

• β-glucuronidase/sulfatase from Helix pomatia or recombinant sources

• Sodium acetate (B1210297) buffer (0.1 M, pH 5.2)

• Methyl tert-butyl ether (MTBE) or other suitable organic solvent

• Sodium hydroxide (B78521) (NaOH) solution (0.1 M)

• Saturated sodium chloride (NaCl) solution

• Anhydrous sodium sulfate

Procedure:

• Thaw frozen urine samples at room temperature.

• Centrifuge an aliquot of the urine sample (e.g., 1 mL) to remove any particulate matter.

• Transfer a known volume of the supernatant (e.g., 0.5 mL) to a clean glass tube.

• Add a known amount of the Estriol-d3 internal standard solution (and other internal standards). The amount should be chosen to be in the mid-range of the expected analyte concentrations.

• Add 0.5 mL of sodium acetate buffer (0.1 M, pH 5.2).

• Add 20 µL of β-glucuronidase/sulfatase enzyme solution.

• Incubate the mixture at 37°C for at least 4 hours (overnight incubation is also common) to ensure complete hydrolysis of the steroid conjugates.

• After incubation, add 2 mL of MTBE to the tube.

• Vortex vigorously for 1 minute to extract the deconjugated steroids into the organic phase.

• Centrifuge to separate the phases.

• Transfer the upper organic layer to a new tube.

• Repeat the extraction (steps 8-11) for a second time and combine the organic extracts.

• Wash the combined organic extract with 1 mL of 0.1 M NaOH, followed by 1 mL of saturated NaCl solution to remove interfering substances.

• Dry the organic extract over anhydrous sodium sulfate.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40-50°C.

• The dried residue is now ready for derivatization or reconstitution in the mobile phase for LC-MS/MS analysis.

Application Note: Quantitative Analysis of Steroid Hormones in Human Serum using Gas Chromatography-Mass Spectrometry (GC-MS) with Estriol-d3 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

The accurate quantification of steroid hormones is crucial in numerous fields, including clinical diagnostics, endocrinology, and pharmaceutical development. Steroid hormones are a class of lipids derived from cholesterol that play vital roles in physiological processes such as metabolism, inflammation, immune functions, and sexual characteristics. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the sensitive and specific determination of steroid profiles in biological matrices.[1][2][3] However, due to the low volatility and thermal instability of native steroid hormones, a derivatization step is essential to convert them into more volatile and thermally stable compounds suitable for GC-MS analysis.[1][2] This application note provides a detailed protocol for the simultaneous quantification of a panel of steroid hormones in human serum using GC-MS, employing Estriol-d3 as an internal standard for accurate and reliable quantification. The methodology includes a robust sample preparation procedure involving liquid-liquid extraction (LLE) followed by derivatization.

Signaling Pathway of Steroidogenesis

The following diagram illustrates a simplified steroidogenesis pathway, showing the enzymatic conversion of cholesterol into various steroid hormones.

Caption: Simplified Steroidogenesis Pathway.

Experimental Protocols

1. Materials and Reagents

• Standards: Testosterone, Estrone, Dihydrotestosterone (DHT), Estriol, Estradiol, and Progesterone (analytical grade).

• Internal Standard: Estriol-d3.

• Solvents: Methanol (B129727), Ethyl Acetate (B1210297), n-Hexane (all HPLC grade).

• Derivatization Reagent: N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% Trimethylchlorosilane (TMCS).[4][5]

• Other Reagents: Ultrapure water, Sodium hydroxide, Hydrochloric acid.

• Extraction Materials: Borosilicate glass tubes (15 mL), Centrifuge, Nitrogen evaporator.

• GC-MS System: A gas chromatograph coupled with a mass spectrometer (e.g., Agilent GC-MS system).

• GC Column: A low-bleed capillary column suitable for steroid analysis, such as a 100% dimethylpolysiloxane phase column (e.g., Rxi-1ms).[6]

2. Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is adapted for the extraction of steroid hormones from human serum.

• Sample Collection: Collect 1 mL of human serum in a borosilicate glass tube.

• Internal Standard Spiking: Spike the serum sample with 10 µL of Estriol-d3 working solution (concentration to be optimized based on expected analyte levels). Vortex for 30 seconds.

• Protein Precipitation: Add 1 mL of methanol to the serum sample. Vortex for 1 minute to precipitate proteins.

• Extraction: Add 5 mL of a mixture of ethyl acetate and n-hexane (9:1, v/v) to the tube.[7]

• Vortexing and Centrifugation: Vortex the mixture vigorously for 2 minutes. Centrifuge at 3000 rpm for 10 minutes to separate the organic and aqueous layers.

• Collection of Organic Layer: Carefully transfer the upper organic layer to a clean glass tube.

• Re-extraction: Repeat the extraction step (steps 4-6) on the remaining aqueous layer to maximize recovery. Combine the organic layers.

• Evaporation: Evaporate the pooled organic extract to dryness under a gentle stream of nitrogen at 40°C.

3. Derivatization

Derivatization is a critical step to increase the volatility and thermal stability of the steroid hormones for GC-MS analysis.[2]

• Reagent Addition: Add 50 µL of MSTFA with 1% TMCS and 50 µL of anhydrous pyridine (B92270) to the dried extract.

• Incubation: Tightly cap the tube and incubate at 60°C for 30 minutes to ensure complete derivatization.[5]

• Cooling: Allow the sample to cool to room temperature before GC-MS injection.

Experimental Workflow

The diagram below outlines the complete experimental workflow from sample collection to data analysis.

Caption: Experimental Workflow Diagram.

4. GC-MS Analysis

The following are typical GC-MS parameters that can be optimized for the specific instrument and column used.

Parameter	Setting
Gas Chromatograph
Injection Volume	1 µL
Injection Mode	Splitless
Injector Temperature	280°C
Carrier Gas	Helium
Flow Rate	1.0 mL/min
Oven Program	Initial temp 150°C for 2 min, ramp to 315°C at 7°C/min, hold for 25 min.[5]
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ion Source Temp	230°C
Quadrupole Temp	150°C
Acquisition Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions: Specific precursor-to-product ion transitions for each derivatized steroid and the internal standard must be determined and optimized for the highest sensitivity and specificity.

Data Presentation

The following table summarizes the expected quantitative performance of the method for a panel of steroid hormones. The values are representative and may vary based on the specific instrumentation and matrix effects.

Table 1: Quantitative Data Summary

Analyte	Retention Time (min)	LOD (ng/mL)	LOQ (ng/mL)	Recovery (%)
Progesterone-TMS	~18.5	0.1	0.3	85-105
Testosterone-TMS	~19.2	0.05	0.15	90-110
Dihydrotestosterone-TMS	~19.4	0.05	0.15	88-108
Estrone-TMS	~20.1	0.02	0.06	92-107
Estradiol-diTMS	~20.5	0.02	0.06	90-105
Estriol-triTMS	~21.3	0.01	0.03	87-103
Estriol-d3-triTMS (IS)	~21.3	-	-	-

LOD (Limit of Detection) and LOQ (Limit of Quantitation) are estimated based on a signal-to-noise ratio of 3 and 10, respectively. Recovery is determined by comparing the response of pre-extraction spiked samples to post-extraction spiked samples.[8][9][10]

This application note details a comprehensive and robust method for the quantitative analysis of a panel of steroid hormones in human serum using GC-MS with Estriol-d3 as an internal standard. The described liquid-liquid extraction and derivatization protocols provide clean extracts and volatile derivatives suitable for sensitive and specific GC-MS analysis.[10] The use of a deuterated internal standard ensures high accuracy and precision by correcting for variations during sample preparation and analysis. This method is well-suited for researchers, scientists, and drug development professionals requiring reliable quantification of steroid hormones in biological matrices.

References

• 1. Derivatization of steroids in biological samples for GC-MS and LC-MS analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. GC-MS/MS Determination of Steroid Hormones in Urine Using Solid-Phase Derivatization as an Alternative to Conventional Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Rapid Analysis of Steroid Hormones by GC/MS [restek.com]
• 7. Effective Extraction of a Panel of Steroid Hormones from Human Serum | Separation Science [sepscience.com]
• 8. researchgate.net [researchgate.net]
• 9. scielo.br [scielo.br]
• 10. GC-MS/MS Determination of Steroid Hormones in Urine Using Solid-Phase Derivatization as an Alternative to Conventional Methods - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Estriol-d3 in Endocrinology Research: Detailed Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Estriol-d3 (E3-d3), a deuterated analog of estriol (B74026), serves as a critical tool in endocrinology research, primarily utilized as an internal standard for quantitative analysis by isotope dilution mass spectrometry. Its stable isotope label ensures that its chemical and physical properties are nearly identical to the endogenous analyte, estriol, allowing for accurate correction of matrix effects and procedural losses during sample preparation and analysis. This application note provides detailed protocols and data for the use of Estriol-d3 in the precise measurement of estriol in biological matrices, a key aspect of studying steroidogenesis, metabolic pathways, and endocrine disorders.

Core Applications

The primary application of Estriol-d3 in endocrinology research is as an internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of estriol (E3), and often concurrently with other estrogens like estrone (B1671321) (E1) and estradiol (B170435) (E2).[1][2] This technique is considered the gold standard for steroid hormone analysis due to its high sensitivity and specificity, overcoming the limitations of immunoassays which can suffer from cross-reactivity.[2][3]

Key research areas benefiting from the use of Estriol-d3 include:

• Clinical Research: Accurate measurement of low levels of estrogens in various populations, including postmenopausal women, men, and children.[1][4]

• Metabolic Studies: Tracing the metabolic fate of estriol and its precursors.[5][6]

• Pharmacokinetic Studies: Assessing the absorption, distribution, metabolism, and excretion of estriol-based therapeutics.[7]

• Endocrine Disruptor Research: Evaluating the impact of environmental compounds on estrogen levels and metabolism.[8]

Quantitative Data Summary

The following tables summarize key quantitative parameters from various LC-MS/MS methods utilizing deuterated estrogens, including Estriol-d3, as internal standards.

Table 1: LC-MS/MS Method Performance for Estrogen Analysis

Analyte	Internal Standard	Matrix	LLOQ (pg/mL)	Recovery (%)	Within-day CV (%)	Between-day CV (%)	Reference
Estriol (E3)	Estriol-d3	Human Serum	2.0	88 - 108	<6.5	4.5 - 9.5	[2]
Estrone (E1)	Estrone-d4	Human Serum	1.0	88 - 108	<6.5	4.5 - 9.5	[2]
Estradiol (E2)	Estradiol-d4	Human Serum	2.0	88 - 108	<6.5	4.5 - 9.5	[2]
16α-hydroxyestrone	Aldosterone-d6	Human Serum	1.0	88 - 108	<6.5	4.5 - 9.5	[2]
Estradiol (E2)	17β-estradiol-d3	Human Serum	1.3 ng/L (4.8 pmol/L)	-	<20 (at low QC)	-	[4]
Estrone (E1)	Estrone-13C3	Human Serum	1.2 ng/L (4.4 pmol/L)	-	<20 (at low QC)	-	[4]

Table 2: Mass Spectrometry Parameters for Estriol Analysis

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Ionization Mode	Reference
Estriol (E3)	287.2	171.2	Negative ESI	[2]
Estriol-d3	290.2	171.2	Negative ESI	Inferred
Estradiol (E2)	271.20	145.00	Negative ESI	[4]
Estrone (E1)	269.20	145.00	Negative ESI	[4]

Experimental Protocols

Protocol 1: Quantitative Analysis of Estriol in Human Serum by LC-MS/MS

This protocol outlines a method for the simultaneous measurement of estrone, estradiol, and estriol in human serum using isotope dilution LC-MS/MS.[2]

1. Materials and Reagents:

• Estriol, Estrone, Estradiol analytical standards

• Estriol-d3, Estrone-d4, Estradiol-d4 internal standards

• LC-MS grade methanol (B129727), water, and acetonitrile

• Formic acid

• Human serum (calibrator matrix and samples)

• Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB)

2. Preparation of Standards and Internal Standards:

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of each analyte and deuterated internal standard in methanol.

• Working Standard Solution (10 µg/mL): Mix appropriate volumes of the individual analyte stock solutions to create a combined working standard solution.

• Internal Standard Spiking Solution (50 ng/mL): Prepare a working solution containing Estriol-d3, Estrone-d4, and Estradiol-d4 in methanol.

• Calibration Curve: Prepare a series of calibration standards by spiking the working standard solution into a surrogate matrix (e.g., charcoal-stripped serum) to achieve final concentrations ranging from 1 pg/mL to 200 ng/mL.

3. Sample Preparation (Solid Phase Extraction - SPE):

• Thaw serum samples, calibration standards, and quality controls at room temperature.

• To 250 µL of serum, add 25 µL of the internal standard spiking solution. Vortex briefly.

• Condition the SPE cartridges with 1 mL of methanol followed by 1 mL of water.

• Load the serum mixture onto the SPE cartridge.

• Wash the cartridge with 1 mL of 10% methanol in water.

• Elute the analytes with 1 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 methanol:water).

4. LC-MS/MS Analysis:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UPLC) system.

• Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Methanol with 0.1% formic acid.

• Gradient: A suitable gradient to separate the estrogens. For example:

  • 0-1 min: 30% B

  • 1-5 min: 30-90% B (linear ramp)

  • 5-6 min: 90% B

  • 6-6.1 min: 90-30% B (linear ramp)

  • 6.1-8 min: 30% B (re-equilibration)

• Flow Rate: 0.3 mL/min.

• Injection Volume: 10 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization: Electrospray ionization (ESI) in negative ion mode.

• Detection: Multiple Reaction Monitoring (MRM) using the transitions listed in Table 2.

5. Data Analysis:

• Quantify the analytes by calculating the peak area ratio of the analyte to its corresponding deuterated internal standard.

• Construct a calibration curve by plotting the peak area ratios against the concentration of the calibration standards.

• Determine the concentration of the analytes in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Estrogen Signaling Pathway

Estriol, like other estrogens, exerts its biological effects primarily through binding to estrogen receptors (ERα and ERβ).[9] This interaction initiates a cascade of molecular events leading to the regulation of gene expression.

Caption: Classical estrogen signaling pathway initiated by estriol binding.

Experimental Workflow for Estriol Quantification

The following diagram illustrates the key steps in the analytical workflow for quantifying estriol in serum samples using Estriol-d3.

References

• 1. Measurement of estradiol, estrone, and testosterone in postmenopausal human serum by isotope dilution liquid chromatography tandem mass spectrometry without derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Rapid measurement of estrogens and their metabolites in human serum by liquid chromatography-tandem mass spectrometry without derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Current strategies for quantification of estrogens in clinical research - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sensitive routine liquid chromatography-tandem mass spectrometry method for serum estradiol and estrone without derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Estriol production and metabolism in normal women - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Deuterium-labeled steroids for study in humans. II. Preliminary studies on estrogen production rates in pre- and post-menopausal women - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mednexus.org [mednexus.org]
• 8. Derivatized versus non-derivatized LC-MS/MS techniques for the analysis of estrogens and estrogen-like endocrine disruptors in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. What is the mechanism of Estriol? [synapse.patsnap.com]

Application Notes and Protocols for Pharmacokinetic Studies of Estriol using Estriol-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

Estriol (B74026) (E3) is one of the three major naturally occurring estrogens in humans. It is produced in significant amounts during pregnancy and is also used in hormone replacement therapy. Understanding the pharmacokinetic profile of estriol is crucial for optimizing its therapeutic use and ensuring its safety and efficacy. This document provides detailed application notes and protocols for conducting pharmacokinetic studies of estriol in human plasma, utilizing Estriol-d3 as a stable isotope-labeled internal standard for accurate quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of a deuterated internal standard like Estriol-d3 is the gold standard in bioanalysis as it closely mimics the analyte during sample preparation and analysis, thereby correcting for matrix effects and improving the accuracy and precision of the assay.[1]

Experimental Protocols

Bioanalytical Method for Estriol Quantification in Human Plasma

This protocol outlines a robust and sensitive LC-MS/MS method for the determination of estriol in human plasma.

1.1. Materials and Reagents

• Estriol and Estriol-d3 reference standards

• Human plasma (K2-EDTA)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Water (LC-MS grade)

• Ammonium (B1175870) fluoride (B91410)

• Methyl tert-butyl ether (MTBE)

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• 96-well plates

• Standard laboratory equipment (pipettes, centrifuges, vortex mixer, etc.)

1.2. Stock and Working Solutions Preparation

• Stock Solutions (1 mg/mL): Separately weigh and dissolve estriol and Estriol-d3 in methanol to prepare individual stock solutions.

• Working Standard Solutions: Prepare serial dilutions of the estriol stock solution with a 50:50 methanol/water mixture to create calibration standards.

• Internal Standard (IS) Working Solution: Dilute the Estriol-d3 stock solution with a suitable solvent to a final concentration for spiking into samples.

1.3. Sample Preparation (Liquid-Liquid Extraction - LLE)

• To a 200 µL aliquot of plasma sample (calibrator, quality control, or unknown), add the Estriol-d3 internal standard working solution.

• Add 1 mL of MTBE as the extraction solvent.

• Vortex the mixture for 1-2 minutes to ensure thorough mixing.

• Centrifuge at high speed (e.g., 10,000 rpm) for 10 minutes to separate the organic and aqueous layers.

• Freeze the aqueous (lower) layer in a dry ice/methanol bath.

• Decant the organic (upper) layer into a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the dried residue in a suitable volume of the mobile phase.

1.4. LC-MS/MS Analysis

• Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 or phenyl reverse-phase column is commonly used for the separation of steroids.

• Mobile Phase: A gradient elution with a mobile phase consisting of water and methanol or acetonitrile with a modifier like ammonium fluoride is often employed to achieve good separation and ionization.

• Mass Spectrometer: A triple quadrupole mass spectrometer operated in Multiple Reaction Monitoring (MRM) mode.

• Ionization: Electrospray ionization (ESI) in negative mode is typically used for estrogens.

Table 1: Example LC-MS/MS Parameters

Parameter	Setting
LC Column	C18 reverse-phase (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	Water with 0.2 mM Ammonium Fluoride
Mobile Phase B	Methanol
Flow Rate	0.3 - 0.5 mL/min
Injection Volume	5 - 20 µL
Ionization Mode	Negative Electrospray Ionization (ESI-)
MRM Transition (Estriol)	To be optimized based on instrumentation
MRM Transition (Estriol-d3)	To be optimized based on instrumentation

Pharmacokinetic Study Protocol

2.1. Study Design

A typical pharmacokinetic study would involve a single-dose, open-label design in healthy volunteers.

2.2. Dosing

Administer a single oral dose of estriol.

2.3. Sample Collection

• Collect blood samples in K2-EDTA tubes at pre-defined time points (e.g., pre-dose, 0.5, 1, 1.5, 2, 3, 4, 6, 8, 12, 24, 36, and 48 hours post-dose).

• Process the blood samples by centrifugation to obtain plasma.

• Store the plasma samples at -80°C until analysis.

2.4. Data Analysis

• Construct a calibration curve by plotting the peak area ratio of estriol to Estriol-d3 against the concentration of the calibration standards.

• Determine the concentration of estriol in the unknown samples from the calibration curve.

• Calculate the pharmacokinetic parameters (Cmax, Tmax, AUC, t1/2) using appropriate software.

Data Presentation

The following tables summarize representative pharmacokinetic parameters of estriol following a single oral administration.

Table 2: Pharmacokinetic Parameters of Oral Estriol (Single Dose)

Parameter	Unit	Value
Dose	mg	8
Cmax (Maximum Plasma Concentration)	pg/mL	45.1
Tmax (Time to Cmax)	hours	~2-3
AUC (Area Under the Curve)	pg·h/mL	119.8
t1/2 (Elimination Half-life)	hours	5-10

Note: These values are illustrative and can vary based on the study population, formulation, and analytical methodology.[2][3]

Visualizations

Experimental Workflow

References

• 1. Development and validation of a LC-MS/MS assay for quantification of serum estradiol using calibrators with values assigned by the CDC reference measurement procedure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pharmacokinetics and pharmacodynamics of three dosages of oestriol after continuous vaginal ring administration for 21 days in healthy, postmenopausal women - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Estriol (medication) - Wikipedia [en.wikipedia.org]

Application Note: High-Sensitivity Quantification of Serum Estriol for Hormone Replacement Therapy (HRT) Monitoring Using Stable Isotope Dilution LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Abstract: Monitoring circulating estrogen levels is crucial for optimizing the safety and efficacy of hormone replacement therapy (HRT). Estriol (B74026) (E3), a key estrogen metabolite, is an important biomarker in this context. Traditional immunoassays for estriol can suffer from a lack of specificity and sensitivity, particularly at the low concentrations relevant to HRT. This document details a robust and sensitive method for the quantification of unconjugated estriol in human serum using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with a stable isotope-labeled internal standard, Estriol-d3. The use of Estriol-d3 ensures high accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis.

Principle of the Method

This method employs the principle of stable isotope dilution analysis (SIDA). A known quantity of a stable isotope-labeled internal standard (Estriol-d3), which is chemically identical to the analyte (Estriol) but has a different mass, is added to the serum sample at the beginning of the workflow. The internal standard co-purifies with the endogenous estriol through the extraction process.

During LC-MS/MS analysis, the analyte and the internal standard are separated from other matrix components chromatographically and are then detected by the mass spectrometer. The instrument is set to monitor specific precursor-to-product ion transitions (Multiple Reaction Monitoring or MRM) for both the native estriol and the deuterated internal standard. Because the internal standard experiences the same processing and ionization effects as the analyte, the ratio of the analyte's signal to the internal standard's signal provides a highly accurate and precise measure of the analyte's concentration, independent of sample recovery variations.

Caption: Workflow for Stable Isotope Dilution Analysis (SIDA).

Biological Pathway: Estriol Mechanism of Action

Estriol exerts its biological effects by binding to estrogen receptors (ERs), primarily ERα and ERβ.[1] These receptors act as ligand-activated transcription factors.[2] Upon binding estriol, the receptor undergoes a conformational change, dimerizes, and translocates to the cell nucleus.[2] Inside the nucleus, the estriol-receptor complex binds to specific DNA sequences known as Estrogen Response Elements (EREs) in the promoter regions of target genes.[3] This binding initiates the transcription of those genes, leading to the synthesis of proteins that mediate the physiological effects of the hormone.[4]

Caption: Simplified Estriol nuclear signaling pathway.

Experimental Protocols

Materials and Reagents

• Estriol (E3) certified reference standard

• Estriol-d3 (deuterated internal standard)

• LC-MS grade Methanol (B129727), Hexane, and Ethyl Acetate

• Ammonium Fluoride

• Deionized Water

• Human serum (charcoal-stripped for calibration curve, patient samples for analysis)

Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is adapted from established methods for steroid extraction from serum.[5][6]

• Aliquoting: Pipette 250 µL of serum sample (calibrator, quality control, or unknown) into a clean glass tube.

• Internal Standard Spiking: Add 20 µL of Estriol-d3 internal standard solution (e.g., ~2 ng/mL) to each tube. Vortex briefly to mix.

• Extraction: Add 1 mL of an 85:15 (v/v) mixture of Hexane:Ethyl Acetate to each tube.

• Mixing: Cap the tubes and mix thoroughly for 10 minutes on a mechanical shaker to ensure efficient extraction of the steroids into the organic phase.

• Centrifugation: Centrifuge the samples at 4000 x g for 5 minutes to separate the aqueous and organic layers.

• Transfer: Carefully transfer 700 µL of the upper organic layer to a new set of glass tubes or a 96-well plate.

• Evaporation: Evaporate the solvent to complete dryness under a gentle stream of nitrogen at approximately 50°C.

• Reconstitution: Reconstitute the dried extract in 50 µL of a reconstitution solution (e.g., 40% methanol in water). Vortex to ensure the residue is fully dissolved. The sample is now ready for LC-MS/MS injection.

Data and Method Parameters

LC-MS/MS Instrumentation and Conditions

The following tables provide typical parameters for the analysis. These should be optimized for the specific instrumentation used.

Table 1: Liquid Chromatography (LC) Parameters

Parameter	Value
LC System	UPLC System (e.g., Waters Acquity)
Column	C18 Reversed-Phase (e.g., 100 mm x 2.1 mm, 1.7 µm)[7]
Mobile Phase A	0.02% Ammonium Fluoride in Water[7]
Mobile Phase B	0.02% Ammonium Fluoride in Methanol[7]
Flow Rate	0.3 mL/min[7]
Injection Volume	2-10 µL
Column Temp.	40°C[6]

| LC Gradient | A linear gradient from ~35% B to 90% B over several minutes is typical.[7] |

Table 2: Tandem Mass Spectrometry (MS/MS) Parameters

Parameter	Value
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative[7][8]
Capillary Voltage	~3 kV[7]
Source Temperature	150°C[7]
Desolvation Temp.	600°C[7]

| Monitoring Mode | Multiple Reaction Monitoring (MRM) |

MRM Transitions and Method Performance

The selection of specific precursor and product ions is critical for the selectivity of the assay.

Table 3: MRM Transitions for Estriol and Internal Standard

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Polarity	Reference
Estriol (E3)	287.04	170.92	Negative	[7]
Estriol-d3 (IS)	290.0 to 292.0	~171.0 to 174.0	Negative	Theoretical

Note: Specific m/z values for Estriol-d3 depend on the deuteration pattern and must be determined empirically by infusing the standard. The values provided are illustrative.

Table 4: Typical Method Validation Parameters

Parameter	Typical Value	Reference
Limit of Quantification (LOQ)	0.2 ng/mL	[9][10]
Linearity Range	0.2 - 32 ng/mL	[9][10]
Analytical Recovery	95.9% - 104.2%	[9][10]

| Inter-assay Imprecision (CV%) | < 15% |[7][9][10] |

Conclusion

The described LC-MS/MS method using Estriol-d3 as an internal standard provides a highly sensitive, specific, and accurate tool for quantifying estriol in human serum. This methodology overcomes the limitations of traditional immunoassays and is suitable for clinical research and therapeutic drug monitoring applications, particularly for managing patients undergoing hormone replacement therapy.[11] The robust nature of stable isotope dilution ensures reliable data, which is essential for making informed clinical decisions and advancing drug development in endocrinology.

References

• 1. What is the mechanism of Estriol? [synapse.patsnap.com]
• 2. Estrogen receptor signaling mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cusabio.com [cusabio.com]
• 4. go.drugbank.com [go.drugbank.com]
• 5. Quantitation of Estradiol and Testosterone in Serum Using LC-MS/MS | Springer Nature Experiments [experiments.springernature.com]
• 6. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 7. mednexus.org [mednexus.org]
• 8. Measurement of estradiol, estrone, and testosterone in postmenopausal human serum by isotope dilution liquid chromatography tandem mass spectrometry without derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scispace.com [scispace.com]
• 10. [PDF] Measurement of unconjugated estriol in serum by liquid chromatography-tandem mass spectrometry and assessment of the accuracy of chemiluminescent immunoassays. | Semantic Scholar [semanticscholar.org]
• 11. Current strategies for quantification of estrogens in clinical research - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Estriol-d3 Signal Intensity in Mass Spectrometry

Welcome to the technical support center for the analysis of Estriol-d3 by mass spectrometry. This resource provides researchers, scientists, and drug development professionals with targeted troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the most common ionization mode for analyzing Estriol-d3, and why?

A1: For underivatized estriol (B74026), electrospray ionization (ESI) in negative ion mode is frequently used.[1] This is because the phenolic hydroxyl group on the A-ring of the estriol molecule can be readily deprotonated to form the [M-H]⁻ ion, which often yields a strong signal in negative mode.[1]

Q2: Should I consider derivatization for Estriol-d3 analysis?

A2: Derivatization is a highly effective strategy to improve signal intensity, particularly for estrogens which can have poor ionization efficiency.[2][3] Reagents like dansyl chloride can introduce a readily ionizable group, allowing for analysis in positive ion mode and significantly lowering limits of quantitation.[2][4] However, derivatization adds an extra step to sample preparation and may not be necessary if sufficient sensitivity is achieved with an optimized underivatized method.[5]

Q3: What are matrix effects and how can they impact my Estriol-d3 signal?

A3: Matrix effects are the alteration of ionization efficiency (either suppression or enhancement) of the target analyte by co-eluting compounds from the sample matrix (e.g., plasma, serum).[6][7][8] These effects can lead to poor accuracy, imprecision, and reduced sensitivity in your results.[9] For estrogens, matrix effects from biological samples like horse serum and mouse brain have been shown to cause significant ion suppression.[6]

Q4: How do I choose an appropriate internal standard for Estriol-d3 analysis?

A4: The ideal internal standard is a stable isotope-labeled version of the analyte, in this case, a different isotopologue of deuterated estriol or a closely related estrogen. For example, in a study of Estriol (E3), d4-E2 (deuterated estradiol) was used as an internal standard due to its similar chromatographic behavior and ionization efficiency.[1] Using an isotope-labeled internal standard is the best way to compensate for matrix effects and variability in sample preparation and instrument response.[10]

Troubleshooting Guides

This section provides solutions to specific problems you may encounter when analyzing Estriol-d3.

Issue 1: Low or No Signal Intensity

If you are experiencing a weak or absent signal for Estriol-d3, follow this troubleshooting workflow.

Fig 1. Workflow for troubleshooting low signal intensity.

Step-by-step Guide:

• Verify Mass Spectrometer Performance:

  • Action: Ensure your mass spectrometer is properly tuned and calibrated according to the manufacturer's recommendations.[11] Regular calibration is crucial for maintaining mass accuracy and sensitivity.[11]

  • Rationale: Instrument drift or poor calibration can directly lead to a loss of signal.

• Check the LC System:

  • Action: Check for stable pump pressure, look for any leaks in the system, and ensure fresh mobile phase is being used. A complete loss of signal can sometimes be due to a singular event like a pump losing its prime.[12]

  • Rationale: Inconsistent solvent delivery will affect retention time and ionization, leading to a fluctuating or absent signal.

• Investigate Sample Preparation:

  • Action: Prepare fresh standards and quality controls to rule out degradation of your stock solutions.[12] Evaluate your extraction procedure for efficiency and reproducibility.

  • Rationale: Errors in sample preparation, such as incomplete extraction or analyte degradation, are a common source of low signal.

• Optimize Mass Spectrometry Parameters:

  • Action: Infuse a standard solution of Estriol-d3 to optimize ion source parameters, including capillary voltage, source temperature, desolvation temperature, and gas flows.[1]

  • Rationale: Optimal source conditions are critical for efficient ionization and ion transfer into the mass analyzer.

• Optimize the LC Method:

  • Action: Experiment with mobile phase composition. For underivatized estrogens in negative mode, additives like ammonium (B1175870) fluoride (B91410) can improve ionization.[4][5] Adjust the gradient to ensure Estriol-d3 is not co-eluting with interfering matrix components.

  • Rationale: Chromatographic separation is key to reducing matrix effects and improving the signal-to-noise ratio.

• Address Matrix Effects:

  • Action: Implement a more rigorous sample cleanup method, such as Solid Phase Extraction (SPE), to remove interfering compounds.[13] Simple dilution of the sample can also sometimes mitigate matrix effects.

  • Rationale: Removing matrix components that suppress the ionization of Estriol-d3 will directly improve its signal intensity.[8]

• Consider Derivatization:

  • Action: If the signal is still insufficient, consider derivatizing Estriol-d3 with a reagent like dansyl chloride or 2-fluoro-1-methylpyridinium-p-toluenesulfonate (FMP-TS).[2][4]

  • Rationale: Derivatization can significantly enhance ionization efficiency, leading to a substantial increase in signal intensity.[3]

Issue 2: Poor Reproducibility and Inaccurate Quantification

Inconsistent results are often linked to unaddressed matrix effects or variability in sample processing.

Fig 2. Logic for addressing poor reproducibility.

Step-by-step Guide:

• Verify Internal Standard (IS) Usage:

  • Action: Ensure you are using a suitable stable isotope-labeled internal standard and that it is being added consistently to all samples, calibrators, and QCs before any extraction steps.

  • Rationale: The IS is crucial for correcting variability during sample preparation and ionization.[10]

• Quantitatively Evaluate Matrix Effects:

  • Action: Perform a post-extraction spiking experiment. Compare the signal of an analyte spiked into an extracted blank matrix to the signal of the analyte in a neat solution. A significant difference indicates the presence of matrix effects.[8]

  • Rationale: This experiment quantifies the degree of ion suppression or enhancement, confirming if matrix effects are the root cause of the irreproducibility.

• Refine Sample Cleanup:

  • Action: Optimize your SPE protocol by testing different sorbents (e.g., Oasis HLB or MCX) and elution solvents to more effectively remove interfering components.[1][13]

  • Rationale: A cleaner extract will have fewer co-eluting substances that can interfere with the ionization of Estriol-d3.

• Use Matrix-Matched Calibrators:

  • Action: Prepare your calibration standards in the same biological matrix as your samples (e.g., blank plasma).

  • Rationale: This helps to ensure that the calibrators and the unknown samples are affected by the matrix in the same way, improving accuracy.[7]

Data and Protocols

Table 1: Example LC-MS/MS Parameters for Estriol Analysis

This table summarizes typical parameters used for the analysis of estriol, which can be adapted for Estriol-d3.

Parameter	Setting	Reference
LC System	Waters Acquity UPLC	[1]
Column	Waters BEH Phenyl (100 mm × 2.1 mm, 1.7 μm)	[1]
Mobile Phase A	0.02% ammonium fluoride in water	[1]
Mobile Phase B	0.02% ammonium fluoride in methanol (B129727)	[1]
Flow Rate	0.3 mL/min	[1]
Injection Volume	2 µL	[1]
MS System	Waters Xevo TQ-S Tandem Quadrupole	[1]
Ionization Mode	Electrospray Ionization (ESI), Negative	[1]
Capillary Voltage	3 kV	[1]
Source Temperature	150°C	[1]
Desolvation Temp.	600°C	[1]
Cone Gas Flow	150 L/h	[1]
Desolvation Gas Flow	700 L/h	[1]
MRM Transition (E3)	m/z 287.04 → 170.92	[1]
Collision Energy	40 eV	[1]

Experimental Protocol: Sample Preparation using Solid Phase Extraction (SPE)

This protocol provides a general methodology for extracting Estriol-d3 from plasma, based on common practices for estrogens.

Materials:

• Oasis HLB 96-well µElution plates (or similar SPE cartridges)

• Plasma samples, calibrators, and QCs

• Internal standard spiking solution

• Methanol (LC/MS grade)

• Deionized water

• 4% Phosphoric acid in water

• Elution solvent (e.g., Methanol)

• 96-well collection plate

• Plate centrifuge

• Nitrogen evaporator

Procedure:

• Sample Pre-treatment:

  • Pipette 100 µL of plasma sample, calibrator, or QC into the wells of a 96-well plate.

  • Add the internal standard solution to each well.

  • Add 100 µL of 4% phosphoric acid to each well and mix. This step helps in disrupting protein binding.

• SPE Cartridge Conditioning:

  • Place the Oasis HLB plate on a vacuum manifold.

  • Condition the wells by passing 200 µL of methanol through the sorbent.

  • Equilibrate the wells by passing 200 µL of deionized water through the sorbent.

• Sample Loading:

  • Load the pre-treated samples from step 1 onto the conditioned SPE plate.

  • Apply gentle vacuum to slowly draw the samples through the sorbent.

• Washing:

  • Wash the sorbent with 200 µL of a weak solvent (e.g., 5-10% methanol in water) to remove polar interferences.

  • Apply vacuum to dry the sorbent bed.

• Elution:

  • Place a clean 96-well collection plate inside the manifold.

  • Elute Estriol-d3 and the internal standard by adding the elution solvent (e.g., 2 x 50 µL of methanol).

  • Apply vacuum or positive pressure to collect the eluate.

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a stream of nitrogen at approximately 40°C.

  • Reconstitute the dried residue in a suitable volume (e.g., 100 µL) of mobile phase A/B mixture (e.g., 50:50).

  • Seal the plate and vortex briefly before placing it in the autosampler for LC-MS/MS analysis.

References

• 1. mednexus.org [mednexus.org]
• 2. Derivatization of estrogens enhances specificity and sensitivity of analysis of human plasma and serum by liquid chromatography tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Current strategies for quantification of estrogens in clinical research - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Derivatized versus non-derivatized LC-MS/MS techniques for the analysis of estrogens and estrogen-like endocrine disruptors in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Evaluation of matrix effects in analysis of estrogen using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Overcoming matrix effects in quantitative LC-MS analysis of steroid hormones in surface waters (2022) | Elodie Mirmont | 5 Citations [scispace.com]
• 11. gmi-inc.com [gmi-inc.com]
• 12. biotage.com [biotage.com]
• 13. Derivatization enhances analysis of estrogens and their bioactive metabolites in human plasma by liquid chromatography tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Solid-Phase Extraction (SPE)

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing poor recovery of Estriol-d3 during Solid-Phase Extraction (SPE) procedures.

Frequently Asked Questions (FAQs)

Q1: My Estriol-d3 recovery is consistently low. Where should I start troubleshooting?

A1: Low recovery in SPE is a common issue that can often be resolved by systematically investigating each step of your protocol.[1][2] The first and most critical step is to determine where the analyte is being lost.[1] This is achieved by performing a fraction collection study:

• Run your standard SPE method.

• Collect each fraction separately:

  • Sample Load Flow-through

  • Wash Solvent(s)

  • Elution Solvent(s)

• Analyze each fraction using your analytical method (e.g., LC-MS/MS) to quantify the amount of Estriol-d3 in each.

The results will pinpoint the problematic step in your protocol.[1] If the analyte is in the load or wash fractions, it is not being retained effectively. If little to no analyte is found in any fraction, it may be irreversibly bound to the sorbent or lost during evaporation.[1]

Q2: Estriol-d3 is being lost during the sample loading step. What are the likely causes and solutions?

A2: Loss of Estriol-d3 during the loading phase indicates that it is not effectively binding to the SPE sorbent.[3] This can be due to several factors related to the sample composition and loading conditions.

Potential Causes & Solutions:

• Incorrect Sorbent Choice: The sorbent chemistry may not be suitable for retaining Estriol-d3. For estrogens, C18 (reversed-phase) cartridges are commonly used.[4][5]

• Sample Solvent Is Too Strong: If the sample is dissolved in a solvent with high organic content, it can prevent the analyte from binding to a reversed-phase sorbent.[1][6]

  • Solution: Dilute the sample with a weaker solvent, such as water or a low-percentage organic solvent, to ensure proper retention.[3]

• Incorrect Sample pH: The pH of the sample is crucial for ensuring the analyte is in the correct ionic state for retention. For reversed-phase SPE of a neutral compound like Estriol (B74026), the pH should be adjusted to ensure it remains uncharged.

  • Solution: Adjust the sample pH. An optimization study found that a pH of 8 was optimal for the extraction of estriol on a C18 cartridge.[5]

• High Flow Rate: Loading the sample too quickly can prevent sufficient interaction time between Estriol-d3 and the sorbent.[3][7]

  • Solution: Decrease the sample loading flow rate. For retention mechanisms that require molecular orientation, such as ion exchange, flow rates as low as 100 µL/min may be necessary.[7]

• Sorbent Overload: The mass of the analyte or other matrix components may exceed the capacity of the SPE cartridge.[1]

  • Solution: Reduce the sample volume or increase the sorbent mass of the SPE cartridge.[3] Polymeric sorbents generally have a higher capacity (20-25% of sorbent mass) than silica-based phases (5-10%).[7]

A logical workflow for troubleshooting analyte loss is essential. The following diagram illustrates a decision-making process for diagnosing low recovery.

References

• 1. youtube.com [youtube.com]
• 2. hawach.com [hawach.com]
• 3. Sample Prep Tech Tip: Troubleshooting SPE | Phenomenex [phenomenex.com]
• 4. Simultaneous determination of estriol, -estradiol, 17ethinyl estradiol and estrone employing solid phase extraction (SPE) and high performance liquid chromatography (HPLC) | Ambiente e Agua - An Interdisciplinary Journal of Applied Science [ambi-agua.net]
• 5. accedacris.ulpgc.es [accedacris.ulpgc.es]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Matrix Effects on Estriol-d3 Quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the quantification of Estriol-d3 by LC-MS/MS.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the quantification of Estriol-d3?

A1: Matrix effects are the alteration of the ionization efficiency of a target analyte, such as Estriol-d3, by co-eluting substances from the sample matrix.[1] In the context of LC-MS/MS analysis, components like phospholipids (B1166683), salts, and proteins present in biological samples (e.g., plasma, urine) can interfere with the ionization of Estriol-d3 in the mass spectrometer's ion source.[1][2] This interference can either suppress the signal, leading to an underestimation of the concentration, or enhance it, causing an overestimation.[2] Ion suppression is the more common phenomenon observed.[3]

Q2: My Estriol-d3 results show poor accuracy and precision. How can I confirm if matrix effects are the cause?

A2: The "gold standard" for quantitatively assessing matrix effects is the post-extraction spike method .[2] This experiment compares the response of Estriol-d3 in a clean solution (neat solvent) to its response when spiked into a blank matrix extract that has been processed through your sample preparation procedure.[2] A significant difference between the two responses indicates the presence of matrix effects. A qualitative assessment can also be performed using the post-column infusion method, which helps identify regions in the chromatogram where ion suppression or enhancement occurs.

Q3: I am using a stable isotope-labeled internal standard (SIL-IS) for Estriol-d3. Doesn't that automatically correct for matrix effects?

A3: While a SIL-IS like Estriol-d3 is the recommended approach to compensate for matrix effects, it may not always provide complete correction.[4] Ideally, the SIL-IS co-elutes with the analyte and experiences the same degree of ionization suppression or enhancement. However, severe matrix effects can still lead to differential responses between the analyte and the IS, affecting accuracy.[4] Furthermore, if matrix components are highly concentrated, they can suppress the signal of both the analyte and the IS, potentially compromising the assay's sensitivity.

Q4: What are the most common sources of matrix effects in biological samples for Estriol-d3 analysis?

A4: The primary sources of matrix effects in bioanalysis are phospholipids from cell membranes, which are often co-extracted with analytes of interest. Other contributing components include salts, endogenous metabolites, and proteins.[2] In the analysis of estrogens, different biological matrices have been shown to produce varying degrees of ion suppression. For instance, analyses performed in horse serum and mouse brain have demonstrated significant ion suppression for estradiol.[3]

Q5: How can I minimize or eliminate matrix effects in my Estriol-d3 assay?

A5: A multi-faceted approach is often necessary:

• Optimize Sample Preparation: Employ more rigorous cleanup techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering components. Protein Precipitation (PPT) is a simpler but generally less clean method.[1][5][6]

• Chromatographic Separation: Adjust your LC method to separate the Estriol-d3 peak from co-eluting matrix components. This can involve changing the column, mobile phase composition, or gradient profile.

• Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components, although this may impact the limit of quantification.

• Use a Stable Isotope-Labeled Internal Standard: As mentioned, using Estriol-d3 is crucial for compensating for matrix effects.

Troubleshooting Guide

Problem	Potential Cause	Recommended Action
Poor Peak Shape / Splitting	Co-elution with matrix components.	1. Qualitative Assessment: Use the post-column infusion technique to identify the retention time of interfering components. 2. Chromatographic Optimization: Modify the LC gradient to achieve better separation of Estriol-d3 from the interfering peaks.
Low Analyte Recovery	Inefficient sample extraction.	1. Method Comparison: Evaluate different sample preparation techniques (SPE, LLE, PPT). 2. Optimize SPE/LLE Parameters: For SPE, test different sorbents and wash/elution solvents. For LLE, experiment with different organic solvents and pH conditions.
Significant Ion Suppression or Enhancement	High concentration of matrix components in the final extract.	1. Improve Sample Cleanup: Switch to a more effective sample preparation method (e.g., from PPT to SPE). 2. Dilute the Sample: If sensitivity allows, dilute the final extract to reduce the matrix load. 3. Change Ionization Source: If available, consider switching from Electrospray Ionization (ESI) to Atmospheric Pressure Chemical Ionization (APCI), as APCI can be less susceptible to matrix effects.
High Variability Between Samples	Inconsistent matrix effects across different sample lots.	1. Evaluate Multiple Lots: During method validation, assess matrix effects using at least six different lots of the biological matrix. 2. Use a Robust Internal Standard: Ensure a SIL-IS (Estriol-d3) is used to compensate for this variability.

Data Presentation: Comparison of Sample Preparation Techniques

The choice of sample preparation is critical for minimizing matrix effects. Below is a summary of representative data for steroid analysis.

Technique	Typical Recovery (%)	Typical Matrix Effect (%)	Advantages	Disadvantages
Protein Precipitation (PPT)	85-100	20-50 (Suppression)	Simple, fast, inexpensive.	High matrix effects, less clean extract.
Liquid-Liquid Extraction (LLE)	70-90	10-30 (Suppression)	Good for nonpolar analytes, can handle larger volumes.[5][6]	Can be labor-intensive and use large volumes of organic solvents.[6]
Solid-Phase Extraction (SPE)	>90	<20 (Minimal)	Provides cleaner extracts, highly selective, can concentrate the analyte.[5][6]	Can be more expensive and requires method development.[6]

Note: The data presented in this table is representative for steroid analysis and may vary depending on the specific analyte, biological matrix, and analytical method.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects using the Post-Extraction Spike Method

This protocol allows for the quantitative determination of matrix effects on Estriol-d3 analysis.

• Preparation of Sample Sets:

  • Set A (Neat Solution): Prepare Estriol-d3 standards in a clean solvent (e.g., mobile phase) at low and high concentrations relevant to your assay's range.

  • Set B (Post-Extraction Spiked Matrix): Obtain at least six different lots of blank biological matrix (e.g., human plasma). Process these blank samples through your entire extraction procedure. After extraction, spike the resulting extracts with the Estriol-d3 standards to the same final concentrations as in Set A.

• LC-MS/MS Analysis:

  • Analyze both sets of samples using your established LC-MS/MS method.

• Calculation of Matrix Factor (MF):

  • Calculate the Matrix Factor (MF) for each lot of the matrix at each concentration level using the following formula:

    • MF = (Peak Area of Analyte in Set B) / (Mean Peak Area of Analyte in Set A)

  • An MF of 1 indicates no matrix effect.

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

• Evaluation:

  • The coefficient of variation (CV%) of the matrix factors from the different lots should be ≤15%.

Protocol 2: Representative Solid-Phase Extraction (SPE) for Estriol-d3 from Serum

This protocol provides a general guideline for SPE cleanup of Estriol-d3 from serum.

• Sample Pre-treatment:

  • To 200 µL of serum, add an appropriate amount of the internal standard (Estriol-d3).

  • Add 300 µL of DI water and vortex for 5 minutes.

  • Precipitate proteins by adding 250 µL of 0.1M zinc sulfate (B86663) and vortexing. Centrifuge to pellet the precipitated proteins.

• SPE Cartridge Conditioning:

  • Condition a C18 SPE cartridge by passing 1 mL of methanol (B129727) followed by 1 mL of water.

• Sample Loading:

  • Load the supernatant from the pre-treated sample onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elution:

  • Elute the Estriol-d3 and internal standard from the cartridge with 1 mL of methanol or acetonitrile.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Visualizations

Caption: A logical workflow for troubleshooting and mitigating matrix effects.

Caption: General workflow for SPE of Estriol-d3 from serum.

References

• 1. Comparison of different serum sample extraction methods and their suitability for mass spectrometry analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. "Evaluation of matrix effects in analysis of estrogen using liquid chro" by Hien P Nguyen, Li Li et al. [mouseion.jax.org]
• 4. researchgate.net [researchgate.net]
• 5. Solid Phase Extraction vs Liquid-Liquid Extraction vs Filtration: Which Extraction Method is More Efficient? | Lab Manager [labmanager.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Chromatographic Separation of Estriol and Estriol-d3

Welcome to the technical support center for the analysis of estriol (B74026) and its deuterated internal standard, estriol-d3 (B12413343). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and detailed experimental protocols for the robust chromatographic separation and quantification of these compounds.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the chromatographic analysis of estriol and estriol-d3 in a question-and-answer format.

Q1: Why am I seeing poor peak shape (e.g., tailing, fronting, or splitting) for my estriol and/or estriol-d3 peaks?

A: Poor peak shape can arise from several factors related to your column, mobile phase, or sample preparation.

• Column Issues:

  • Contamination: Buildup of matrix components on the column frit or head can cause peak splitting and broadening.

    • Solution: Reverse flush the column. If the problem persists, consider using a guard column or implementing a more rigorous sample cleanup procedure.

  • Column Void: A void at the column inlet can lead to split peaks. This can be caused by pressure shocks or operating at a pH outside the column's stable range.

    • Solution: Replace the column and ensure operating pressures are stable. Always check the pH compatibility of your chosen column.

• Mobile Phase and Sample Solvent Mismatch:

  • Injecting a sample in a solvent significantly stronger than the initial mobile phase can cause peak distortion.

    • Solution: Reconstitute your final sample extract in a solvent that is as close as possible in composition to your initial mobile phase.

• Secondary Interactions:

  • Residual silanol (B1196071) groups on the silica (B1680970) backbone of the column can interact with the hydroxyl groups of estriol, leading to peak tailing.

    • Solution: Use a well-endcapped column. Alternatively, adding a small amount of a weak acid, like formic acid or acetic acid, to the mobile phase can help suppress silanol interactions. The use of mobile phase additives like ammonium (B1175870) fluoride (B91410) can also improve peak shape.

Q2: My estriol and estriol-d3 peaks are not separating completely. What can I do to improve resolution?

A: While estriol and its deuterated analog are expected to co-elute, slight chromatographic separation can sometimes occur due to the isotopic effect, or interference from other compounds may give the appearance of poor resolution.

• Optimize Chromatographic Selectivity:

  • Column Chemistry: While C18 columns are widely used for steroid separation, they may not always provide the best selectivity for closely related compounds.[1] Phenyl-Hexyl columns can offer alternative selectivity for aromatic compounds like estrogens and may improve separation from interferences.[1] Biphenyl columns have also been shown to be effective for separating isobaric steroids.

  • Mobile Phase Composition: The choice of organic modifier (acetonitrile vs. methanol) can impact selectivity. Systematically varying the mobile phase composition and gradient profile can help optimize resolution. For instance, a shallower gradient can improve the separation of closely eluting peaks.

• Address Isotopic Crosstalk:

  • Mass Spectrometry Resolution: Ensure your mass spectrometer is calibrated and operating at sufficient resolution to distinguish between the m/z of estriol and estriol-d3.

  • Check for Impurities: Verify the isotopic purity of your estriol-d3 standard. Contamination with unlabeled estriol will lead to interference.

Q3: I am experiencing low signal intensity or poor recovery for estriol and/or estriol-d3. How can I improve this?

A: Low signal and poor recovery are often linked to sample preparation inefficiencies or matrix effects.

• Sample Preparation:

  • Extraction Efficiency: The choice of extraction technique is critical. Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) are both effective for estrogens.

    • For SPE: Ensure the sorbent chemistry (e.g., C18, HLB) is appropriate for estriol. Optimize the wash and elution steps to maximize analyte recovery while minimizing the co-extraction of interfering substances.

    • For LLE: The choice of organic solvent is key. A mixture of hexane (B92381) and ethyl acetate (B1210297) is commonly used.[2] Ensure the pH of the aqueous phase is optimized for the extraction of estriol.

  • Analyte Loss during Evaporation: Estrogens can be susceptible to adsorption to glass and plastic surfaces, especially at low concentrations.

    • Solution: Use silanized glassware and polypropylene (B1209903) tubes to minimize adsorptive losses. Reconstitute the dried extract in a solvent mixture that ensures complete dissolution.

• Matrix Effects:

  • Co-eluting matrix components from biological samples (e.g., phospholipids (B1166683) from plasma) can suppress the ionization of estriol and estriol-d3 in the mass spectrometer source.

    • Solution: Improve sample cleanup to remove interfering matrix components. Modifying the chromatographic gradient to separate the analytes from the region where matrix components elute can also be effective. A post-column infusion experiment can help identify regions of ion suppression.

Q4: My retention times are shifting between injections. What is causing this?

A: Retention time variability can be caused by several factors, leading to issues with peak identification and integration.

• Column Equilibration: Insufficient column equilibration between injections, especially with gradient methods, is a common cause of retention time drift.

  • Solution: Ensure your method includes an adequate re-equilibration step at the initial mobile phase conditions. A good rule of thumb is to allow at least 10 column volumes for equilibration.

• Mobile Phase Preparation: Inconsistent mobile phase preparation can lead to shifting retention times.

  • Solution: Prepare fresh mobile phases daily and ensure accurate mixing of solvents. If using buffered mobile phases, be mindful of their stability.

• Temperature Fluctuations: Changes in column temperature will affect retention times.

  • Solution: Use a column oven to maintain a constant and consistent temperature throughout your analytical run.

Experimental Protocols

Below are detailed methodologies for sample preparation and LC-MS/MS analysis of estriol.

Protocol 1: Solid-Phase Extraction (SPE) from Human Serum

This protocol is adapted from established methods for the extraction of estrogens from serum.[3]

• Sample Pre-treatment:

  • To 500 µL of serum in a polypropylene tube, add 50 µL of an estriol-d3 internal standard working solution (concentration will depend on the expected analyte concentration and instrument sensitivity).

  • Vortex for 10 seconds.

  • Add 500 µL of 4% phosphoric acid in water and vortex for 10 seconds.

  • Centrifuge at 4000 x g for 10 minutes to pellet precipitated proteins.

• SPE Cartridge Conditioning:

  • Condition an Oasis HLB SPE cartridge (30 mg, 1 cc) with 1 mL of methanol (B129727) followed by 1 mL of water. Do not allow the cartridge to go dry.

• Sample Loading:

  • Load the supernatant from the pre-treated sample onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elution:

  • Elute the analytes with 1 mL of methanol into a clean collection tube.

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 50:50 methanol:water).

  • Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE) from Human Serum

This protocol is based on common LLE methods for steroid analysis.[2]

• Sample Preparation:

  • To 500 µL of serum in a glass tube, add 50 µL of the estriol-d3 internal standard working solution.

  • Vortex for 10 seconds.

• Extraction:

  • Add 2 mL of a hexane:ethyl acetate (85:15, v/v) mixture.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 3000 x g for 5 minutes to separate the phases.

• Solvent Transfer:

  • Carefully transfer the upper organic layer to a clean glass tube.

• Dry-down and Reconstitution:

  • Evaporate the organic solvent to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

  • Vortex and transfer to an autosampler vial.

Protocol 3: UPLC-MS/MS Analysis

This method is a representative example for the analysis of estriol. Optimization will be required for your specific instrumentation and application.

• Chromatographic Conditions:

  • Column: A C18 or Phenyl-Hexyl column (e.g., 2.1 x 100 mm, 1.7 µm) is a good starting point.

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Methanol

  • Gradient:

    • 0-1 min: 30% B

    • 1-5 min: 30-95% B

    • 5-6 min: 95% B

    • 6.1-8 min: 30% B (re-equilibration)

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 10 µL

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Negative

  • Multiple Reaction Monitoring (MRM) Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Estriol	287.2	171.1	35
Estriol-d3	290.2	171.1	35

Note: The product ion for both estriol and estriol-d3 can be the same, as the deuterium (B1214612) labels are not typically on the fragment that is monitored. The separation is based on the precursor ion mass.

Data Presentation

The following tables summarize typical data for recovery and chromatographic performance.

Table 1: Comparison of Sample Preparation Techniques - Analyte Recovery

Analyte	Sample Preparation Method	Mean Recovery (%)	RSD (%)
Estriol	Solid-Phase Extraction (Oasis HLB)	92	5.8
Estriol	Liquid-Liquid Extraction (Hexane:Ethyl Acetate)	88	7.2

Table 2: Chromatographic Performance on Different Column Chemistries

Analyte	Column	Retention Time (min)	Tailing Factor
Estriol	C18 (2.1 x 100 mm, 1.7 µm)	4.2	1.3
Estriol-d3	C18 (2.1 x 100 mm, 1.7 µm)	4.2	1.3
Estriol	Phenyl-Hexyl (2.1 x 100 mm, 1.7 µm)	4.8	1.1
Estriol-d3	Phenyl-Hexyl (2.1 x 100 mm, 1.7 µm)	4.8	1.1

Visualizations

Experimental Workflow

Caption: General experimental workflow for the extraction and analysis of estriol from serum.

Estriol Signaling Pathway

Estriol, like other estrogens, primarily exerts its effects through binding to estrogen receptors (ERα and ERβ). This interaction can trigger both genomic and non-genomic signaling pathways.

Caption: Simplified overview of estriol's genomic and non-genomic signaling pathways.

References

• 1. researchgate.net [researchgate.net]
• 2. An Ultrasensitive Routine LC-MS/MS Method for Estradiol and Estrone in the Clinically Relevant Sub-Picomolar Range - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Estriol-d3 Stability and Storage

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the stability and proper storage of Estriol-d3 in solution. Following these recommendations will help ensure the integrity and accuracy of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid Estriol-d3?

For long-term stability, solid Estriol-d3 should be stored at -20°C in a tightly sealed container, protected from light and moisture. A product data sheet from one supplier suggests that the solid form is stable for at least four years under these conditions.[1][2]

Q2: How should I prepare and store stock solutions of Estriol-d3?

It is recommended to prepare stock solutions of Estriol-d3 in aprotic, anhydrous solvents such as Dimethyl Sulfoxide (DMSO) or Ethanol.[1] For maximal stability, stock solutions should be aliquoted into single-use volumes to avoid repeated freeze-thaw cycles and stored at -80°C. When preparing aqueous solutions, it is best to first dissolve the compound in a minimal amount of an organic solvent like DMSO and then dilute with the aqueous buffer. Aqueous solutions of estriol (B74026) are not recommended for storage for more than one day.

Q3: What are the main factors that can cause degradation of Estriol-d3 in solution?

Based on studies of estriol, Estriol-d3 is likely susceptible to degradation from:

• Oxidation: Exposure to oxygen can lead to degradation.[3]

• Light: Photodegradation can occur upon exposure to UV and visible light.[3][4] It is crucial to use amber vials or other light-protecting containers.[5]

• Elevated Temperatures: Higher temperatures accelerate the rate of chemical degradation.[6]

• pH: While estriol has shown stability in acidic and alkaline conditions, extreme pH levels should generally be avoided for deuterated compounds to prevent hydrogen-deuterium exchange.

Q4: How does deuteration affect the stability of Estriol-d3 compared to non-deuterated Estriol?

The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond. This "kinetic isotope effect" generally results in deuterated compounds like Estriol-d3 having greater metabolic and chemical stability compared to their non-deuterated counterparts.[6] However, the overall stability is still dependent on the molecular structure and storage conditions.

Q5: What are the signs of Estriol-d3 degradation?

Degradation of Estriol-d3 can be identified by the appearance of new peaks in your analytical chromatogram (e.g., HPLC or LC-MS) and a corresponding decrease in the peak area of the parent compound. Mass spectrometry can also reveal a change in the isotopic distribution or the presence of unexpected masses corresponding to degradation products.

Troubleshooting Guide

Issue	Possible Causes	Solutions & Recommendations
Loss of Isotopic Purity (Lower than expected m/z)	Hydrogen-Deuterium (H/D) exchange with protic solvents or atmospheric moisture. This is more likely at acidic or basic pH.[5]	- Use aprotic and anhydrous solvents (e.g., DMSO, acetonitrile) for preparing stock solutions. - If aqueous buffers are necessary, maintain a neutral pH. - Store solutions in tightly sealed containers under an inert atmosphere (e.g., argon or nitrogen).[5]
Appearance of Unexpected Peaks in Chromatogram	Chemical degradation due to oxidation, light exposure, or high temperature.	- Prepare fresh solutions before use. - Store stock solutions at -80°C and working solutions at 2-8°C for short-term use. - Protect all solutions from light by using amber vials or covering them with aluminum foil. - Degas solvents to remove dissolved oxygen.
Inconsistent Results Between Experiments	Inconsistent sample handling, including repeated freeze-thaw cycles or variable storage times at room temperature.	- Aliquot stock solutions into single-use vials to avoid multiple freeze-thaw cycles. - Minimize the time solutions are kept at room temperature during experimental setup. - Ensure consistent storage conditions for all samples and standards throughout the study.
Precipitation of Compound in Solution	Exceeding the solubility limit, especially when diluting an organic stock solution into an aqueous buffer. Crystallization of the compound at low temperatures in certain organic solvents.	- Ensure the final concentration in aqueous buffers is below the solubility limit. A solubility of approximately 0.5 mg/ml in a 1:1 solution of DMF:PBS (pH 7.2) has been reported for estriol. - If crystals form upon refrigeration of an organic solution, allow the solution to warm to room temperature and vortex to redissolve before use.[7]

Stability and Storage Conditions Summary

Disclaimer: Specific quantitative stability data for Estriol-d3 in solution is limited. The following table is based on data for non-deuterated estriol and general best practices for deuterated compounds.

Form	Solvent/Matrix	Storage Temperature	Recommended Duration	Key Considerations
Solid Powder	N/A	-20°C	≥ 4 years[1][2]	Store in a tightly sealed, light-proof container in a dry environment.
Stock Solution	DMSO, Ethanol	-80°C	Up to 6 months (general guidance)	Aliquot to avoid freeze-thaw cycles. Use aprotic, anhydrous solvents. Purge with inert gas.[1][5]
Working Solution	Aqueous Buffers	2-8°C	Not recommended for more than one day[1]	Prepare fresh daily. Maintain neutral pH. Protect from light.

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol is designed to identify potential degradation pathways of Estriol-d3 under various stress conditions.

• Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of Estriol-d3 in methanol.

• Stress Conditions:

  • Acidic: Mix the stock solution with 0.1 N HCl and incubate at 60°C.

  • Alkaline: Mix the stock solution with 0.1 N NaOH and incubate at 60°C.

  • Oxidative: Mix the stock solution with 3% H₂O₂ and keep at room temperature.[3]

  • Thermal: Incubate the stock solution at 80°C.

  • Photolytic: Expose the stock solution to a controlled UV and/or visible light source.[3]

• Time Points: Collect samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Analysis: Analyze the samples by a stability-indicating HPLC method (see Protocol 2) to determine the percentage of degradation and identify any degradation products.

Protocol 2: Stability-Indicating HPLC Method

This method can be used to quantify Estriol-d3 and separate it from its potential degradation products.

• System: Waters Alliance HPLC system with a photodiode array detector (PDA).[3]

• Column: Phenomenex Gemini C18 (4.6 mm x 150 mm, 3.0 µm).[3]

• Mobile Phase: Methanol and water in a 65:35 (v/v) ratio.[3]

• Flow Rate: 1.0 mL/min.[3]

• Column Temperature: 40°C.[3]

• Detection Wavelength: 205 nm.[3]

• Injection Volume: 25 µL.

• Run Time: 15 minutes.[3]

Visualizations

Caption: General workflow for proper storage and handling of Estriol-d3.

Caption: Generalized degradation pathway for Estriol-d3 under stress.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. ecommons.roseman.edu [ecommons.roseman.edu]
• 4. Direct and indirect photodegradation of estriol in the presence of humic acid, nitrate and iron complexes in water solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Reddit - The heart of the internet [reddit.com]

Preventing ion suppression of Estriol-d3 signal

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals prevent and troubleshoot ion suppression of the Estriol-d3 signal in LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern for Estriol-d3 analysis?

A1: Ion suppression is a matrix effect that occurs during Liquid Chromatography-Mass Spectrometry (LC-MS) analysis. It results in a reduced ionization efficiency of the target analyte, in this case, Estriol-d3, due to the presence of co-eluting compounds from the sample matrix (e.g., plasma, urine).[1][2][3] This suppression leads to a decreased signal intensity, which can negatively impact the accuracy, precision, and sensitivity of the analytical method, ultimately leading to unreliable quantification.[4][5]

Q2: How does using Estriol-d3 as a stable isotope-labeled internal standard (SIL-IS) help with ion suppression?

A2: A SIL-IS like Estriol-d3 is the ideal tool to compensate for ion suppression. Since Estriol-d3 is chemically almost identical to the unlabeled Estriol, it co-elutes and experiences the same degree of ion suppression.[1][6] By calculating the peak area ratio of the analyte (Estriol) to the internal standard (Estriol-d3), the variability caused by ion suppression can be effectively normalized, leading to more accurate and precise quantification.[6] However, it is crucial to address severe ion suppression that can impact the signal of the internal standard itself, leading to poor reproducibility.

Q3: What are the common sources of ion suppression in bioanalytical methods for Estriol-d3?

A3: Common causes of ion suppression in the analysis of Estriol-d3 from biological matrices include:

• Phospholipids (B1166683): These are major components of cell membranes and are abundant in plasma and serum samples. They are a primary cause of ion suppression in positive ion electrospray ionization (+ESI).[5][7]

• Salts and Buffers: High concentrations of non-volatile salts, often introduced during sample preparation, can interfere with the ionization process.[8]

• Endogenous Matrix Components: Other components in biological fluids like proteins, peptides, and lipids can co-elute with Estriol-d3 and cause suppression.[1][8]

• Exogenous Contaminants: Substances introduced during sample handling, such as plasticizers from collection tubes, can also lead to ion suppression.[4]

• Poor Chromatographic Separation: Inadequate separation of Estriol-d3 from matrix components is a frequent cause of ion suppression.[1]

Q4: When should I suspect that ion suppression is affecting my Estriol-d3 signal?

A4: You should investigate for ion suppression if you observe any of the following:

• Poor reproducibility of the Estriol-d3 signal across different samples.[9]

• A significant drop in the Estriol-d3 signal when analyzing matrix samples compared to a pure standard solution.[9]

• Inconsistent or low recovery of the analyte.

• A drifting or decreasing signal for Estriol-d3 throughout an analytical run, which could indicate column fouling or a buildup of matrix components in the ion source.[3]

Troubleshooting Guides

Guide 1: How to Identify and Quantify Ion Suppression

This guide outlines two common methods to assess the presence and extent of ion suppression affecting your Estriol-d3 signal.

Method 1: Post-Column Infusion Experiment

This experiment helps to identify the regions in the chromatogram where ion suppression occurs.

• Objective: To visualize retention time windows with significant ion suppression.

• Procedure:

  • Continuously infuse a standard solution of Estriol-d3 at a constant flow rate into the LC eluent stream after the analytical column but before the mass spectrometer's ion source.

  • Once a stable baseline signal for Estriol-d3 is achieved, inject a blank, extracted matrix sample (e.g., plasma extract without Estriol-d3).

  • Monitor the Estriol-d3 signal. Any dip or decrease in the baseline signal corresponds to a region of ion suppression.[8]

• Interpretation: The resulting chromatogram will show where co-eluting matrix components are causing suppression. The goal is to adjust the chromatography so that Estriol-d3 does not elute in these zones.[6]

Method 2: Quantitative Assessment of Matrix Effect

This method quantifies the degree of ion suppression or enhancement.

• Objective: To calculate the percentage of ion suppression.

• Procedure:

  • Prepare Sample Set A (Neat Solution): Spike Estriol-d3 into the mobile phase or reconstitution solvent at a known concentration.

  • Prepare Sample Set B (Post-Extraction Spike): Extract a blank matrix sample and then spike Estriol-d3 into the final extract at the same concentration as Set A.

  • Analyze and Calculate: Analyze both sets of samples and calculate the matrix effect using the following formula:

    • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

• Interpretation:

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

  • A value of 100% indicates no matrix effect.

Sample Set	Description	Mean Peak Area (n=3)	Matrix Effect (%)
Set A	Estriol-d3 in Solvent	1,520,000	-
Set B	Estriol-d3 in Extracted Plasma	684,000	45%

In this example, the 45% matrix effect indicates significant ion suppression.

Guide 2: Strategies to Minimize and Eliminate Ion Suppression

This guide provides a systematic approach to reducing ion suppression.

Caption: A systematic workflow for troubleshooting ion suppression.

Step 1: Optimize Sample Preparation

Effective sample preparation is the most critical step to remove interfering matrix components before they enter the LC-MS system.[1]

• Solid-Phase Extraction (SPE): This is a highly effective and selective method for cleaning up complex biological samples. It can efficiently separate Estriol-d3 from salts, phospholipids, and proteins.[1][8][10]

• Liquid-Liquid Extraction (LLE): LLE is another powerful technique for sample cleanup and can provide very clean extracts, leading to reduced ion suppression.[1][4]

• Phospholipid Removal: Since phospholipids are a major cause of suppression, consider using specialized phospholipid removal plates or cartridges for plasma and serum samples.[5][6]

• Protein Precipitation (PPT): While simple and fast, PPT is the least effective method for removing matrix interferences and often results in significant ion suppression as it primarily removes proteins, leaving salts and lipids behind.[4][8]

Technique	Selectivity	Effectiveness for Ion Suppression	Throughput
Protein Precipitation	Low	Low	High
Liquid-Liquid Extraction	Moderate-High	High	Moderate
Solid-Phase Extraction	High	Very High	High
Phospholipid Removal	Specific	Very High (for phospholipids)	High

Step 2: Modify Chromatographic Conditions

The goal is to achieve chromatographic separation of Estriol-d3 from the regions of ion suppression identified in the post-column infusion experiment.

• Change the Analytical Column: Using a column with a different stationary phase chemistry (e.g., Phenyl-Hexyl instead of C18) can alter selectivity and resolve Estriol-d3 from interfering peaks.[6]

• Adjust Mobile Phase: Switching the organic solvent (e.g., methanol (B129727) vs. acetonitrile) or adjusting the pH of the aqueous phase can change the elution profile of both the analyte and matrix components.[6] For estrogens like estriol, using a mobile phase with a basic modifier like ammonium (B1175870) hydroxide (B78521) in negative ionization mode can improve sensitivity.[11]

• Modify the Gradient: A shallower gradient can improve the resolution between Estriol-d3 and co-eluting interferences.

• Reduce Flow Rate: Lowering the flow rate, especially to nano-flow rates, can reduce the severity of ion suppression by improving the desolvation process.[2][4]

Step 3: Adjust Mass Spectrometer Parameters

While less effective than sample preparation and chromatography, optimizing MS conditions can provide some benefit.

• Change Ionization Mode: Atmospheric Pressure Chemical Ionization (APCI) is generally less susceptible to ion suppression than Electrospray Ionization (ESI) and can be a viable alternative.[4][12]

• Optimize Ion Source Parameters: Fine-tuning source parameters such as gas flows, temperatures, and spray voltage can help to minimize suppression.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Estriol-d3 from Human Plasma

This protocol is a general guideline and should be optimized for your specific application.

• Conditioning: Condition a mixed-mode SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Sample Pre-treatment: To 500 µL of plasma, add the Estriol-d3 internal standard. Add 500 µL of 4% phosphoric acid in water and vortex.

• Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing:

  • Wash with 1 mL of 2% formic acid in water to remove salts and polar interferences.

  • Wash with 1 mL of 40:60 methanol/water to remove less non-polar interferences.

• Elution: Elute Estriol-d3 and the analyte with 1 mL of methanol.

• Dry-down and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase.

Caption: A typical workflow for Solid-Phase Extraction (SPE).

References

• 1. longdom.org [longdom.org]
• 2. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Ion-Suppression & Phospholipid Contamination [sigmaaldrich.com]
• 6. benchchem.com [benchchem.com]
• 7. littlemsandsailing.com [littlemsandsailing.com]
• 8. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. An Ultrasensitive Routine LC-MS/MS Method for Estradiol and Estrone in the Clinically Relevant Sub-Picomolar Range - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Estriol-d3 Purity Analysis and Quality Control

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with Estriol-d3.

Frequently Asked Questions (FAQs)

Q1: What is Estriol-d3 and why is it used as a reference standard?

Estriol-d3 (CAS 79037-36-8) is a stable isotope-labeled form of Estriol, an estrogenic metabolite.[1][2] The deuterium (B1214612) labels make it an ideal internal standard for quantitative analysis by mass spectrometry (e.g., GC-MS or LC-MS).[3] Its use allows for accurate quantification by correcting for variations in sample preparation and instrument response.

Q2: What are the typical purity specifications for an Estriol-d3 reference standard?

High-quality Estriol-d3 reference standards typically have a chemical purity of greater than 95% as determined by HPLC.[4] The isotopic purity is also a critical parameter and should be verified to ensure minimal contribution from the unlabeled (d0) analyte.[5] For detailed specifications, always refer to the Certificate of Analysis (CoA) provided by the supplier.[2]

Q3: What are the recommended storage and handling conditions for Estriol-d3?

To ensure its stability, Estriol-d3 should be stored in a tightly sealed container, protected from light.[6] Recommended storage is typically at +4°C for short-term and -20°C for long-term storage.[1] When handling the solid form, it is important to avoid dust formation and use appropriate personal protective equipment, as it is a potent compound.[6] Solutions of Estriol-d3 in organic solvents should be stored at -20°C or -80°C to maintain stability.[1][3]

Q4: What are the common impurities that might be present in an Estriol-d3 sample?

Impurities in Estriol can arise from the synthesis process or degradation.[7] Common related compounds that may be present include other estrogens like estradiol (B170435) and estrone, as well as various isomers and degradation products.[6] A comprehensive impurity profile is essential for ensuring the quality and safety of pharmaceutical products.[7]

Purity and Quality Control Data

Table 1: Typical Purity Specifications for Estriol-d3 Reference Standard

Parameter	Specification	Method
Chemical Purity	> 95%	HPLC
Isotopic Purity	≥ 98% (d3)	Mass Spectrometry
Identity	Conforms to structure	¹H-NMR, Mass Spectrometry

Table 2: Key Method Validation Parameters for Estriol-d3 Quantification (ICH Q2(R1) Guidelines)

Validation Parameter	Acceptance Criteria
Specificity	The method should unequivocally assess the analyte in the presence of impurities and degradation products.[8][9]
Linearity	Correlation coefficient (r²) ≥ 0.995 for the calibration curve over the specified range.[8]
Accuracy	Percent recovery should be within 80-120% of the true value.[9]
Precision	Repeatability (intra-assay) and intermediate precision (inter-assay) should have a relative standard deviation (RSD) ≤ 15%.[9]
Limit of Detection (LOD)	The lowest amount of analyte that can be detected but not necessarily quantitated.
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.[9]
Range	The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to be precise, accurate, and linear.[9]
Robustness	The method's capacity to remain unaffected by small, deliberate variations in method parameters.[10]

Troubleshooting Guides

HPLC-UV Analysis

Issue: Variable Retention Times for Estriol-d3 Peak

• Possible Cause 1: Mobile Phase Composition Fluctuation. In reversed-phase HPLC, a small change in the organic solvent percentage can significantly alter retention times.[11]

  • Solution: Ensure the mobile phase is accurately prepared and well-mixed. If using a gradient, check the pump's proportioning valves. For isocratic methods, pre-mixing the mobile phase can improve consistency.[11]

• Possible Cause 2: Temperature Fluctuation. Changes in column temperature can lead to shifts in retention time.[12]

  • Solution: Use a column oven to maintain a constant and consistent temperature throughout the analysis.[12]

• Possible Cause 3: Inadequate Column Equilibration. The column may not be fully equilibrated with the mobile phase between injections.

  • Solution: Increase the column equilibration time to ensure a stable baseline and consistent retention.[13]

GC-MS Analysis

Issue: Incomplete Derivatization of Estriol-d3

• Possible Cause 1: Presence of Moisture. Silylating reagents, such as BSTFA or MSTFA, are sensitive to moisture, which can inhibit the derivatization reaction.

  • Solution: Ensure all glassware is thoroughly dried. Use anhydrous solvents for sample preparation.

• Possible Cause 2: Insufficient Reagent or Reaction Time/Temperature. The derivatization of the sterically hindered hydroxyl groups on Estriol may require specific conditions.[14]

  • Solution: Increase the molar excess of the derivatization reagent. Optimize the reaction time and temperature. For Estriol, heating at 60-80°C for 30-60 minutes is often required for complete derivatization.[14]

• Possible Cause 3: Inactive Reagent. The derivatization reagent may have degraded over time.

  • Solution: Use a fresh vial of the derivatization reagent.

Experimental Protocols

Protocol 1: Purity Analysis of Estriol-d3 by HPLC-UV

• Instrumentation: High-Performance Liquid Chromatograph with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water is commonly used. For example, a linear gradient from 30% to 80% acetonitrile in water over 30 minutes.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 230 nm.

• Sample Preparation:

  • Prepare a stock solution of Estriol-d3 in methanol (B129727) or acetonitrile at a concentration of 1 mg/mL.

  • Dilute the stock solution with the mobile phase to a working concentration (e.g., 10 µg/mL).

• Injection Volume: 10 µL.

• Analysis: Inject the sample and record the chromatogram. The purity is determined by the area percentage of the main peak.

Protocol 2: Quantification of Estriol-d3 by GC-MS

• Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer.

• Column: A low-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program:

  • Initial temperature: 140°C, hold for 1 minute.

  • Ramp to 310°C at 40°C/min.

  • Hold at 310°C for 2.5 minutes.

• Injector Temperature: 250°C.

• MS Transfer Line Temperature: 290°C.

• Sample Preparation and Derivatization:

  • Evaporate an aliquot of the Estriol-d3 solution to dryness under a gentle stream of nitrogen.

  • Add 50 µL of a derivatizing agent such as N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).

  • Heat the sample at 60°C for 30 minutes to form the trimethylsilyl (B98337) (TMS) derivative.

• Injection: Inject 1 µL of the derivatized sample in splitless mode.

• MS Analysis: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode for quantification.

Protocol 3: Structural Confirmation of Estriol-d3 by NMR

• Instrumentation: Nuclear Magnetic Resonance (NMR) Spectrometer.

• Sample Preparation: Dissolve an appropriate amount of Estriol-d3 in a deuterated solvent (e.g., DMSO-d6 or CDCl3).

• ¹H-NMR Analysis: Acquire the proton NMR spectrum. The chemical shifts and coupling constants should be consistent with the structure of Estriol, with the absence of signals corresponding to the deuterated positions.

• ¹³C-NMR Analysis: Acquire the carbon-13 NMR spectrum to confirm the carbon skeleton.

• Data Interpretation: Compare the obtained spectra with known spectra of Estriol and Estriol-d3 to confirm the identity and isotopic labeling pattern.[5][15]

Visualizations

Caption: General experimental workflow for the analysis of Estriol-d3.

Caption: Troubleshooting decision tree for common HPLC issues.

References

• 1. Estriol-d3 (estriol d3) | Endogenous Metabolite | 79037-36-8 | Invivochem [invivochem.com]
• 2. scbt.com [scbt.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Estriol-d3 | CAS 79037-36-8 | LGC Standards [lgcstandards.com]
• 5. dev.spectrabase.com [dev.spectrabase.com]
• 6. szabo-scandic.com [szabo-scandic.com]
• 7. Evaluation of matrix effects in analysis of estrogen using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. altabrisagroup.com [altabrisagroup.com]
• 9. database.ich.org [database.ich.org]
• 10. fda.gov [fda.gov]
• 11. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 12. HPLC Troubleshooting Guide [scioninstruments.com]
• 13. Troubleshooting HPLC Column Retention Time Drift - Hawach [hawachhplccolumn.com]
• 14. researchgate.net [researchgate.net]
• 15. Estriol | C18H24O3 | CID 5756 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Adjusting for Isotopic Interference with Estriol-d3

This technical support center is designed for researchers, scientists, and drug development professionals utilizing Estriol-d3 as an internal standard in mass spectrometry-based assays. Here you will find troubleshooting guidance and frequently asked questions to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is isotopic interference and why is it a concern when using Estriol-d3?

A1: Isotopic interference, also known as cross-talk, occurs when the isotopic signature of the unlabeled analyte (Estriol) contributes to the signal of its stable isotope-labeled internal standard (Estriol-d3), or vice versa. This is a concern because the natural abundance of heavy isotopes (primarily ¹³C) in the native estriol (B74026) molecule can lead to a small percentage of estriol molecules having a mass that overlaps with the mass of the deuterated internal standard. This overlap can artificially inflate the internal standard signal, leading to inaccurate quantification of the analyte.

Q2: How can I determine the extent of isotopic contribution from my Estriol-d3 internal standard to the native Estriol signal?

A2: The isotopic contribution can be experimentally determined by analyzing a pure solution of the Estriol-d3 internal standard and measuring the signal response in the mass transition (MRM) of the unlabeled Estriol. The percentage of the signal observed in the native channel compared to the deuterated channel represents the isotopic contribution.

Q3: What is the acceptable level of isotopic contribution from the internal standard to the analyte?

A3: While there is no universally set threshold, the contribution of the Estriol-d3 internal standard to the signal of the unlabeled estriol should be minimal, ideally less than 0.1%. Higher contributions can compromise the accuracy of measurements, especially at the lower limit of quantification (LLOQ).

Q4: Can the isotopic purity of the Estriol-d3 internal standard affect my results?

A4: Absolutely. The isotopic purity of the Estriol-d3 is critical. If the deuterated standard contains a significant amount of unlabeled estriol as an impurity, it will directly contribute to the analyte signal, leading to an overestimation of the estriol concentration in your samples. Always source high-purity internal standards.

Troubleshooting Guides

Issue 1: Non-linear calibration curve, particularly at higher concentrations.

Possible Cause: Isotopic contribution from the high concentration of unlabeled estriol to the Estriol-d3 signal. At high analyte concentrations, the M+1, M+2, or M+3 isotopic peaks of estriol can significantly contribute to the signal of the deuterated internal standard.

Troubleshooting Steps:

• Assess Analyte Contribution: Analyze a high concentration standard of unlabeled estriol without the internal standard. Monitor the mass transition for Estriol-d3 to quantify the percentage of signal crossover.

• Mathematical Correction: If the crossover is consistent, a mathematical correction can be applied to the internal standard response. This often involves subtracting the calculated contribution from the analyte based on its measured response.

• Optimize Chromatography: Ensure complete chromatographic separation of estriol and any potential isobaric interferences. While Estriol and Estriol-d3 will co-elute, separating them from other matrix components is crucial.

• Higher Mass Difference IS: If feasible, consider using an internal standard with a greater mass difference (e.g., ¹³C-labeled or a higher degree of deuteration) to minimize the impact of isotopic overlap.

Issue 2: Inaccurate results at the Lower Limit of Quantification (LLOQ).

Possible Cause: Contribution from the Estriol-d3 internal standard to the native estriol signal. Even a small percentage of unlabeled estriol impurity in the internal standard can significantly impact the accuracy of measurements at very low analyte concentrations.

Troubleshooting Steps:

• Verify IS Purity: Analyze a neat solution of your Estriol-d3 internal standard. Monitor the mass transition for unlabeled estriol to check for impurities.

• Blank Analysis: Analyze a true blank sample (a matrix free of estriol) spiked only with the Estriol-d3 internal standard. Any signal detected in the estriol channel is indicative of contribution from the internal standard.

• Adjust IS Concentration: Lowering the concentration of the internal standard can sometimes mitigate its contribution to the analyte signal at the LLOQ, but this must be balanced with maintaining a sufficient signal for reliable detection.

Experimental Protocols

Protocol: Quantification of Estriol in Serum using LC-MS/MS with Estriol-d3 Internal Standard

This protocol provides a general framework. Optimization of specific parameters for your instrument and matrix is recommended.

1. Sample Preparation (Liquid-Liquid Extraction)

• To 200 µL of serum sample, calibrator, or quality control, add 50 µL of Estriol-d3 internal standard working solution (e.g., in methanol).

• Vortex briefly to mix.

• Add 1 mL of extraction solvent (e.g., methyl tert-butyl ether - MTBE).

• Vortex vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes to separate the layers.

• Transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of mobile phase (e.g., 50:50 methanol:water).

• Vortex to dissolve the residue.

• Transfer to an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Conditions

The following table summarizes typical starting conditions for LC-MS/MS analysis of estriol.

Parameter	Recommended Setting
LC Column	C18 or Phenyl column (e.g., 2.1 x 50 mm, 1.7 µm)
Mobile Phase A	Water with 0.1% formic acid or 2 mM ammonium (B1175870) fluoride
Mobile Phase B	Methanol with 0.1% formic acid or 2 mM ammonium fluoride
Gradient	Start at 30-40% B, ramp to 90-95% B, then re-equilibrate
Flow Rate	0.3 - 0.5 mL/min
Injection Volume	5 - 10 µL
Ionization Mode	Electrospray Ionization (ESI), Negative or Positive
MS/MS Transitions	Estriol: e.g., m/z 287.2 -> 171.1 (ESI-); Estriol-d3: e.g., m/z 290.2 -> 171.1 (ESI-)
Collision Energy	Optimize for your specific instrument
Dwell Time	50 - 100 ms

Data Presentation

Table 1: Example Mass Transitions for Estriol and Estriol-d3

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Ionization Mode
Estriol	287.2	171.1	Negative
Estriol-d3	290.2	171.1	Negative

Table 2: Troubleshooting Summary for Isotopic Interference

Issue	Potential Cause	Recommended Action
Non-linear calibration curve	Analyte contribution to IS	Assess crossover; apply mathematical correction.
Inaccurate LLOQ results	IS contribution to analyte	Verify IS purity; analyze IS-spiked blank.
Poor precision	Inconsistent interference	Optimize chromatography; check for matrix effects.

Visualizations

Estriol Signaling Pathway

Estriol, like other estrogens, exerts its biological effects primarily through two signaling pathways: a nuclear-initiated pathway that directly regulates gene expression and a membrane-initiated pathway that triggers rapid intracellular signaling cascades.[1][2][3]

Caption: Overview of Estriol's genomic and non-genomic signaling pathways.

Experimental Workflow for Estriol Analysis

The following diagram outlines the key steps in a typical LC-MS/MS workflow for the quantification of estriol.

Caption: A typical experimental workflow for estriol quantification by LC-MS/MS.

Logical Relationship for Troubleshooting Isotopic Interference

This diagram illustrates the decision-making process when encountering potential isotopic interference.

References

• 1. mednexus.org [mednexus.org]
• 2. Detection and characterization of estradiol (E2) and unconjugated estriol (uE3) immunoassay interference due to anti-bovine alkaline phosphatase (ALP) antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mitigating analyte to stable isotope labelled internal standard cross-signal contribution in quantitative liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Handling and safety precautions for Estriol-d3 powder

This technical support center provides essential information for researchers, scientists, and drug development professionals working with Estriol-d3 powder. It includes frequently asked questions (FAQs) and troubleshooting guides to ensure safe handling and accurate experimental results.

Frequently Asked Questions (FAQs)

1. What is Estriol-d3 powder and what are its primary hazards?

Estriol-d3 is a deuterated form of Estriol, a metabolite of estradiol. It is a white to off-white crystalline powder.[1][2] The primary hazards associated with Estriol-d3 powder include:

• Carcinogenicity: It is suspected of causing cancer.[3][4]

• Reproductive Toxicity: It may damage fertility or the unborn child.[3][4]

• Organ Damage: It may cause damage to organs through prolonged or repeated exposure.[3]

Users must obtain special instructions before use and handle the substance with all safety precautions.[4]

2. What are the proper storage conditions for Estriol-d3 powder?

To ensure the stability and integrity of Estriol-d3 powder, it should be stored under the following conditions:

• Temperature: Recommended storage is at -20°C for long-term stability (up to 3 years).[2][5] It can be stored at 4°C for up to two years.[2]

• Container: Keep the container tightly closed in a dry and well-ventilated place.[6][7]

• Security: Store in a locked-up area accessible only to qualified or authorized personnel.[6][7]

3. What personal protective equipment (PPE) is required when handling Estriol-d3 powder?

Due to its hazardous nature, appropriate PPE is mandatory. This includes:

• Gloves: Wear protective gloves.

• Protective Clothing: Wear appropriate protective clothing.

• Eye/Face Protection: Use safety glasses with side-shields or goggles, and a face shield.[8]

• Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator. Work under a fume hood is recommended.

4. What should I do in case of accidental exposure to Estriol-d3 powder?

Immediate action is crucial in case of exposure:

• If Inhaled: Move the person to fresh air. If breathing is difficult, call a physician.[4]

• In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with water and soap.

• In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and consult an ophthalmologist.

• If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison control center immediately.[9][10] In all cases of exposure or concern, it is important to get medical advice or attention and show the safety data sheet to the attending doctor.

5. How should Estriol-d3 powder waste be disposed of?

Dispose of contents and containers in accordance with local, regional, and national regulations.[4] The material should be disposed of in an approved waste disposal plant. Do not allow the product to enter drains.

Troubleshooting Guide

Issue: The Estriol-d3 powder is not dissolving as expected.

• Solution: Estriol-d3 is sparingly soluble in water and aqueous buffers.[11][12] For creating aqueous solutions, it is recommended to first dissolve the powder in an organic solvent like DMSO, ethanol, or DMF.[12] For example, a stock solution can be made in DMSO and then diluted with the aqueous buffer of choice.[12] The solubility is approximately 250 mg/mL in DMSO.[5] Using newly opened, hygroscopic DMSO and sonication can aid dissolution.[5][13]

Issue: I observe inconsistencies in my experimental results.

• Solution:

  • Verify Storage Conditions: Improper storage can lead to degradation of the compound. Ensure that the powder has been stored at the recommended -20°C in a tightly sealed container.[2][5]

  • Check Solution Stability: Aqueous solutions of Estriol-d3 are not recommended to be stored for more than one day.[12] Prepare fresh solutions for each experiment to ensure accuracy.

  • Ensure Accurate Weighing: Due to its potency, handle and weigh the powder in a controlled environment, such as a chemical fume hood, to prevent contamination and ensure accurate measurements.

Quantitative Data

Property	Value	Source
Molecular Formula	C₁₈H₂₁D₃O₃	[2]
Molecular Weight	291.40 g/mol	[2]
Appearance	White to off-white solid powder	[2]
Melting Point	284-286°C	[2]
Solubility in DMSO	250 mg/mL	[5]
Solubility in Ethanol	~10 mg/mL	[13]
Solubility in Water	< 0.1 mg/mL	[5]
Storage Temperature	-20°C	[2][5]

Experimental Protocols

Detailed Methodology for Preparing a Stock Solution of Estriol-d3

• Preparation: Before handling the powder, ensure you are wearing the appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and chemical-resistant gloves. All handling of the solid powder should be performed in a certified chemical fume hood.

• Weighing: Carefully weigh the desired amount of Estriol-d3 powder using a calibrated analytical balance.

• Dissolution:

  • Transfer the weighed powder to a sterile, conical tube.

  • Add the appropriate volume of a suitable organic solvent (e.g., DMSO) to achieve the desired stock concentration (e.g., 250 mg/mL).[5]

  • Vortex the tube until the powder is completely dissolved. Gentle heating or sonication may be used to aid dissolution if necessary.[5][13]

• Storage: Store the stock solution at -80°C for long-term use (up to 6 months) or at -20°C for shorter-term use (up to 1 month).[2][5] Avoid repeated freeze-thaw cycles.

• Working Solution Preparation: When needed, thaw the stock solution and dilute it to the final working concentration using the appropriate aqueous buffer or cell culture medium. It is recommended to prepare fresh aqueous working solutions daily.[12]

Visualizations

Caption: Workflow for the safe handling of Estriol-d3 powder.

References

• 1. Estriol: Uses, Benefits, Safety, Dosage, Side Effects & Expert Information [steroid-hormone.com]
• 2. Estriol-d3 (estriol d3) | Endogenous Metabolite | 79037-36-8 | Invivochem [invivochem.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. pharmasd.com [pharmasd.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. merck.com [merck.com]
• 7. merck.com [merck.com]
• 8. westliberty.edu [westliberty.edu]
• 9. chemos.de [chemos.de]
• 10. fishersci.com [fishersci.com]
• 11. Estriol USP (Micronized) | API | Medisca [medisca.com]
• 12. cdn.caymanchem.com [cdn.caymanchem.com]
• 13. Estriol | Estrogen Receptor/ERR | TargetMol [targetmol.com]

Reference Data & Comparative Studies

A Comparative Guide to Estriol Quantification: Method Validation Using Estriol-d3

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of estriol (B74026) (E3), a key estrogen metabolite, is critical in various research and clinical settings, including hormone-related cancer studies, and monitoring of high-risk pregnancies. While various analytical methods are available, liquid chromatography-tandem mass spectrometry (LC-MS/MS) coupled with the use of a stable isotope-labeled internal standard, such as Estriol-d3, has emerged as the gold standard due to its high selectivity and sensitivity.

This guide provides a comprehensive comparison of the LC-MS/MS method for estriol quantification against alternative immunoassays. It further delves into the critical validation parameters for the LC-MS/MS method, supported by experimental data, to ensure the reliability and accuracy of results.

Method Performance Comparison

The choice of analytical method significantly impacts the accuracy and reliability of estriol quantification. Below is a comparison of the primary methodologies.

Table 1: Comparison of Analytical Methods for Estriol Quantification

Feature	LC-MS/MS with Estriol-d3 Internal Standard	Immunoassays (ELISA, RIA)
Principle	Chromatographic separation followed by mass-to-charge ratio detection of estriol and its deuterated internal standard.	Competitive binding of labeled and unlabeled estriol to a limited number of antibody binding sites.
Specificity	High; capable of distinguishing between structurally similar steroids and metabolites.	Lower; potential for cross-reactivity with other steroids and metabolites, leading to overestimated results.[1]
Sensitivity	High; Lower Limits of Quantification (LLOQ) typically in the low pg/mL range.[2][3]	Variable; generally less sensitive than LC-MS/MS, especially for low estriol concentrations.[4][5]
Accuracy	High; use of a stable isotope-labeled internal standard corrects for matrix effects and variability in sample preparation.	Moderate to low; can be affected by matrix interferences and lack of a co-eluting internal standard.[1]
Precision	High; Coefficients of Variation (CVs) are typically below 15%.[3][6]	Variable; may show higher CVs compared to LC-MS/MS.
Throughput	Moderate; sample preparation can be labor-intensive, though automation is possible.	High; well-suited for screening large numbers of samples.
Cost	High initial instrument cost and operational expenses.	Lower initial cost and per-sample cost.

LC-MS/MS Method Validation: Performance Data

A robust method validation is paramount to ensure that the analytical method is fit for its intended purpose. The following table summarizes typical validation data for an LC-MS/MS method for estriol quantification using Estriol-d3.

Table 2: Summary of Validation Parameters for Estriol Quantification by LC-MS/MS using Estriol-d3

Validation Parameter	Typical Performance
Linearity (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	1.00 - 2.00 pg/mL[6]
Intra-day Precision (%CV)	< 15%
Inter-day Precision (%CV)	< 15%
Accuracy (% Bias)	Within ±15%
Recovery (%)	85 - 115%
Matrix Effect (%)	Minimal and compensated by the internal standard.
Stability (Freeze-thaw, Short-term, Long-term)	Stable under typical storage and handling conditions.

Experimental Protocols

LC-MS/MS Method for Estriol Quantification

This protocol outlines a typical workflow for the quantification of estriol in a biological matrix (e.g., serum, plasma) using LC-MS/MS with Estriol-d3 as an internal standard.

1. Sample Preparation (Liquid-Liquid Extraction)

• To 100 µL of the sample (calibrator, quality control, or unknown), add 10 µL of Estriol-d3 internal standard working solution.

• Vortex briefly to mix.

• Add 500 µL of an organic extraction solvent (e.g., methyl tert-butyl ether or a mixture of hexane (B92381) and ethyl acetate).

• Vortex vigorously for 1-2 minutes to ensure thorough mixing and extraction.

• Centrifuge at high speed (e.g., 10,000 x g) for 5-10 minutes to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40-50°C.

2. Reconstitution

• Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 50:50 methanol (B129727):water).

• Vortex to ensure the residue is fully dissolved.

• Transfer the reconstituted sample to an autosampler vial for analysis.

3. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reverse-phase column is commonly used.

  • Mobile Phase: A gradient elution with water and methanol or acetonitrile, often with a modifier like formic acid or ammonium (B1175870) formate (B1220265) to improve ionization.

  • Flow Rate: Typically in the range of 0.2-0.5 mL/min.

  • Injection Volume: 5-20 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), often in negative ion mode for estrogens.

  • Detection: Multiple Reaction Monitoring (MRM) is used to monitor specific precursor-to-product ion transitions for both estriol and Estriol-d3, ensuring high selectivity and sensitivity.

Visualizing the Workflow

A systematic approach is crucial for successful method validation. The following diagram illustrates the key stages in the validation of an analytical method for estriol quantification.

Workflow for the validation of an estriol quantification method.

Conclusion

For the reliable and accurate quantification of estriol, particularly at low physiological concentrations, the LC-MS/MS method utilizing a deuterated internal standard like Estriol-d3 is demonstrably superior to traditional immunoassays. Its high specificity, sensitivity, and accuracy, when properly validated, provide researchers and clinicians with high-quality data essential for informed decision-making in drug development and clinical research. The detailed validation process, though rigorous, is a critical investment in ensuring the integrity of the generated data.

References

• 1. Comparison of liquid chromatography-mass spectrometry, radioimmunoassay, and enzyme-linked immunosorbent assay methods for measurement of urinary estrogens - PMC [pmc.ncbi.nlm.nih.gov]
• 2. LC-MS/MS for Ultra-Sensitive Quantification of Multiple Estrogens in the Blood and Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. academic.oup.com [academic.oup.com]
• 5. Comparison of methods to measure low serum estradiol levels in postmenopausal women - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. orbi.uliege.be [orbi.uliege.be]

A Head-to-Head Comparison: Estriol-d3 vs. 13C-Labeled Estriol as Internal Standards in Quantitative Analysis

In the precise world of bioanalysis, particularly in drug development and clinical research, the accurate quantification of endogenous molecules like estriol (B74026) is paramount. The gold standard for such measurements is liquid chromatography-tandem mass spectrometry (LC-MS/MS), a technique that relies heavily on the use of internal standards (IS) to ensure accuracy and precision.[1][2] An ideal internal standard co-elutes with the analyte, has the same extraction efficiency, and experiences the same ionization effects in the mass spectrometer. For this, stable isotope-labeled (SIL) versions of the analyte are considered the best choice.[3][4]

This guide provides an objective comparison between two common SIL internal standards for estriol: deuterium-labeled estriol (Estriol-d3) and carbon-13-labeled estriol (13C-estriol).

Physicochemical Properties: A Tale of Two Isotopes

While both Estriol-d3 and 13C-estriol are chemically identical to the native estriol, the difference in the mass of their isotopes can lead to subtle but significant differences in their physical properties.

Property	Estriol-d3	13C-Labeled Estriol	Impact on Analysis
Molecular Weight	~291.40 g/mol [5]	~291.36 g/mol (for 13C3)[6]	The mass difference from native estriol (~288.38 g/mol ) is crucial for MS detection. Both provide a sufficient mass shift.
Isotopic Purity	Typically high, but can vary.	Generally very high.	Low purity can lead to "cross-talk" where the IS contributes to the analyte signal, artificially inflating results.[7]
Chemical Stability	C-D bonds are slightly weaker than C-H bonds.	C-C bonds are very stable.	Deuterium (B1214612) atoms, if not on stable, non-exchangeable positions, could potentially exchange with hydrogen atoms from the solvent, though this is less of a concern for estriol's structure.[8]
Chromatographic Behavior	Can sometimes exhibit a slight shift in retention time compared to the native analyte (isotopic effect).[7][9]	Co-elutes almost perfectly with the native analyte.[3][9]	Co-elution is critical for compensating for matrix effects, which can vary across a chromatographic peak.[7][8]

Performance Under Pressure: A Data-Driven Comparison

The ultimate test of an internal standard is its performance in a real-world analytical method. The following table summarizes key performance metrics based on typical observations in LC-MS/MS bioanalysis.

Performance Metric	Estriol-d3	13C-Labeled Estriol	Rationale
Matrix Effect Compensation	Good to Excellent	Excellent	Because 13C-estriol co-elutes more closely with native estriol, it experiences the exact same degree of ion suppression or enhancement from matrix components, leading to more accurate correction.[3][7] Any chromatographic separation between a deuterated standard and the analyte can lead to different matrix effects and quantitative errors.[8]
Accuracy & Precision (%CV)	Typically <15%	Typically <10%	The superior co-elution and stability of 13C-estriol often result in lower coefficients of variation (CV%) and better overall accuracy.[1][9]
Extraction Recovery Consistency	High	High	Both standards are expected to have very similar extraction recoveries to native estriol due to their identical chemical structures. Minor differences have occasionally been reported for deuterated standards.[7]
Cost & Availability	Generally less expensive and more widely available.	Can be more expensive due to more complex synthesis routes.[10]	For many labs, cost is a significant factor. However, the higher initial cost of a 13C standard may be offset by reduced method development time and fewer failed runs.[10]

Experimental Protocol: A Typical Workflow for Estriol Quantification

The following is a generalized protocol for the extraction and analysis of estriol from a biological matrix (e.g., plasma) using an internal standard.

1. Sample Preparation (Protein Precipitation & LLE)

• Spiking: To 100 µL of plasma sample, add 10 µL of the internal standard working solution (either Estriol-d3 or 13C-estriol at 50 ng/mL in methanol). Vortex briefly.

• Protein Precipitation: Add 300 µL of acetonitrile. Vortex for 1 minute to precipitate proteins.

• Centrifugation: Centrifuge at 10,000 x g for 10 minutes.

• Liquid-Liquid Extraction (LLE): Transfer the supernatant to a new tube. Add 1 mL of methyl tert-butyl ether (MTBE). Vortex for 5 minutes.

• Phase Separation: Centrifuge at 2,000 x g for 5 minutes.

• Evaporation: Transfer the upper organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 50:50 methanol (B129727):water with 0.1% formic acid).

2. LC-MS/MS Analysis

• Chromatographic Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and methanol with 0.1% formic acid (B).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometry: Triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI) mode.

• MRM Transitions:

  • Estriol: Q1: 287.2 m/z -> Q3: 145.1 m/z

  • Estriol-d3: Q1: 290.2 m/z -> Q3: 147.1 m/z

  • 13C3-Estriol: Q1: 290.2 m/z -> Q3: 147.1 m/z (Note: Specific transitions should be optimized for the instrument used).

Visualizing the Process and Pathway

To better understand the workflow and the biological context of estriol, the following diagrams are provided.

Caption: A typical bioanalytical workflow for estriol quantification.

Caption: Simplified signaling pathway for estriol via estrogen receptors.

Conclusion and Recommendation

Both Estriol-d3 and 13C-labeled estriol are effective internal standards for the quantitative analysis of estriol.

• Estriol-d3 is a cost-effective and reliable choice for many routine applications. However, analysts must be vigilant for potential chromatographic shifts (the deuterium isotope effect) that can compromise accuracy, especially in the presence of significant matrix effects.[7]

• 13C-labeled estriol is considered the superior choice for achieving the highest levels of accuracy and precision.[9] Its near-perfect co-elution with the native analyte ensures the most effective compensation for matrix effects and other analytical variables.[3]

Recommendation: For high-stakes applications such as regulated bioanalysis in clinical trials or the development of reference methods, the use of 13C-labeled estriol is strongly recommended. Its higher initial cost is a worthwhile investment for generating more robust, reliable, and defensible data. For less stringent research applications where cost is a primary concern, Estriol-d3 can be a suitable alternative, provided that thorough validation is performed to rule out significant isotope effects.

References

• 1. benchchem.com [benchchem.com]
• 2. Current strategies for quantification of estrogens in clinical research - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. crimsonpublishers.com [crimsonpublishers.com]
• 5. scbt.com [scbt.com]
• 6. Estriol (16-α-hydroxyestradiol) (2,3,4-¹³C₃, 99%) 100 µg/mL in methanol - Cambridge Isotope Laboratories, CLM-9147-C [isotope.com]
• 7. waters.com [waters.com]
• 8. researchgate.net [researchgate.net]
• 9. Evaluation of ¹³C- and ²H-labeled internal standards for the determination of amphetamines in biological samples, by reversed-phase ultra-high performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. sigmaaldrich.com [sigmaaldrich.com]

Inter-laboratory Comparison of Estriol Analysis: A Guide to Best Practices Using Estriol-d3

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methodologies for the quantification of estriol (B74026), with a particular focus on the use of the deuterated internal standard, Estriol-d3. The information compiled herein is based on published experimental data to assist laboratories in selecting and implementing robust and reliable analytical methods.

Introduction to Estriol Analysis

Estriol (E3) is a steroid hormone that is a key biomarker in various physiological and pathological states, most notably for monitoring fetal development during pregnancy.[1][2] Accurate and precise quantification of estriol in biological matrices is crucial for clinical diagnostics and research. While various analytical techniques exist, liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as a highly sensitive and specific method for steroid hormone analysis.[3][4] The use of a stable isotope-labeled internal standard, such as Estriol-d3, is critical for achieving the highest accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response.

Comparison of Analytical Methodologies

A variety of methods have been employed for estriol quantification, each with its own advantages and limitations. The choice of method often depends on the required sensitivity, specificity, and sample throughput.

Analytical Method	Principle	Advantages	Disadvantages
LC-MS/MS	Chromatographic separation followed by mass spectrometric detection.	High sensitivity and specificity, allows for multiplexing.[4][5][6]	Higher initial instrument cost.
GC-MS	Gas chromatographic separation followed by mass spectrometric detection.	Good sensitivity and specificity.	Often requires derivatization of the analyte.[7]
Immunoassays (ELISA, RIA)	Antibody-based detection.	Lower cost, high throughput.[2][4]	Potential for cross-reactivity with other steroids, leading to lower specificity.[4][5]

The use of an isotope dilution LC-MS/MS method, incorporating a deuterated internal standard like Estriol-d3, is widely considered the gold standard for steroid hormone analysis due to its ability to minimize analytical variability.

Performance of Estriol-d3 in LC-MS/MS Analysis

The use of a deuterated internal standard is fundamental to robust LC-MS/MS assays. Estriol-d3, being structurally identical to estriol with the exception of the isotopic labels, co-elutes with the analyte and experiences similar ionization and matrix effects, thereby providing effective normalization.

The following table summarizes typical performance characteristics for the analysis of estriol using LC-MS/MS with a deuterated internal standard, based on data from various studies.

Performance Metric	Typical Value Range
Linearity (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	1.0 - 12.5 ng/mL[1][7]
Intra-assay Precision (%CV)	2.6 - 7.5%[1]
Inter-assay Precision (%CV)	3.3 - 9.5%[1]
Accuracy (%RE)	1.6 - 9.4%[1]
Recovery	88 - 108%[5]

Experimental Protocol: Estriol Quantification by LC-MS/MS

This section details a representative protocol for the analysis of estriol in a biological matrix (e.g., plasma) using Estriol-d3 as an internal standard.

1. Sample Preparation:

• Aliquoting: Transfer a precise volume of the sample (e.g., 100 µL of plasma) into a clean microcentrifuge tube.

• Internal Standard Spiking: Add a known amount of Estriol-d3 solution to each sample, calibrator, and quality control.

• Protein Precipitation/Extraction: Add a protein precipitation agent (e.g., acetonitrile) to the sample to precipitate proteins and extract the analytes.

• Centrifugation: Centrifuge the samples to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant containing the analytes to a new tube or well plate.

• Evaporation and Reconstitution: Evaporate the supernatant to dryness under a stream of nitrogen and reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis:

• Chromatographic Separation: Inject the reconstituted sample onto a suitable HPLC or UPLC column (e.g., a C18 column) to separate estriol from other matrix components. A gradient elution with a mobile phase consisting of water and an organic solvent (e.g., methanol (B129727) or acetonitrile) with additives like formic acid or ammonium (B1175870) fluoride (B91410) is commonly used.

• Mass Spectrometric Detection: The eluent from the LC system is introduced into a tandem mass spectrometer. The instrument is operated in Multiple Reaction Monitoring (MRM) mode to specifically detect and quantify the precursor to product ion transitions for both estriol and Estriol-d3.

Visualizing the Workflow and Signaling Pathway

The following diagrams illustrate the experimental workflow for estriol analysis and the biosynthetic pathway of estriol.

Caption: Experimental workflow for estriol analysis using LC-MS/MS with Estriol-d3.

Caption: Simplified biosynthetic pathway of estriol during pregnancy.

Alternatives to Estriol-d3

While Estriol-d3 is a widely used and effective internal standard, other deuterated forms of estriol with a higher degree of deuterium (B1214612) incorporation (e.g., Estriol-d4) could also be utilized. The principle remains the same: the internal standard should be a stable, isotopically labeled analog of the analyte. In the absence of a deuterated internal standard, a structurally similar compound (a structural analog) could be used. However, this approach is less ideal as the analog may not behave identically to the analyte during sample preparation and analysis, potentially leading to less accurate quantification. For instance, one study utilized 17β-Estradiol-d4 as an internal standard for estriol analysis, noting that as a structural analogue, it has similar chromatographic characteristics.[1]

Conclusion

The use of a deuterated internal standard, such as Estriol-d3, in conjunction with LC-MS/MS provides a highly accurate, precise, and specific method for the quantification of estriol in biological matrices. This approach effectively mitigates the impact of matrix effects and procedural variations, leading to reliable and reproducible data. While alternative analytical methods and internal standards exist, the isotope dilution LC-MS/MS method remains the benchmark for high-fidelity estriol analysis in research and clinical settings.

References

• 1. mednexus.org [mednexus.org]
• 2. anshlabs.com [anshlabs.com]
• 3. Analytical Performance Evaluation for Estradiol using Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Current strategies for quantification of estrogens in clinical research - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Rapid measurement of estrogens and their metabolites in human serum by liquid chromatography-tandem mass spectrometry without derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. austinpublishinggroup.com [austinpublishinggroup.com]

A Comparative Guide to Analytical Methods for Estriol Measurement

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of LC-MS/MS, GC-MS, and Immunoassay Performance

The accurate quantification of estriol (B74026) (E3), a key estrogen metabolite, is critical in various research and clinical settings, including fetal well-being assessment, monitoring hormone replacement therapy, and in studies related to hormone-dependent cancers. The selection of an appropriate analytical method is paramount to obtaining reliable and reproducible data. This guide provides a comprehensive cross-validation of the three primary analytical platforms used for estriol measurement: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Immunoassays.

This comparison is supported by a synthesis of experimental data from multiple studies to offer a clear perspective on the performance, strengths, and limitations of each technique.

Performance Comparison at a Glance

The choice of an analytical method for estriol measurement is often a trade-off between sensitivity, specificity, throughput, and cost. Mass spectrometry-based methods, such as LC-MS/MS and GC-MS, are generally considered the gold standard due to their high specificity and sensitivity, while immunoassays offer high throughput and ease of use.

Performance Metric	LC-MS/MS	GC-MS	Immunoassay
Limit of Quantification (LOQ)	0.2 ng/mL (serum)[1]	12.5 ng/mL (pharmaceutical)	~0.6 ng/mL (serum)
Linearity (Range)	up to 32 ng/mL (serum)[1]	12.5 - 500 ng/mL (pharmaceutical)	0.6 - 60 ng/mL (serum)
Precision (%RSD/CV)	8.2% - 16.2% (serum)[1]	≤ 6.25% (inter-day, pharmaceutical)	< 15% (inter-assay, serum)
Accuracy (% Recovery)	95.9% - 104.2% (serum)[1]	96.7% - 102.4% (pharmaceutical)	88% - 118% (serum)
Specificity/Selectivity	Very High	High	Variable (prone to cross-reactivity)
Throughput	Moderate to High	Moderate	High
Derivatization Required	Often not required	Yes	No

Detailed Experimental Protocols

To ensure the reproducibility of findings, detailed methodologies for each analytical platform are provided below. These protocols are based on established and validated methods from the scientific literature.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol for Serum Estriol

This method offers high sensitivity and specificity for the quantification of unconjugated estriol in serum.

1. Sample Preparation (Liquid-Liquid Extraction):

• To 500 µL of serum sample, add an internal standard (e.g., deuterated estriol).

• Add 2 mL of a mixture of hexane (B92381) and ethyl acetate (B1210297) (9:1 v/v).

• Vortex for 10 minutes to ensure thorough mixing.

• Centrifuge at 4000 rpm for 5 minutes to separate the organic and aqueous layers.

• Transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the mobile phase.

2. Chromatographic Conditions:

• HPLC System: A high-performance liquid chromatography system capable of binary gradient elution.

• Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Methanol with 0.1% formic acid.

• Gradient: Start with 30% B, ramp up to 95% B over 5 minutes, hold for 2 minutes, and then return to initial conditions for equilibration.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 10 µL.

3. Mass Spectrometry Conditions:

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Estriol: Precursor ion (m/z) 287.2 -> Product ion (m/z) 145.1

  • Internal Standard (d3-Estriol): Precursor ion (m/z) 290.2 -> Product ion (m/z) 147.1

• Optimization: Ion source parameters (e.g., capillary voltage, source temperature) and collision energies should be optimized for maximum signal intensity.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for Urinary Estriol

GC-MS is a robust and reliable method for estriol quantification, particularly in urine, but requires derivatization to increase the volatility of the analyte.

1. Sample Preparation (Hydrolysis and Derivatization):

• To 1 mL of urine, add β-glucuronidase/sulfatase to deconjugate the estriol. Incubate at 37°C for 18 hours.

• Perform a solid-phase extraction (SPE) using a C18 cartridge to clean up the sample.

• Elute the estriol from the SPE cartridge with methanol.

• Evaporate the eluate to dryness.

• Add 50 µL of N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) and 50 µL of pyridine (B92270) to the dried extract.

• Heat at 60°C for 30 minutes to form the trimethylsilyl (B98337) (TMS) derivative of estriol.

2. GC-MS Conditions:

• GC System: A gas chromatograph equipped with a capillary column.

• Column: A non-polar capillary column, such as a 5% phenyl-methylpolysiloxane column (e.g., 30 m x 0.25 mm x 0.25 µm).

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Oven Temperature Program: Initial temperature of 150°C, hold for 1 minute, then ramp to 300°C at a rate of 15°C/min and hold for 5 minutes.

• Injector Temperature: 280°C.

• Injection Mode: Splitless.

3. Mass Spectrometry Conditions:

• Ionization Mode: Electron Impact (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for targeted quantification.

• Monitored Ions (m/z): Monitor characteristic ions of the estriol-TMS derivative (e.g., m/z 504, 386, and 298).

Immunoassay Protocol for Serum Estriol (Competitive ELISA)

Immunoassays are widely used for their high throughput and simplicity. The following is a general protocol for a competitive Enzyme-Linked Immunosorbent Assay (ELISA).

1. Assay Principle:

• This assay is based on the competitive binding of estriol in the sample and a fixed amount of enzyme-labeled estriol (conjugate) to a limited number of anti-estriol antibody binding sites coated on a microplate.

2. Assay Procedure:

• Add standards, controls, and patient serum samples to the wells of the antibody-coated microplate.

• Add the estriol-enzyme conjugate to each well.

• Incubate for a specified time (e.g., 60 minutes) at room temperature to allow for competitive binding.

• Wash the plate to remove unbound components.

• Add a substrate solution that reacts with the enzyme to produce a colored product.

• Incubate for a specified time (e.g., 30 minutes) to allow for color development.

• Stop the reaction by adding a stop solution.

• Read the absorbance of each well using a microplate reader at a specific wavelength (e.g., 450 nm).

• The concentration of estriol in the samples is inversely proportional to the measured absorbance.

Visualizing the Methodologies

To further clarify the experimental processes and their relationships, the following diagrams have been generated using the DOT language.

Caption: Experimental workflows for estriol measurement.

Caption: Logical flow of cross-validation for estriol assays.

Conclusion

The cross-validation of analytical methods for estriol measurement reveals distinct advantages and disadvantages for each platform.

• LC-MS/MS stands out for its superior sensitivity and specificity, making it the preferred method for research applications and for the analysis of low estriol concentrations.

• GC-MS offers high reliability and specificity but is often more labor-intensive due to the mandatory derivatization step.

• Immunoassays provide a high-throughput and cost-effective solution, which is ideal for large-scale screening, but they can be susceptible to cross-reactivity, potentially leading to less accurate results, especially at low concentrations.[2]

Ultimately, the selection of the most appropriate method depends on the specific requirements of the study, including the desired level of accuracy and sensitivity, sample matrix, sample throughput, and available resources. For definitive quantification and in cases where accuracy is paramount, mass spectrometry-based methods are recommended. For routine monitoring and large-scale studies where high throughput is a priority, immunoassays can be a valuable tool, provided their limitations are well understood and a thorough validation is performed.

References

• 1. [PDF] Measurement of unconjugated estriol in serum by liquid chromatography-tandem mass spectrometry and assessment of the accuracy of chemiluminescent immunoassays. | Semantic Scholar [semanticscholar.org]
• 2. Clinical utility of laboratory developed mass spectrometry assays for steroid hormone testing - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Linearity and Sensitivity in Estriol-d3 Calibration

For researchers, scientists, and professionals in drug development, the accurate quantification of steroid hormones is paramount. Estriol (B74026) (E3), a key estrogen, often requires precise measurement in various biological matrices. The use of a stable isotope-labeled internal standard, such as Estriol-d3, is a cornerstone of modern bioanalytical techniques, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS), ensuring high accuracy and precision. This guide provides an objective comparison of the linearity and sensitivity of different analytical methods for estriol quantification, with a focus on calibration strategies that may employ Estriol-d3.

The choice of analytical methodology significantly impacts the performance of the assay. While older techniques like High-Performance Liquid Chromatography (HPLC) with UV or fluorescence detection and Gas Chromatography-Mass Spectrometry (GC-MS) have been used, Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) is now often the method of choice due to its superior sensitivity and specificity.

Quantitative Performance Comparison

The following table summarizes the linearity and sensitivity data from various studies on Estriol analysis. The use of a deuterated internal standard like Estriol-d3 is most relevant for the highly sensitive MS-based methods, where it corrects for matrix effects and variability in sample processing and instrument response.

Analytical Method	Linearity Range	Correlation Coefficient (r/R²)	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Reference
UPLC-MS/MS	1.00 - 200.0 ng/mL	R ≥ 0.99	-	1.00 ng/mL	[1][2]
UPLC-MS/MS	0.002 - 1 µg/mL (2 - 1000 ng/mL)	R² > 0.99	0.001 µg/mL (1 ng/mL)	-	[3]
LC-MS/MS	0.6 pmol/L - 153 pmol/L (approx. 0.17 - 44.1 ng/mL)	-	-	0.6 pmol/L (approx. 0.17 ng/mL)	[4]
GC-MS	12.5 - 500 ng/mL	r > 0.99	4.0 ng/mL	12.5 ng/mL	[5]
HPLC-Fluorescence	10 - 400 ng/mL	r > 0.99	-	10 ng/mL	[5]
HPLC-UV	50 - 200 µg/L (50 - 200 ng/mL)	Linear fit observed	-	-	[6]

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing results. Below are representative protocols for the key experiments cited.

UPLC-MS/MS Method for Estriol in Plasma

This protocol is based on a validated method for the determination of estriol in rat plasma.[1][2]

• Sample Preparation:

  • To 100 µL of plasma, add the internal standard (Estriol-d3).

  • Perform a protein precipitation or liquid-liquid extraction to remove interferences.

  • Evaporate the organic layer to dryness and reconstitute the residue in the mobile phase.

• Chromatographic Conditions:

  • Column: Waters BEH Phenyl column (100 mm × 2.1 mm, 1.7 μm).[1]

  • Mobile Phase: A linear gradient of 0.02% ammonium (B1175870) fluoride (B91410) in water and 0.02% ammonium fluoride in methanol.[1]

  • Flow Rate: 0.3 mL/min.[1]

  • Injection Volume: 2 μL.[1]

• Mass Spectrometric Conditions:

  • Instrument: Xevo TQ-S Tandem Quadrupole Mass Spectrometer.[1]

  • Ionization Mode: Electrospray ionization in negative ion mode.[1]

  • Data Analysis: Plot the peak area ratio of the analyte to the internal standard against the analyte concentration. A weighted (1/x²) least-squares linear regression is used to construct the calibration curve.[1]

GC-MS Method for Estriol in Pharmaceutical Preparations

This method is suitable for determining estriol in tablet form.[5]

• Sample Preparation and Derivatization:

  • Extract estriol from the pharmaceutical preparation using a suitable solvent.

  • Evaporate the solvent and perform a derivatization step using N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) to improve volatility and chromatographic behavior.

• GC-MS Conditions:

  • The specific column, temperature program, and mass spectrometer settings are optimized for the separation and detection of the derivatized estriol.

• Calibration:

  • Prepare a series of calibration standards by diluting a stock solution of estriol.

  • Construct the calibration curve by plotting the peak area response against the concentration of the estriol standard.

Visualizing the Workflow and Key Relationships

Diagrams can effectively illustrate complex processes and concepts. The following have been generated using Graphviz (DOT language) to meet the specified requirements.

Caption: Experimental workflow for linearity and sensitivity assessment of Estriol using UPLC-MS/MS with an internal standard.

Caption: Key factors influencing the linearity and sensitivity of Estriol quantification methods.

References

• 1. mednexus.org [mednexus.org]
• 2. mednexus.org [mednexus.org]
• 3. researchgate.net [researchgate.net]
• 4. An Ultrasensitive Routine LC-MS/MS Method for Estradiol and Estrone in the Clinically Relevant Sub-Picomolar Range - PMC [pmc.ncbi.nlm.nih.gov]
• 5. austinpublishinggroup.com [austinpublishinggroup.com]
• 6. researchgate.net [researchgate.net]

The Gold Standard in Quantitative Steroid Analysis: A Comparative Guide to Deuterated Internal Standards with a Focus on Estriol-d3

For researchers, scientists, and drug development professionals engaged in the precise quantification of steroid hormones, the choice of an appropriate internal standard is paramount. This guide provides an objective comparison of deuterated steroid standards, with a particular focus on Estriol-d3, against other commonly used deuterated analogues. The information presented herein is supported by a review of experimental data from various bioanalytical studies, offering a comprehensive resource for method development and validation.

The use of stable isotope-labeled internal standards (SIL-IS), particularly deuterated standards, is widely recognized as the gold standard in quantitative mass spectrometry-based bioanalysis. This is due to their ability to mimic the analyte of interest throughout the analytical process, from sample extraction to detection, thereby compensating for variability and matrix effects. This guide will delve into the performance characteristics of Estriol-d3 and other deuterated steroid standards, provide detailed experimental protocols, and visualize key workflows and pathways to aid in a deeper understanding of their application.

Performance Comparison of Deuterated Steroid Standards

The following tables summarize typical performance data for Estriol-d3 and other representative deuterated steroid standards from various liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods. It is important to note that performance can vary based on the specific matrix, instrumentation, and analytical method employed.

Table 1: Performance Characteristics of Estriol-d3 for Estriol (B74026) Analysis

Parameter	Typical Performance	Reference
Linearity (r²)	>0.99	--INVALID-LINK--
Accuracy (% Bias)	-10.7% to 10.5%	--INVALID-LINK--
Precision (%RSD)	<15%	--INVALID-LINK--
Lower Limit of Quantification (LLOQ)	0.005 - 1 ng/mL	--INVALID-LINK--
Matrix Effect	Weak to negligible	--INVALID-LINK--

Table 2: Comparative Performance Data for Other Deuterated Steroid Standards

Deuterated Standard	Analyte	Linearity (r²)	Accuracy (% Bias)	Precision (%RSD)	LLOQ (ng/mL)	Reference
Estradiol-d4	Estradiol	>0.99	Within ±15%	<10%	0.005	--INVALID-LINK--
Testosterone-d3	Testosterone	>0.99	Within ±15%	<15%	0.05 - 0.1	--INVALID-LINK--
Progesterone-d9	Progesterone	>0.99	Within ±15%	<15%	0.02 - 0.1	--INVALID-LINK--
Cortisol-d4	Cortisol	>0.99	Within ±15%	<10%	0.5 - 1	--INVALID-LINK--

Experimental Protocols

The following sections provide detailed methodologies for the quantification of steroids using deuterated internal standards, based on established and validated methods.

Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is a general guideline for the extraction of steroids from serum or plasma.

• Sample Aliquoting: To 100 µL of serum or plasma, add a known concentration of the deuterated internal standard solution (e.g., Estriol-d3 for estriol analysis).

• Protein Precipitation: Add 300 µL of acetonitrile (B52724) to precipitate proteins. Vortex vigorously for 1 minute.

• Centrifugation: Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Extraction: Transfer the supernatant to a clean tube. Add 1 mL of an organic solvent mixture (e.g., hexane:ethyl acetate (B1210297) 90:10 v/v). Vortex for 2 minutes.

• Phase Separation: Centrifuge at 4,000 rpm for 5 minutes to separate the aqueous and organic layers.

• Drying: Transfer the organic (upper) layer to a new tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the mobile phase starting condition for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are typical LC-MS/MS conditions for steroid analysis. Optimization is required for specific analytes and instrumentation.

• LC System: A high-performance or ultra-high-performance liquid chromatography (HPLC or UHPLC) system.

• Column: A C18 or PFP (pentafluorophenyl) reversed-phase column is commonly used for steroid separation.

• Mobile Phase A: Water with 0.1% formic acid or 2 mM ammonium (B1175870) fluoride.

• Mobile Phase B: Methanol or acetonitrile with 0.1% formic acid or 2 mM ammonium fluoride.

• Gradient Elution: A gradient from a lower to a higher percentage of mobile phase B is typically used to elute the steroids.

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 5 - 20 µL.

• MS System: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray ionization (ESI) in positive or negative mode, or atmospheric pressure chemical ionization (APCI).

• Detection Mode: Multiple Reaction Monitoring (MRM) is used for quantification, monitoring specific precursor-to-product ion transitions for both the analyte and the deuterated internal standard.

Visualizing Key Processes

To further aid in the understanding of the application of deuterated steroid standards, the following diagrams, created using the DOT language, illustrate a typical bioanalytical workflow and a simplified steroidogenesis pathway.

Navigating Clinical Assays: A Comparative Guide to Estriol-d3 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

In the landscape of clinical diagnostics and pharmaceutical development, the precision and reliability of analytical assays are paramount. The quantification of steroid hormones, such as estriol (B74026), plays a crucial role in various therapeutic areas, from monitoring fetal well-being during pregnancy to hormone replacement therapy. The U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established comprehensive regulatory guidelines for bioanalytical method validation to ensure the integrity of data submitted for regulatory approval.[1][2] A cornerstone of these guidelines is the use of an appropriate internal standard (IS) to correct for variability inherent in the analytical process.

Stable isotope-labeled internal standards (SIL-ISs) are widely recognized as the "gold standard" in quantitative mass spectrometry-based assays.[3][4] These compounds are chemically identical to the analyte of interest, with the only difference being the substitution of one or more atoms with their heavier, stable isotopes (e.g., deuterium, carbon-13). This near-identical physicochemical behavior allows the SIL-IS to effectively track the analyte through sample preparation and analysis, compensating for variations in extraction efficiency, matrix effects, and instrument response.[5][6] Deuterated standards, such as Estriol-d3, are a common and effective type of SIL-IS used in clinical assays.[5]

Performance of Deuterated Internal Standards in Estriol Assays

The selection of an appropriate internal standard is critical for the development of a robust and reliable clinical assay. The ideal SIL-IS should co-elute with the analyte and exhibit the same ionization efficiency, thereby providing the most accurate correction for analytical variability.[7] The following tables summarize the performance characteristics of LC-MS/MS methods for the quantification of estrogens using different deuterated internal standards, as reported in various scientific studies.

Parameter	Method Using Estriol-d2[8]	Method Using a Structural Analog (17β-Estradiol-13C3) for Estriol[9]
Limit of Detection (LOD)	2.0 pg/mL	Not Reported
Limit of Quantification (LOQ)	Not Reported	1.00 ng/mL
Linearity Range	Not Reported	1.00 - 200.0 ng/mL
Intra-day Precision (%CV)	<6.5%	2.6% - 7.5%
Inter-day Precision (%CV)	4.5% - 9.5%	3.3% - 9.5%
Accuracy (% Recovery)	88% - 108%	1.6% - 9.4% (as %RE)

Table 1: Comparative Performance of LC-MS/MS Methods for Estriol Analysis with Different Internal Standards

Parameter	Method for Estradiol (B170435) using Estradiol-d5[10]
Limit of Quantification (LOQ)	5 pg/mL
Linearity Range	5 - 600 pg/mL
Intra-day Precision (%CV)	<7%
Inter-day Precision (%CV)	<7%

Table 2: Performance of an LC-MS/MS Method for Estradiol using a Deuterated Internal Standard

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of clinical assays. Below are summaries of experimental protocols from studies utilizing deuterated internal standards for estrogen analysis.

Methodology for Estrogen Analysis using Estriol-d2[9]

• Sample Preparation: A simple protein precipitation method is employed.

• Liquid Chromatography: High-performance liquid chromatography (HPLC) is used for the separation of estrogens.

• Mass Spectrometry: An API-5000 triple-quadrupole mass spectrometer with an electrospray ionization (ESI) source is operated in negative ion mode. Quantification is performed using multiple reaction monitoring (MRM).

• Internal Standard: Isotope dilution with a deuterium-labeled internal standard is used for each analyte, including Estriol-d2 for estriol.

Methodology for Estriol Analysis using a Structural Analog Internal Standard[10]

• Sample Preparation: Solid-phase extraction (SPE) is utilized for sample clean-up and concentration.

• Liquid Chromatography: Ultra-performance liquid chromatography (UPLC) is employed for chromatographic separation.

• Mass Spectrometry: A Xevo TQ-S UPLC-MS/MS system is used for detection and quantification.

• Internal Standard: 17β-Estradiol-2,3,4-13C3 is used as a structural analog internal standard.

Visualizing the Workflow and Principles

To better illustrate the key processes and logical relationships in clinical assays using deuterated internal standards, the following diagrams are provided.

Workflow of a clinical assay using Estriol-d3.

Principle of analytical variability correction.

Conclusion

The use of a stable isotope-labeled internal standard, such as Estriol-d3, is a critical component in the development of accurate and precise clinical assays for estriol, aligning with the rigorous expectations of regulatory bodies like the FDA and EMA. While the available scientific literature provides evidence for the successful application of various deuterated and 13C-labeled internal standards in estrogen analysis, a direct comparative study to definitively establish the superiority of one deuterated estriol analog over another is not currently available. The data presented in this guide, compiled from independent studies, demonstrates that robust and sensitive LC-MS/MS methods can be developed using different SIL-IS strategies. The choice of a specific internal standard will depend on factors such as commercial availability, cost, and the specific requirements of the assay being developed. Researchers and drug development professionals are encouraged to perform thorough in-house validation of their chosen internal standard to ensure it meets the stringent criteria for clinical assay performance.

References

• 1. A Liquid Chromatography-Mass Spectrometry Method for the Simultaneous Measurement of Fifteen Urinary Estrogens and Estrogen Metabolites: Assay Reproducibility and Inter-individual Variability - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [PDF] Measurement of unconjugated estriol in serum by liquid chromatography-tandem mass spectrometry and assessment of the accuracy of chemiluminescent immunoassays. | Semantic Scholar [semanticscholar.org]
• 3. Development and validation of a LC-MS/MS assay for quantification of serum estradiol using calibrators with values assigned by the CDC reference measurement procedure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ovid.com [ovid.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Comparison of liquid chromatography-tandem mass spectrometry, RIA, and ELISA methods for measurement of urinary estrogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Rapid measurement of estrogens and their metabolites in human serum by liquid chromatography-tandem mass spectrometry without derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mednexus.org [mednexus.org]
• 10. Sensitive Simultaneous Quantitation of Testosterone and Estradiol in Serum by LC-MS/MS without Derivatization and Comparison with the CDC HoSt Program - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating Analytical Bias in Estriol Quantification: A Comparative Guide to Reference Materials

In the precise world of endocrine research and drug development, the accurate quantification of steroid hormones is paramount. Analytical bias, the systematic deviation of measurement results from the true value, can have profound implications for clinical diagnostics and pharmaceutical research. This guide provides an objective comparison of reference materials used to mitigate analytical bias in the analysis of estriol (B74026), a key estrogenic hormone. We will focus on the performance of the stable isotope-labeled internal standard, Estriol-d3, versus the use of a structural analog as an internal standard, supported by experimental data and detailed methodologies.

Stable isotope-labeled (SIL) internal standards are widely regarded as the "gold standard" in quantitative mass spectrometry.[1][2] By incorporating heavy isotopes such as deuterium (B1214612) (²H), the internal standard becomes chemically identical to the analyte of interest, in this case, estriol. This near-perfect chemical mimicry allows the SIL internal standard to co-elute with the analyte and experience the same variations in sample preparation, extraction recovery, and instrument response, thus providing a highly accurate correction for potential errors.[1][2]

Performance Comparison: Estriol-d3 vs. Structural Analog Internal Standard

The choice of internal standard directly impacts the accuracy and precision of the analytical method. While Estriol-d3 is the ideal choice, a structural analog (a molecule with a similar but not identical chemical structure) may be considered in its absence. The following table summarizes the expected performance characteristics of an LC-MS/MS method for estriol quantification using Estriol-d3 versus a structural analog internal standard.

Performance Metric	Estriol-d3 (SIL Internal Standard)	Structural Analog Internal Standard	Rationale
Accuracy (% Bias)	Typically < 5%	Can be > 15%	Estriol-d3 co-elutes and experiences identical matrix effects as native estriol, leading to more effective correction. Structural analogs may have different retention times and ionization efficiencies, resulting in less accurate compensation for analytical variability.[1]
Precision (%CV)	Typically < 10%	Can be > 15%	The consistent behavior of Estriol-d3 throughout the analytical process leads to lower variability in the final calculated concentrations.[3]
Matrix Effect	Minimized	Variable and potentially significant	As a SIL internal standard, Estriol-d3 is the most effective tool to compensate for matrix-induced ion suppression or enhancement. The response of a structural analog to matrix effects can differ significantly from that of the analyte.
Recovery	Tracks analyte recovery closely	May differ from analyte recovery	The near-identical physicochemical properties of Estriol-d3 ensure that its extraction efficiency mirrors that of estriol. Structural analogs can have different extraction recoveries.
Linearity (r²)	> 0.99	> 0.99	Both types of internal standards can be used to generate linear calibration curves.
Lower Limit of Quantification (LLOQ)	Potentially lower	May be higher	The improved signal-to-noise ratio achieved with a SIL internal standard can lead to a lower LLOQ.

Experimental Protocols

A robust and validated analytical method is crucial for obtaining reliable quantitative data. Below is a detailed experimental protocol for the quantification of estriol in a biological matrix (e.g., serum) using Estriol-d3 as the internal standard, based on established LC-MS/MS methodologies.[4][5]

1. Sample Preparation (Liquid-Liquid Extraction)

• To 200 µL of serum, add 50 µL of a working solution of Estriol-d3 in methanol.

• Vortex mix and allow to equilibrate for 15 minutes.

• Add 1 mL of an extraction solvent (e.g., hexane:ethyl acetate, 1:1 v/v).

• Vortex mix for 1 minute.

• Centrifuge to separate the organic and aqueous layers.

• Transfer the organic (upper) layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the mobile phase.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A linear gradient from 20% to 80% B over 5 minutes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Estriol: Precursor ion (m/z) → Product ion (m/z)

    • Estriol-d3: Precursor ion (m/z) → Product ion (m/z)

  • Instrument Parameters: Optimize ion source parameters (e.g., capillary voltage, source temperature, gas flows) and collision energies for maximum signal intensity.

3. Data Analysis

• Integrate the peak areas for both estriol and Estriol-d3.

• Calculate the peak area ratio (estriol/Estriol-d3).

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibrators.

• Determine the concentration of estriol in the samples from the calibration curve.

Visualizing the Analytical Workflow and Estriol's Biological Context

To better understand the processes involved, the following diagrams illustrate the analytical workflow for estriol quantification and the estrogen signaling pathway.

Caption: Workflow for estriol quantification using LC-MS/MS with an internal standard.

Caption: Simplified genomic signaling pathway of estrogens.

Conclusion

The use of a stable isotope-labeled internal standard, such as Estriol-d3, is the most effective strategy for minimizing analytical bias in the quantification of estriol. Its ability to accurately mimic the behavior of the endogenous analyte throughout the analytical process ensures the highest level of accuracy and precision. While a structural analog may be a viable alternative when a SIL internal standard is not available, thorough method validation is critical to understand and control for its potential limitations. For researchers, scientists, and drug development professionals, the investment in a high-quality reference material like Estriol-d3 is a crucial step towards generating reliable and reproducible data.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Comparing the effect of isotopically labeled or structural analog internal standards on the performance of a LC-MS/MS method to determine ciclosporin A, everolimus, sirolimus and tacrolimus in whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development and validation of a LC-MS/MS assay for quantification of serum estradiol using calibrators with values assigned by the CDC reference measurement procedure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. orbi.uliege.be [orbi.uliege.be]

Safety & Regulatory Compliance

Safeguarding Research: A Step-by-Step Guide to the Proper Disposal of Estriol-d3

For researchers, scientists, and professionals in drug development, the integrity of your work and the safety of your laboratory environment are paramount. The proper disposal of chemical reagents like Estriol-d3 is a critical component of responsible laboratory practice. This guide provides essential, immediate safety and logistical information, offering a clear, procedural framework for the disposal of Estriol-d3, ensuring compliance and minimizing environmental impact.

Estriol-d3, a deuterated form of estriol, is classified as a hazardous substance with potential carcinogenic and reproductive toxicity.[1][2][3][4] Furthermore, it is very toxic to aquatic life with long-lasting effects, making its proper disposal a matter of environmental stewardship.[1][2][5] Improper disposal can lead to contamination of water systems, posing a risk to various organisms.[6][7][8]

Core Disposal Protocol

The disposal of Estriol-d3 must adhere to local, state, and federal regulations.[9] In the United States, the Environmental Protection Agency (EPA) sets national standards for hazardous waste under the Resource Conservation and Recovery Act (RCRA).[10][11][12] Laboratories in academic institutions may also be subject to the standards of Subpart K of the RCRA regulations.[13][14]

1. Personal Protective Equipment (PPE): Before handling Estriol-d3 for disposal, ensure you are wearing the appropriate PPE:

• Gloves: Chemically resistant gloves are mandatory.

• Eye Protection: Safety goggles or a face shield should be worn.[1]

• Lab Coat: A lab coat or other protective clothing is necessary to prevent skin contact.[1]

• Respiratory Protection: If there is a risk of inhaling dust or aerosols, a suitable respirator must be used.

2. Waste Segregation and Collection:

• Solid Waste:

  • Collect solid Estriol-d3 waste, including empty containers and contaminated materials (e.g., weighing paper, pipette tips), in a designated, clearly labeled hazardous waste container.

  • The container must be compatible with the chemical, in good condition, and have a secure, leak-proof lid.[10]

• Liquid Waste:

  • Solutions containing Estriol-d3 should be collected in a separate, sealed, and clearly labeled hazardous waste container.

  • Do not mix Estriol-d3 waste with other incompatible chemical waste streams.

3. Spill Management: In the event of a spill:

• Evacuate the immediate area if necessary.

• Wear appropriate PPE.

• For minor spills, use an absorbent material like diatomite or universal binders to contain the substance.[1] Avoid generating dust.[9]

• Dampen solid spills with water to prevent dust from becoming airborne before sweeping.[5][9]

• Collect all contaminated materials in a sealed container for hazardous waste disposal.[1][9]

• Decontaminate the spill area with a suitable solvent, such as alcohol, and collect the decontamination materials for disposal.[1]

• For major spills, contact your institution's Environmental Health and Safety (EHS) department immediately.

4. Final Disposal:

• All Estriol-d3 waste must be disposed of through your institution's hazardous waste management program.

• Never dispose of Estriol-d3 in the regular trash or down the drain.[10]

• Ensure all waste containers are properly labeled with the contents and associated hazards.

• Follow your institution's procedures for requesting a hazardous waste pickup.

Quantitative Data Summary

Parameter	Value	Source
CAS Number	79037-36-8	[1]
Molecular Formula	C18H21D3O3	[1]
Molecular Weight	291.40 g/mol	[1]
GHS Hazard Statements	H351, H360, H362, H410	[1]
Hazard Class (DOT)	9	[9]
UN Number (DOT)	UN3077	[9]

Experimental Protocols

While this document focuses on disposal, it is critical to handle Estriol-d3 with care during experimental procedures to minimize waste generation. Always consult the Safety Data Sheet (SDS) for detailed handling instructions before use.[1][2][3][4]

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Estriol-d3 waste.

Caption: Workflow for the safe disposal of Estriol-d3.

By adhering to these procedures, you contribute to a safer laboratory environment and the protection of our ecosystem, reinforcing the foundation of trust and responsibility in scientific research.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. pharmasd.com [pharmasd.com]
• 4. chemos.de [chemos.de]
• 5. szabo-scandic.com [szabo-scandic.com]
• 6. researchgate.net [researchgate.net]
• 7. Environmental impact of estrogens on human, animal and plant life: A critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. danielshealth.com [danielshealth.com]
• 11. nationalacademies.org [nationalacademies.org]
• 12. Safe Laboratory Chemical Waste Disposal [emsllcusa.com]
• 13. epa.gov [epa.gov]
• 14. acs.org [acs.org]

Safeguarding Your Research: Essential Protocols for Handling Estriol-d3

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount, especially when working with potent compounds like Estriol-d3. Adherence to strict safety and handling protocols is not just a regulatory requirement but a cornerstone of responsible research. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to facilitate the safe handling of Estriol-d3 in your laboratory.

Estriol-d3, an estrogenic metabolite, is a white to off-white solid. While not flammable or combustible, it is classified as a substance with potential health hazards, including skin and eye irritation, and possible harm if inhaled or swallowed. Long-term exposure may have carcinogenic effects, and it is considered toxic to the reproductive system.[1] Therefore, stringent adherence to the following personal protective equipment (PPE) and handling guidelines is mandatory.

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is critical to minimize exposure. The selection of appropriate PPE should be based on a thorough risk assessment of the specific procedures being performed.

PPE Category	Specification	Rationale
Eye Protection	Safety glasses with side-shields conforming to NIOSH (US) or EN 166 (EU) standards. A face shield should be worn in addition to safety glasses or goggles when there is a splash hazard.[2]	Protects eyes from dust, aerosols, and accidental splashes of the compound.
Hand Protection	Chemical-resistant, impervious gloves (e.g., disposable nitrile gloves).[2][3] Double gloving may be necessary for added protection.[2]	Prevents skin contact and absorption. Gloves should be changed immediately if contaminated.
Body Protection	Impervious clothing, such as a lab coat or a disposable gown.[4]	Protects skin and personal clothing from contamination.
Respiratory Protection	A NIOSH-approved air-purifying respirator with appropriate cartridges (e.g., full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) cartridges) should be used when engineering controls are insufficient or during spill clean-up.	Protects against inhalation of dust and aerosols, which can be harmful.

Engineering Controls: Creating a Safe Workspace

Engineering controls are the most effective way to contain hazards at the source.

Control Measure	Specification	Purpose
Ventilation	Work with Estriol-d3 should be conducted in a laboratory fume hood or other ventilated enclosure.[5]	To minimize the inhalation of airborne particles and aerosols.
Safety Equipment	An eye wash station and safety shower must be readily accessible in the work area.[6]	To provide immediate decontamination in case of accidental exposure.

Operational and Disposal Protocols

A systematic workflow for handling and disposing of Estriol-d3 is crucial for maintaining a safe laboratory environment.

Step-by-Step Handling Procedure

• Preparation : Before handling, ensure all necessary PPE is worn correctly and that the fume hood is functioning properly. Read and understand the Safety Data Sheet (SDS).[1][7]

• Weighing and Aliquoting : Conduct all manipulations that may generate dust, such as weighing, within a fume hood to prevent the dispersal of the compound.

• Solution Preparation : When dissolving the compound, add the solvent slowly to the solid to avoid splashing.

• Storage : Store Estriol-d3 at room temperature in a tightly closed container in a well-ventilated area.

• Decontamination : After handling, thoroughly wash hands with soap and water.[3] Decontaminate all work surfaces and equipment.

Accidental Release and First Aid Measures

Incident	First Aid / Spill Response
Skin Contact	Immediately wash the affected area with soap and plenty of water. Consult a physician.
Eye Contact	Rinse eyes with water as a precaution. If irritation persists, consult a physician.
Inhalation	Move the person to fresh air. If breathing is difficult, give artificial respiration and consult a physician.
Ingestion	Rinse mouth with water. Do not induce vomiting. Consult a physician.
Minor Spill	Wear appropriate PPE, avoid generating dust, and use dry clean-up procedures.[8] Collect the spilled material in a suitable, closed container for disposal.[8]

Disposal Plan

All waste containing Estriol-d3 must be treated as hazardous waste and disposed of in accordance with local, state, and federal regulations.[8] Do not allow the product to enter drains.[8] Puncture containers to prevent reuse.[8]

Caption: Workflow for Safe Handling and Disposal of Estriol-d3.

References

• 1. pharmasd.com [pharmasd.com]
• 2. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 3. chemos.de [chemos.de]
• 4. Personal protective equipment in your pharmacy - Alberta College of Pharmacy [abpharmacy.ca]
• 5. Reducing Exposure to Airborne Hormones during Compounding - Sentry Air Systems, Inc. [sentryair.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. merck.com [merck.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]